2,5-Distyrylpyrazine

• CAS: 14990-02-4

Core Science & Biosynthesis

An In-depth Technical Guide to the Properties and Applications of 2,5-Distyrylpyrazine

Abstract

2,5-Distyrylpyrazine (DSP), a fluorescent aromatic compound, has garnered significant attention within the scientific community for its intriguing photophysical properties and versatile applications. This guide provides a comprehensive technical overview of DSP, detailing its synthesis, photophysical characteristics, chemical reactivity, and diverse applications in organic electronics, bioimaging, and chemical sensing. By elucidating the fundamental principles governing its behavior, this document aims to equip researchers, scientists, and drug development professionals with the critical knowledge required to harness the full potential of this remarkable molecule.

Introduction: The Significance of 2,5-Distyrylpyrazine

2,5-Distyrylpyrazine (DSP) is a conjugated organic molecule characterized by a central pyrazine ring substituted with two styryl groups at the 2 and 5 positions. This extended π-conjugation imparts DSP with unique electronic and optical properties, most notably its strong fluorescence and photoreactivity. The pyrazine core, being an electron-deficient aromatic system, influences the overall electronic structure of the molecule, leading to interesting intramolecular charge transfer (ICT) characteristics, particularly in its derivatives[1]. These inherent properties make DSP and its analogues highly attractive for a range of applications, from fundamental studies of photophysics to the development of advanced materials and biological probes.

The scientific intrigue of DSP lies in its ability to undergo [2+2] photocycloaddition in the solid state, leading to the formation of highly crystalline linear polymers[2]. This topochemical polymerization is a fascinating example of how molecular arrangement in a crystal lattice can dictate chemical reactivity. Furthermore, the fluorescence of DSP is highly sensitive to its local environment, a property that is being exploited for the development of sensors and imaging agents. This guide will delve into the core properties of DSP, providing both theoretical understanding and practical insights for its utilization in various scientific domains.

Synthesis of 2,5-Distyrylpyrazine

The synthesis of 2,5-Distyrylpyrazine is most commonly achieved through olefination reactions, with the Wittig and Horner-Wadsworth-Emmons (HWE) reactions being the most prevalent and efficient methods[3][4][5][6]. These reactions involve the coupling of a phosphorus ylide or a phosphonate carbanion with an aldehyde, respectively.

Synthesis via the Horner-Wadsworth-Emmons (HWE) Reaction

The HWE reaction is often preferred for the synthesis of DSP due to its generally higher yields and the formation of the thermodynamically favored E-alkene, which is the desired isomer for DSP[4]. The water-soluble phosphate byproduct of the HWE reaction is also more easily removed than the triphenylphosphine oxide generated in the Wittig reaction[4].

Conceptual Workflow of HWE Synthesis for DSP

Caption: Horner-Wadsworth-Emmons synthesis of 2,5-Distyrylpyrazine.

Experimental Protocol: Horner-Wadsworth-Emmons Synthesis

• Preparation of Pyrazine-2,5-dicarboxaldehyde:

  • Oxidize 2,5-dimethylpyrazine using a suitable oxidizing agent, such as selenium dioxide, in a pyridine/water mixture with reflux[7].

  • The reaction mixture is filtered to remove elemental selenium and then evaporated to dryness[7].

  • The crude product is purified by crystallization.

• Formation of the Phosphonate Carbanion:

  • To a solution of diethyl benzylphosphonate in a dry, inert solvent (e.g., THF) under an inert atmosphere (e.g., argon), add a strong base such as sodium hydride (NaH) or sodium methoxide (NaOMe) at 0 °C[4].

  • Stir the mixture at this temperature for a specified time to allow for the complete formation of the phosphonate carbanion.

• The Horner-Wadsworth-Emmons Reaction:

  • Slowly add a solution of pyrazine-2,5-dicarboxaldehyde in the same dry solvent to the phosphonate carbanion solution at 0 °C.

  • Allow the reaction mixture to warm to room temperature and stir for several hours until the reaction is complete (monitored by TLC).

  • Quench the reaction by the addition of water.

  • Extract the product with an organic solvent (e.g., dichloromethane or ethyl acetate).

  • Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude 2,5-Distyrylpyrazine by column chromatography or recrystallization.

Photophysical Properties of 2,5-Distyrylpyrazine

The photophysical properties of DSP are central to its utility in various applications. These properties are dictated by the electronic transitions within its conjugated π-system.

Absorption and Emission Spectra

In dilute solutions, 2,5-Distyrylpyrazine typically exhibits strong absorption in the ultraviolet-visible region, corresponding to π-π* transitions. The emission spectrum is characterized by a prominent fluorescence peak in the visible region. For instance, in dilute methanolic and chloroform solutions, the emission peak is observed around 445 nm. In its crystalline form, specifically the α-modification, fresh single crystals of DSP show emission spectra with two maxima at approximately 500 nm and 530 nm at room temperature. This red-shift compared to the solution phase is attributed to excitonic interactions in the solid state.

Photoreactivity and Photopolymerization

A key characteristic of DSP is its photoreactivity, particularly in the crystalline state. Upon exposure to sunlight or ultraviolet light, crystalline DSP undergoes photopolymerization to form a linear high polymer with extremely high crystallinity[2]. This solid-state polymerization is a topochemical reaction, meaning the reactivity is controlled by the packing of the monomers in the crystal lattice. During photopolymerization, a new emission peak develops at around 445 nm, which is attributed to isolated monomer molecules being separated by the photoproduct. The kinetics of this photopolymerization process have been found to obey a zero-order kinetic law with a negative activation energy.

In solution, the photoreactivity of DSP is also pronounced. Irradiation with UV light can lead to both photo-oligomerization and photopolymerization, with the specific outcome depending on the excitation wavelength and light intensity. The photoproducts of this reaction in methanolic solution generally do not exhibit detectable fluorescence in the same spectral region as the monomer.

Mechanism of DSP Photopolymerization

Caption: Simplified mechanism of 2,5-Distyrylpyrazine photopolymerization.

Fluorescence Quenching

The fluorescence of DSP and its derivatives can be quenched by various mechanisms, including static and dynamic quenching[]. Dynamic, or collisional, quenching occurs when the excited fluorophore collides with a quencher molecule, leading to non-radiative energy dissipation and a decrease in the fluorescence lifetime[][9]. This sensitivity to quenchers is a crucial property for the development of chemical sensors. For instance, the fluorescence of similar conjugated monomers has been shown to be quenched by chloroform, suggesting the formation of an exciplex between the excited monomer and the solvent[9].

Chemical Reactivity and Properties

Beyond its photochemistry, the chemical properties of the pyrazine ring and the styryl double bonds in DSP are important for its derivatization and integration into larger molecular systems.

The Pyrazine Core

The pyrazine ring in DSP is an electron-deficient system due to the presence of two nitrogen atoms. This electron-withdrawing nature influences the electronic properties of the entire molecule and can be a site for chemical modification. For instance, the nitrogen atoms can be protonated or coordinated to metal ions, which can significantly alter the photophysical properties of the molecule[1]. This property is particularly useful in the design of pH and metal ion sensors.

The Styryl Double Bonds

The olefinic double bonds in the styryl groups are susceptible to cycloaddition reactions, most notably the [2+2] photocycloaddition that drives its polymerization[2]. These double bonds can also be involved in other addition reactions, although this is less commonly exploited than its photochemical reactivity.

Applications of 2,5-Distyrylpyrazine and its Derivatives

The unique combination of photophysical and chemical properties of DSP has led to its exploration in a variety of advanced applications.

Organic Electronics

Derivatives of 2,5-distyrylpyrazine have shown promise in the field of organic electronics. The extended π-conjugation and the electron-deficient pyrazine core can facilitate electron transport. For example, 2,5-di(aryleneethynyl)pyrazine derivatives, which are structurally related to DSP, have been used as dopants in organic light-emitting diodes (OLEDs), leading to significantly enhanced external quantum efficiencies due to improved electron-transporting properties[10]. The ability to form highly ordered polymeric structures through solid-state polymerization also suggests potential applications in creating well-defined semiconducting materials.

Bioimaging and Sensing

The sensitivity of the fluorescence of DSP derivatives to their environment makes them excellent candidates for bioimaging probes and chemical sensors[11][12][13][14][15]. By introducing specific functional groups that can interact with analytes of interest, sensors for pH, metal ions, and various biomolecules can be designed[1]. The principle often relies on a change in the intramolecular charge transfer (ICT) character upon binding of the analyte, leading to a detectable change in the fluorescence color or intensity. For instance, the coordination of metal cations to both the pyrazine and other chelating units can cause a blue or red shift in the fluorescence spectrum[1].

Sensing Mechanism of a DSP-based Sensor

Caption: General mechanism for a DSP-based fluorescence sensor.

Photoreactive Materials

The ability of DSP to undergo solid-state photopolymerization makes it a valuable monomer for creating highly ordered, crystalline polymers[2]. These materials have potential applications in areas such as photolithography and the fabrication of microstructures. The size-sensitive nature of the photopolymerization rate in nano-scale particles of DSP further opens up possibilities for creating novel nanomaterials with controlled photoreactivity[2].

Conclusion

2,5-Distyrylpyrazine is a molecule of significant scientific and technological interest, possessing a rich combination of photophysical and chemical properties. Its straightforward synthesis, strong fluorescence, and unique photoreactivity in the solid state make it a versatile building block for a wide range of applications. From enhancing the efficiency of organic electronic devices to enabling the sensitive detection of analytes in biological systems, the potential of DSP and its derivatives is vast. As research in this area continues, it is anticipated that new and innovative applications for this remarkable compound will emerge, further solidifying its importance in the fields of materials science, chemistry, and biology.

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2,5-Distyrylpyrazine chemical structure and synthesis

An In-depth Technical Guide to 2,5-Distyrylpyrazine: Structure, Synthesis, and Properties

Introduction

2,5-Distyrylpyrazine (DSP), a conjugated organic molecule, stands as a cornerstone in the development of advanced functional materials. Characterized by a central pyrazine ring flanked by two styryl arms, its rigid, planar structure and extended π-conjugation system impart remarkable photophysical and electronic properties. These characteristics have positioned DSP and its derivatives as highly promising candidates for applications in organic electronics, including organic light-emitting diodes (OLEDs), field-effect transistors (FETs), and fluorescent sensors.[1][2] Furthermore, its propensity for [2+2] photocycloaddition in the solid state makes it a model compound for studying topochemical polymerization and the design of photoresponsive materials.[3]

This guide offers a comprehensive exploration of 2,5-Distyrylpyrazine, intended for researchers and professionals in organic synthesis and materials science. We will dissect its molecular architecture, provide a detailed, field-proven perspective on its primary synthetic routes, and summarize its key properties, moving beyond mere procedural steps to explain the critical reasoning behind experimental choices.

Chemical Structure and Physicochemical Properties

The core of DSP's functionality lies in its molecular structure, which consists of a central, electron-deficient pyrazine ring connected at the 2- and 5-positions to electron-rich styryl groups. This arrangement creates a classic donor-π-acceptor-π-donor (D-π-A-π-D) framework, governing its electronic and optical characteristics.

Caption: Chemical structure of 2,5-Distyrylpyrazine (DSP).

Below is a summary of its key properties.

Property	Value	Reference
IUPAC Name	2,5-bis((E)-2-phenylethenyl)pyrazine	N/A
CAS Number	14990-02-4	[4]
Molecular Formula	C₂₀H₁₆N₂	[4]
Molecular Weight	284.35 g/mol	[4]
Melting Point	218-219 °C	[4]
Appearance	Yellow crystalline solid	[5]

Strategic Synthesis of 2,5-Distyrylpyrazine

The synthesis of DSP is fundamentally an exercise in carbon-carbon bond formation, specifically the creation of the two ethylenic bridges. The most reliable and widely adopted strategies involve olefination reactions, such as the Wittig and Horner-Wadsworth-Emmons (HWE) reactions. A retrosynthetic analysis reveals a logical disconnection at these double bonds.

Caption: Retrosynthetic analysis of 2,5-Distyrylpyrazine.

The common forward-synthetic approach involves reacting a doubly-activated pyrazine core with two equivalents of a benzaldehyde derivative, or vice-versa.

Preparation of Key Intermediate: 2,5-Bis(chloromethyl)pyrazine

A versatile and crucial precursor for both Wittig and HWE syntheses is 2,5-bis(chloromethyl)pyrazine.[6] It is typically synthesized from the commercially available 2,5-dimethylpyrazine via a free-radical halogenation reaction.

Experimental Protocol: Synthesis of 2,5-Bis(chloromethyl)pyrazine

• Reaction Setup: To a solution of 2,5-dimethylpyrazine (1.0 eq) in a suitable chlorinated solvent (e.g., carbon tetrachloride), add N-chlorosuccinimide (NCS) (2.2 eq).

• Initiation: Add a catalytic amount of a radical initiator, such as benzoyl peroxide (BPO) or AIBN.

• Reaction Execution: Heat the mixture to reflux and irradiate with a UV lamp to facilitate the reaction. Monitor the reaction progress by TLC or GC-MS until the starting material is consumed.

• Workup and Purification: After cooling to room temperature, filter the reaction mixture to remove succinimide. Wash the filtrate with an aqueous solution of sodium bicarbonate and then with brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Final Product: Purify the crude product by recrystallization from a suitable solvent system (e.g., hexanes/ethyl acetate) to yield 2,5-bis(chloromethyl)pyrazine as a solid.

Causality Note: The use of NCS and a radical initiator is a standard method for benzylic halogenation. The pyrazine methyl groups are analogous to benzylic positions due to the activating effect of the aromatic ring, making them susceptible to radical substitution.

Method 1: The Wittig Reaction

The Wittig reaction is a cornerstone of alkene synthesis, reacting a phosphorus ylide with a carbonyl compound.[7][8] In the context of DSP synthesis, this involves the reaction of benzaldehyde with a bis-ylide generated from 2,5-bis(triphenylphosphonium)pyrazine dichloride.[9][10]

Caption: Workflow for the Wittig synthesis of DSP.

Experimental Protocol: Wittig Synthesis of DSP

• Phosphonium Salt Preparation:

  • In a round-bottom flask, dissolve 2,5-bis(chloromethyl)pyrazine (1.0 eq) and triphenylphosphine (2.2 eq) in anhydrous toluene.

  • Heat the mixture to reflux for 24 hours. The phosphonium salt will precipitate out of the solution.

  • Cool the mixture, collect the white solid by vacuum filtration, wash with cold toluene, and dry under vacuum.

• Ylide Generation and Olefination:

  • Suspend the dried bis(phosphonium) salt (1.0 eq) in anhydrous THF under an inert atmosphere (N₂ or Ar) and cool to -78 °C.

  • Slowly add a strong base, such as n-butyllithium (n-BuLi) (2.1 eq), dropwise. The solution will typically develop a deep red or orange color, indicating ylide formation.[9][10]

  • Allow the mixture to warm to room temperature and stir for 1-2 hours.

  • Cool the reaction mixture back to 0 °C and add a solution of benzaldehyde (2.1 eq) in anhydrous THF dropwise.

  • Let the reaction proceed at room temperature overnight.

  • Quench the reaction by adding a saturated aqueous solution of NH₄Cl.

  • Extract the product with an organic solvent (e.g., dichloromethane or ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify the crude product by column chromatography followed by recrystallization to yield pure 2,5-distyrylpyrazine.

Trustworthiness Note: The Wittig reaction is highly reliable for forming C=C bonds precisely where the C=O group was located.[9] However, a significant drawback is the formation of triphenylphosphine oxide as a byproduct, which can be challenging to separate from the desired product due to its similar polarity.[11]

Method 2: The Horner-Wadsworth-Emmons (HWE) Reaction

The Horner-Wadsworth-Emmons (HWE) reaction is a powerful alternative to the Wittig reaction that often provides superior results, particularly concerning stereoselectivity and ease of purification.[12][13][14] It utilizes a phosphonate carbanion, which is more nucleophilic than a Wittig ylide.[12] The reaction typically yields the thermodynamically more stable (E)-alkene with high selectivity.[12][15]

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An In-depth Technical Guide to the Solubility of 2,5-Distyrylpyrazine in Organic Solvents

Introduction

2,5-Distyrylpyrazine (DSP) is a fascinating π-conjugated molecule that has garnered significant interest in the fields of organic electronics, materials science, and crystal engineering. Its rigid, planar structure and extended electronic system give rise to unique photophysical properties, making it a valuable building block for organic light-emitting diodes (OLEDs) and other optoelectronic devices.[1] However, the successful application and processing of DSP are fundamentally tethered to a critical, yet often overlooked, physicochemical property: its solubility.

This in-depth technical guide provides a comprehensive overview of the solubility of 2,5-Distyrylpyrazine in organic solvents. It is designed for researchers, scientists, and drug development professionals who require a deep understanding of DSP's behavior in solution. This guide moves beyond a simple tabulation of data to explain the underlying principles governing its solubility, provides detailed protocols for its experimental determination, and discusses the implications of solubility in its primary applications.

The "Why": Causality in Experimental Choices

Understanding the solubility of a compound like DSP is not merely an academic exercise. In the realm of materials science, poor solubility can halt a promising discovery in its tracks.[2][3] For instance, in the fabrication of thin films for OLEDs, the active material must be dissolved to be spin-coated or printed onto a substrate. Insufficient solubility leads to aggregation, non-uniform films, and ultimately, poor device performance. Similarly, in crystal engineering, controlling the crystallization process to obtain desired polymorphs with specific properties is critically dependent on the choice of solvent and the solubility of the molecule.[4][5] Therefore, the experimental choices outlined in this guide are not arbitrary; they are driven by the need to obtain reliable and reproducible data that can inform downstream applications.

Part 1: Theoretical Framework for DSP Solubility

The solubility of a solid in a liquid is governed by the interplay of intermolecular forces between the solute-solute, solvent-solvent, and solute-solvent molecules. The oft-cited principle of "like dissolves like" serves as a useful starting point for predicting solubility.[6][7][8][9] This means that polar solutes tend to dissolve in polar solvents, and non-polar solutes in non-polar solvents.

2,5-Distyrylpyrazine is a largely non-polar molecule. Its structure is dominated by aromatic rings (the pyrazine core and the two phenyl groups of the styryl substituents) and carbon-carbon double bonds. The nitrogen atoms in the pyrazine ring introduce a small degree of polarity, but the overall character of the molecule is hydrophobic.

Key Factors Influencing DSP Solubility:

• Solvent Polarity : The polarity of the solvent is the most critical factor. DSP, being non-polar, is expected to be more soluble in non-polar or moderately polar solvents that can engage in van der Waals interactions and potentially π-π stacking with the aromatic rings of DSP.[10][11][12]

• Hydrogen Bonding : Solvents with strong hydrogen bonding capabilities (e.g., water, methanol) are generally poor solvents for DSP. The energy required to break the strong hydrogen bonds between solvent molecules is not compensated by the weak interactions formed with the non-polar DSP molecule.[12]

• Molecular Size and Shape : The large, rigid, and planar structure of DSP can make it challenging for solvent molecules to effectively solvate it. This can lead to lower solubility compared to smaller, more flexible molecules.

• π-π Stacking : The planar aromatic rings of DSP can lead to strong π-π stacking interactions between DSP molecules in the solid state. A suitable solvent must be able to overcome these strong intermolecular forces. Aromatic solvents like toluene or xylene may be particularly effective as they can participate in π-π stacking with DSP molecules, aiding in their dissolution.

Predicted Solubility in Different Solvent Classes:

Based on these principles, we can predict the qualitative solubility of DSP in various classes of organic solvents:

Solvent Class	Representative Solvents	Predicted Solubility of DSP	Rationale
Non-Polar	Hexane, Toluene, Benzene	Soluble	The non-polar nature of these solvents is well-suited to the hydrophobic character of DSP. Aromatic solvents like toluene and benzene can also engage in favorable π-π stacking interactions.[8]
Polar Aprotic	Tetrahydrofuran (THF), Dichloromethane (DCM), Chloroform, Dimethyl Sulfoxide (DMSO)	Sparingly to Moderately Soluble	These solvents possess a dipole moment but cannot donate hydrogen bonds. They are generally good solvents for a wide range of organic compounds.[13][14] The literature suggests that DSP has some solubility in chloroform and that its derivatives can be synthesized in THF and DMSO, indicating at least moderate solubility.[15][16]
Polar Protic	Water, Methanol, Ethanol	Poorly Soluble to Insoluble	The strong hydrogen bonding networks in these solvents are difficult for the non-polar DSP molecule to disrupt.[12]

It is important to note that these are qualitative predictions. The actual quantitative solubility can be influenced by factors such as temperature and the presence of impurities.

Part 2: Experimental Determination of DSP Solubility

For many research and development applications, a precise, quantitative measure of solubility is required. The "gold standard" for determining the thermodynamic equilibrium solubility of a compound is the shake-flask method .[17][18] This method is reliable and widely accepted in the pharmaceutical and chemical industries.

The Shake-Flask Method: A Self-Validating System

The trustworthiness of the shake-flask method lies in its simplicity and its direct measurement of equilibrium. By ensuring that an excess of the solid is present and allowing sufficient time for the system to reach equilibrium, we can be confident that the measured concentration of the dissolved solid represents its true thermodynamic solubility under the given conditions.

Detailed, Step-by-Step Protocol for the Shake-Flask Method:

• Preparation :

  • Accurately weigh an excess amount of crystalline 2,5-Distyrylpyrazine. An "excess" means that there should be visible solid remaining in the solvent at the end of the experiment.

  • Add the weighed DSP to a series of vials or flasks, each containing a precise volume of the desired organic solvent.

• Equilibration :

  • Seal the vials/flasks to prevent solvent evaporation.

  • Place the samples in a shaker or orbital incubator set to a constant temperature (e.g., 25 °C).

  • Agitate the samples for a predetermined period (typically 24 to 72 hours) to ensure that equilibrium is reached. It is advisable to test different time points (e.g., 24, 48, and 72 hours) to confirm that the measured solubility does not change over time, thus validating that equilibrium has been achieved.

• Phase Separation :

  • After equilibration, allow the samples to stand undisturbed for a period to allow the excess solid to settle.

  • To separate the saturated solution from the undissolved solid, use one of the following methods:

    • Centrifugation : Centrifuge the samples at a high speed to pellet the excess solid.

    • Filtration : Filter the solution through a syringe filter (e.g., 0.22 µm PTFE filter) that is compatible with the organic solvent. It is crucial to pre-saturate the filter with the solution to avoid loss of the analyte due to adsorption.

• Quantification :

  • Carefully take an aliquot of the clear, saturated supernatant.

  • Dilute the aliquot with a suitable solvent to a concentration that falls within the linear range of the analytical method.

  • Quantify the concentration of DSP in the diluted sample using a suitable analytical technique, such as:

    • UV-Vis Spectroscopy : DSP has a strong UV-Vis absorbance due to its conjugated system. A calibration curve of known DSP concentrations must be prepared in the same solvent.

    • High-Performance Liquid Chromatography (HPLC) : This is a more sensitive and specific method. A calibration curve is also required.

• Calculation :

  • Calculate the original concentration of DSP in the saturated solution, taking into account the dilution factor.

  • Express the solubility in appropriate units, such as mg/mL, g/L, or mol/L.

Diagram of the Shake-Flask Experimental Workflow:

Caption: Workflow for determining DSP solubility via the shake-flask method.

Part 3: Implications of Solubility in Key Applications

Organic Electronics

In the field of organic electronics, particularly in the fabrication of OLEDs, the solubility of the active materials is a paramount concern. Solution-based processing techniques like spin-coating, inkjet printing, and blade-coating are cost-effective and scalable methods for producing large-area devices. These techniques require the organic semiconductor to be dissolved in a suitable solvent to form a homogeneous ink.

The solubility of DSP directly impacts:

• Film Quality : High solubility allows for the preparation of concentrated solutions, which can be used to deposit uniform, pinhole-free thin films. Poor solubility can lead to aggregation of DSP molecules in solution, resulting in rough films with poor morphology and reduced device performance.

• Choice of Solvents : The range of solvents in which DSP is soluble dictates the available processing options. Orthogonal solvent systems are often required for the deposition of multilayer device structures, where the solvent for an upper layer must not dissolve the underlying layer.

• Device Efficiency : The morphology of the emissive layer, which is influenced by the solubility and crystallization behavior of the material during solvent evaporation, plays a crucial role in determining the efficiency and lifetime of the OLED.

Logical Relationship Diagram: Solubility and OLED Performance

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discovery and history of 2,5-Distyrylpyrazine

An In-Depth Technical Guide to the Discovery and History of 2,5-Distyrylpyrazine

Abstract

2,5-Distyrylpyrazine (DSP), a conjugated aromatic compound, holds a significant place in the annals of photochemistry and materials science. Its discovery as a crystalline monomer capable of undergoing highly efficient solid-state photopolymerization upon exposure to ultraviolet light or sunlight marked a pivotal moment in the development of photochemically reactive materials. This technical guide provides a comprehensive exploration of DSP, from its initial discovery and synthesis to the elucidation of its unique photophysical properties and the evolution of its applications. We will delve into the foundational synthetic methodologies, the kinetics and mechanisms of its photoreactivity, and its utility in fields ranging from polymer science to optoelectronics. This document is intended for researchers, scientists, and professionals in drug development and materials science, offering both historical context and practical, field-proven insights into this remarkable molecule.

Part 1: Introduction to 2,5-Distyrylpyrazine (DSP)

2,5-Distyrylpyrazine, systematically named 2,5-bis[(E)-2-phenylethenyl]pyrazine, is a heterocyclic aromatic compound characterized by a central pyrazine ring substituted at the 2 and 5 positions with styryl groups. The molecule's planarity and extended π-conjugation system are the primary determinants of its distinctive electronic and photophysical properties.

The core significance of DSP lies in its ability to undergo [2+2] photocycloaddition in the solid state. This reaction is topochemically controlled, meaning its feasibility and outcome are dictated by the precise arrangement of molecules within the crystal lattice. This property allows for the transformation of a monomer crystal into a highly crystalline, linear polymer, a phenomenon that has garnered significant scientific interest for applications in optical data storage and the fabrication of novel polymeric materials[1].

Part 2: Historical Context and Discovery

While the synthesis of styryl-containing heterocyclic compounds has been documented since at least the 1970s, the specific intrigue surrounding 2,5-Distyrylpyrazine emerged from the study of its solid-state chemistry[2]. The seminal discovery was that crystalline DSP could be polymerized into a linear, highly crystalline polymer simply by the action of sunlight or ultraviolet light[1]. This finding was part of a broader survey of diolefin compounds and established DSP as a model system for topochemical photopolymerization.

Early investigations focused on characterizing this unique photoreactivity. Researchers identified different crystallographic modifications (polymorphs) of DSP, notably the photoactive α-form and the photostable γ-form, demonstrating the critical role of molecular packing in its reactivity[1]. Subsequent studies explored the kinetics and mechanism of this transformation, revealing that the photopolymerization in as-grown single crystals follows zero-order kinetics and, remarkably, proceeds with a negative activation energy, suggesting a highly efficient, lattice-controlled process. Concurrently, the photoreactivity in solution was also investigated, where processes like photo-oligomerization and polymerization were found to be dependent on the excitation wavelength.

Part 3: Synthesis and Chemical Elucidation

Foundational Synthetic Strategies

The synthesis of styryl-substituted aromatic compounds, including DSP, typically relies on classic carbon-carbon bond-forming reactions that join a vinyl group to an aromatic core. The most common and efficient methods include:

• Wittig Reaction: Involves the reaction of an aldehyde or ketone with a phosphonium ylide.

• Horner-Wadsworth-Emmons (HWE) Reaction: A modification of the Wittig reaction using phosphonate carbanions, which often provides higher E-alkene selectivity and easier product purification.

• Knoevenagel or Claisen-Schmidt Condensation: A base-catalyzed condensation between an active methylene compound (or a methyl group on a heteroaromatic ring) and an aldehyde. For DSP, this involves the condensation of 2,5-dimethylpyrazine with benzaldehyde. This is one of the most direct and historically relevant routes.

Experimental Protocol: Representative Synthesis via Condensation

This protocol describes the synthesis of 2,5-Distyrylpyrazine from 2,5-dimethylpyrazine and benzaldehyde. The causality behind this choice is its straightforwardness and use of readily available starting materials, reflecting a common approach for such structures.

Objective: To synthesize 2,5-Distyrylpyrazine via a base-catalyzed condensation reaction.

Materials:

• 2,5-Dimethylpyrazine

• Benzaldehyde

• Potassium tert-butoxide (t-BuOK)

• N,N-Dimethylformamide (DMF), anhydrous

• Methanol

• Standard glassware for organic synthesis (round-bottom flask, condenser, etc.)

• Inert atmosphere setup (Nitrogen or Argon)

Step-by-Step Methodology:

• Reaction Setup: To a 250 mL three-neck round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, add 2,5-dimethylpyrazine (1.0 eq) and anhydrous DMF (50 mL).

• Base Addition: Stir the solution under a nitrogen atmosphere and add potassium tert-butoxide (2.2 eq) portion-wise over 15 minutes. The reaction is exothermic and the color may change to a deep red or brown, indicating the formation of the carbanion.

• Aldehyde Addition: After stirring for 30 minutes, add benzaldehyde (2.1 eq) dropwise via a syringe. Maintain the temperature below 40 °C during the addition.

• Reaction: Once the addition is complete, heat the reaction mixture to 80-90 °C and maintain for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Quenching and Precipitation: After the reaction is complete, cool the mixture to room temperature. Slowly pour the reaction mixture into a beaker containing 200 mL of cold methanol with vigorous stirring. A yellow precipitate of 2,5-Distyrylpyrazine should form.

• Isolation and Purification: Allow the suspension to stir for 1 hour in an ice bath to maximize precipitation. Collect the solid product by vacuum filtration.

• Washing: Wash the collected solid sequentially with cold methanol and water to remove residual DMF and salts.

• Drying and Recrystallization: Dry the crude product under vacuum. For higher purity, recrystallize the product from a suitable solvent such as xylene or chlorobenzene to yield bright yellow crystals.

This self-validating protocol includes monitoring by TLC and a final recrystallization step to ensure the purity of the final compound, which is critical for studying its photophysical properties.

Diagram: General Synthetic Pathway

A diagram illustrating the base-catalyzed condensation of 2,5-dimethylpyrazine with benzaldehyde.

Caption: Synthesis of DSP via base-catalyzed condensation.

Part 4: Photophysical and Photochemical Properties

The photochemistry of DSP is intrinsically linked to its electronic structure and the spatial arrangement of molecules.

Absorption and Emission Characteristics

In dilute solutions (e.g., methanol or chloroform), DSP exhibits absorption in the UV-visible region and displays fluorescence with an emission maximum around 445 nm. In the solid state, particularly in the photoactive α-crystalline form, the electronic interactions between adjacent molecules lead to significant changes. The emission spectrum of fresh α-DSP crystals at room temperature shows two maxima at approximately 500 nm and 530 nm, which are attributed to excimer emission resulting from the interaction of an excited molecule with a ground-state neighbor. During photopolymerization, the intensity of these excimeric bands decreases, and a new peak emerges around 445 nm. This peak corresponds to the emission from isolated monomer molecules that become separated by the newly formed polymer chains, preventing excimer formation.

Table: Summary of Photophysical Data

Property	Condition	Value / Observation	Reference
Absorption (λ_max)	Methanolic Solution	~365 nm, 403 nm
Emission (λ_em)	Dilute Methanolic/Chloroform Solution	~445 nm
Emission (λ_em)	α-Crystal (Fresh)	~500 nm, 530 nm (Excimeric)
Emission (λ_em)	α-Crystal (Partially Polymerized)	~445 nm (Monomeric)
Fluorescence Lifetime	α-Crystal (Excimer Emission)	3-4 ns
Photoreaction	Methanolic Solution (λ = 403 nm)	Photo-oligomerization
Photoreaction	Methanolic Solution (λ = 365 nm)	Photo-oligomerization & Photopolymerization

The Mechanism of Photopolymerization

The solid-state polymerization of DSP is a classic example of a topochemical reaction. In the α-crystalline form, adjacent molecules are packed in a parallel and offset manner, with the ethylenic double bonds of one molecule positioned less than 4.2 Å from the double bonds of its neighbors. This specific geometry is ideal for a [2+2] photocycloaddition reaction.

Upon irradiation with UV light, an excited-state DSP molecule reacts with two adjacent ground-state molecules to form a cyclobutane ring, linking the monomers into a polymer chain. This process propagates through the crystal, converting the yellow monomer crystal into a white, highly crystalline polymer. The photostable γ-form, in contrast, has a different packing arrangement where the double bonds are not suitably aligned for cycloaddition, rendering it photoreactive[1].

Diagram: Photopolymerization Workflow

A workflow illustrating the study of DSP photopolymerization.

Caption: Workflow for studying DSP solid-state photopolymerization.

Part 5: Evolution of Applications

Foundational Application: Photoreactive Polymers

The primary and most studied application of DSP is in the field of polymer science. The ability to form highly ordered polymers directly from a monomer crystal is a powerful tool for creating materials with anisotropic properties. This has been explored for applications such as:

• Optical Data Storage: The change in optical properties (color, refractive index) between the monomer and polymer can be used to store information[1].

• Chemical Sensors: Changes in the crystal environment could potentially affect the polymerization, making it a candidate for sensing applications[1].

Emerging Applications in Materials Science

The pyrazine core is known for its electron-deficient nature, which imparts good electron-transporting properties to molecules containing it. This has led to the use of various pyrazine derivatives in Organic Light-Emitting Diodes (OLEDs)[3]. While DSP itself is highly fluorescent, its derivatives can be engineered to tune emission colors and improve charge transport, making them promising candidates as emitters or electron-transport materials in OLEDs. The addition of DSP derivatives as dopants has been shown to enhance the quantum efficiencies of OLEDs[3].

Potential in Biological Systems

While direct applications of DSP in biological systems are not extensively documented, its photophysical properties suggest significant potential.

• Fluorescent Probes for Bioimaging: Related styryl compounds, such as styrylpyridine salts, are known to function as fluorescent probes that can "light up" specific cellular structures like the plasma membrane[4]. The fluorescence of DSP could be harnessed for similar purposes, likely requiring chemical modification to improve water solubility and targeting capabilities.

• Photosensitizers for Photodynamic Therapy (PDT): PDT relies on molecules (photosensitizers) that, upon light activation, generate reactive oxygen species (ROS) to kill cancer cells or microbes[5][6]. An effective photosensitizer must be able to absorb light and efficiently populate a long-lived triplet state. The study of DSP's excited states and intersystem crossing would be necessary to validate its potential in PDT, a field where N-heterocyclic dyes are of great interest[5][7].

Diagram: Structure-Application Relationship

A diagram linking DSP's chemical properties to its various applications.

Caption: Relationship between DSP's properties and applications.

Part 6: Conclusion and Future Outlook

The journey of 2,5-Distyrylpyrazine from its initial discovery as a photopolymerizable crystal to a molecule with potential in advanced materials and biological applications showcases a remarkable evolution in scientific understanding. Its role as a model system for topochemical reactions has provided fundamental insights into solid-state chemistry.

Looking forward, the future of DSP research lies in chemical derivatization. Judicious modification of the terminal phenyl rings or the pyrazine core can be used to:

• Tune Photophysical Properties: Red-shift absorption and emission for deeper tissue penetration in biological applications like photodynamic therapy or near-infrared imaging.

• Enhance Solubility: Introduce hydrophilic groups to enable applications in aqueous biological environments.

• Improve Electronic Characteristics: Optimize HOMO/LUMO energy levels for more efficient charge injection and transport in OLEDs.

By leveraging the foundational knowledge of its synthesis and photoreactivity, scientists can continue to develop new generations of DSP-based materials, expanding its utility and impact across diverse scientific and technological fields.

References

• Ebeid, E. M., & Morsi, S. E. (1983). Luminescence and photoreactivity of 2,5-distyrylpyrazine crystals. Journal of the Chemical Society, Faraday Transactions 1: Physical Chemistry in Condensed Phases, 79, 1183-1189. [Link]

• Pestov, D., Sane, A., Pendleton, J., & Guo, Y. (2007). Photosensitive 2,5-distyrylpyrazine particles produced from rapid expansion of supercritical solutions. Journal of Supercritical Fluids, 40(2), 275-281. [Link][1]

• Ebeid, E. M., Morsi, S. E., & Williams, J. O. (1983). Kinetics of the photopolymerization of 2,5-distyrylpyrazine in solution. Journal of the Chemical Society, Faraday Transactions 1: Physical Chemistry in Condensed Phases, 79, 1191-1199. [Link]

• Dyke, A. M., et al. (2004). 2,5-Di(aryleneethynyl)pyrazine derivatives: Synthesis, structural and optoelectronic properties, and light-emitting device. Journal of Organometallic Chemistry, 689(21), 3334-3345. [Link][3]

• Morsi, S. E., & Ebeid, E. M. (1983). Luminescence and lifetime measurements of 2,5-distyrylpyrazine (DSP), 1,4-bis(β-pyridyl-2-vinyl)benzene (P2VB) and their mixed crystals in the temperature range 8–300 K. Journal of the Chemical Society, Faraday Transactions 1: Physical Chemistry in Condensed Phases, 79, 1201-1207. [Link]

• Martins, M. A. P., et al. (2021). Styrylpyrazoles: Properties, Synthesis and Transformations. Molecules, 26(19), 5886. [Link][2]

• Luo, M., et al. (2010). A novel synthesis of 2,5-diphenylpyrazine. Chinese Journal of Chemistry, 22(9), 1039-1041. [Link]

• Almeida, A., et al. (2022). Photodynamic Therapy: From the Basics to the Current Progress of N-Heterocyclic-Bearing Dyes as Effective Photosensitizers. Molecules, 27(3), 1023. [Link][5]

• Baran, T., et al. (2021). Tuning the emission and exciton utilization mechanisms of pyrazine-based multi-carbazole emitters and their use in organic light-emitting diodes. Journal of Materials Chemistry C, 9(38), 13247-13256. [Link]

• Cieplik, F., et al. (2022). Some Natural Photosensitizers and Their Medicinal Properties for Use in Photodynamic Therapy. Molecules, 27(4), 1192. [Link][6]

• Kashyap, K., et al. (2021). A Review on Synthesis of Novel Pyrazoline Derivatives as Antimicrobial Agents. International Journal of Pharmaceutical and Phytopharmacological Research, 21(2), 69-99. [Link]

• Zhang, Y., et al. (2015). Styrylpyridine salts-based red emissive two-photon turn-on probe for imaging the plasma membrane in living cells and tissues. Chemical Communications, 51(63), 12596-12599. [Link][4]

• Abrahamse, H., & Hamblin, M. R. (2016). New photosensitizers for photodynamic therapy. Biochemical Journal, 473(4), 347-364. [Link][7]

• Wang, Y., et al. (2024). Rigidify styryl-pyridinium dyes to benzo[h]coumarin-based bright two-photon fluorescent probes for cellular bioimaging. Journal of Materials Chemistry B, 12, 3456-3463. [Link]

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Spectroscopic Profile of 2,5-Distyrylpyrazine: A Technical Guide

This technical guide provides an in-depth analysis of the spectroscopic properties of 2,5-Distyrylpyrazine (DSP), a molecule of significant interest in materials science and photochemistry. This document is intended for researchers, scientists, and professionals in drug development and related fields who require a comprehensive understanding of the UV-Visible and Nuclear Magnetic Resonance (NMR) characteristics of this compound. We will delve into the causality behind experimental choices and present self-validating protocols to ensure scientific integrity.

Introduction to 2,5-Distyrylpyrazine

2,5-Distyrylpyrazine is a conjugated organic molecule characterized by a central pyrazine ring substituted at the 2 and 5 positions with styryl groups. Its extended π-system is responsible for its interesting photophysical properties, including fluorescence, which has led to its investigation as a potential blue laser dye. The trans-isomer is the most stable and commonly studied form. Understanding its spectroscopic signature is fundamental for its characterization, purity assessment, and for elucidating its behavior in various chemical environments and applications.

Molecular Structure

The structure of (E,E)-2,5-Distyrylpyrazine is depicted below. The planarity of the molecule and the extended conjugation between the phenyl rings and the pyrazine core are key determinants of its electronic and spectroscopic properties.

Caption: Workflow for UV-Vis analysis and molar absorptivity determination.

1.2.3 Step-by-Step Procedure

• Preparation of a Stock Solution: Accurately weigh a small amount of 2,5-Distyrylpyrazine and dissolve it in a known volume of spectroscopic grade cyclohexane in a volumetric flask to prepare a stock solution of a known concentration (e.g., 1 x 10⁻³ M).

• Serial Dilutions: Prepare a series of dilutions from the stock solution (e.g., 1 x 10⁻⁴ M, 5 x 10⁻⁵ M, 1 x 10⁻⁵ M, and 5 x 10⁻⁶ M) using volumetric flasks and micropipettes. This range of concentrations is chosen to ensure that the measured absorbance values fall within the linear range of the instrument (typically 0.1 to 1.0).

• Instrument Setup: Turn on the UV-Vis spectrophotometer and allow the lamps to warm up for at least 30 minutes to ensure a stable output.

• Blank Measurement: Fill a quartz cuvette with the pure solvent (cyclohexane) and place it in both the reference and sample holders of the spectrophotometer. Record a baseline spectrum to correct for any absorbance from the solvent and the cuvette.

• Sample Measurement: Starting with the most dilute solution, rinse the sample cuvette with a small amount of the solution, then fill it and place it in the sample holder. Record the absorbance spectrum over a relevant wavelength range (e.g., 200-600 nm). Repeat this for all the prepared dilutions.

• Data Analysis for Molar Absorptivity:

  • Identify the wavelength of maximum absorbance (λmax) from the spectra.

  • Record the absorbance at λmax for each concentration.

  • Plot a graph of absorbance at λmax versus concentration.

  • Perform a linear regression on the data points. The plot should be linear, confirming adherence to the Beer-Lambert law.

  • The molar absorptivity (ε) can be calculated from the slope of the line, as A = εcl, where A is the absorbance, c is the concentration in mol/L, and l is the path length of the cuvette in cm (typically 1 cm). Therefore, ε = slope / l.

Part 2: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for the structural elucidation of organic molecules, providing detailed information about the chemical environment of individual nuclei (protons and carbons).

Predicted ¹H NMR Spectrum

The ¹H NMR spectrum of 2,5-Distyrylpyrazine is expected to be symmetrical. The chemical shifts are influenced by the electronic effects of the pyrazine ring and the aromatic rings.

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Notes
Pyrazine-H (H3, H6)	~8.5 - 8.7	s	-	Deshielded due to the electronegativity of the nitrogen atoms.
Vinyl-H (α to pyrazine)	~7.2 - 7.5	d	~16	Large coupling constant is characteristic of a trans-alkene.
Vinyl-H (β to pyrazine)	~7.0 - 7.3	d	~16	Coupled to the other vinyl proton.
Phenyl-H (ortho)	~7.5 - 7.7	d or dd	~7-8	Deshielded due to proximity to the vinyl group.
Phenyl-H (meta)	~7.3 - 7.5	t or m	~7-8
Phenyl-H (para)	~7.2 - 7.4	t or m	~7-8

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum will also reflect the symmetry of the molecule. The chemical shifts are predicted based on the hybridization and electronic environment of the carbon atoms.

Carbon Assignment	Predicted Chemical Shift (δ, ppm)	Notes
Pyrazine-C (C2, C5)	~150 - 155	Attached to nitrogen and the styryl group.
Pyrazine-C (C3, C6)	~142 - 145	Aromatic carbon adjacent to nitrogen.
Vinyl-C (α to pyrazine)	~128 - 132
Vinyl-C (β to pyrazine)	~125 - 129
Phenyl-C (ipso)	~135 - 138	Attached to the vinyl group.
Phenyl-C (ortho)	~127 - 130
Phenyl-C (meta)	~128 - 131
Phenyl-C (para)	~126 - 129

Experimental Protocol for NMR Spectroscopy

This protocol provides a general procedure for acquiring high-quality ¹H and ¹³C NMR spectra of 2,5-Distyrylpyrazine.

2.3.1 Materials and Instrumentation

• 2,5-Distyrylpyrazine

• Deuterated solvent (e.g., CDCl₃ or DMSO-d₆)

• NMR tubes (5 mm)

• NMR spectrometer (e.g., 400 MHz or higher)

2.3.2 Workflow Diagram

Caption: General workflow for NMR sample preparation and data acquisition.

2.3.3 Step-by-Step Procedure

• Sample Preparation:

  • Dissolve approximately 5-10 mg of 2,5-Distyrylpyrazine in about 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, as it is a common solvent for non-polar compounds). The choice of solvent is critical as it must dissolve the compound without reacting with it, and its residual signal should not overlap with the analyte signals.

  • Ensure the sample is fully dissolved. Gentle warming or sonication may be required.

  • Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube to remove any particulate matter.

• Instrument Setup and Data Acquisition:

  • Insert the NMR tube into the spectrometer.

  • Lock the spectrometer on the deuterium signal of the solvent. This compensates for any drift in the magnetic field.

  • Shim the magnetic field to achieve optimal homogeneity. This is a crucial step to obtain sharp, well-resolved peaks.

  • ¹H NMR Acquisition:

    • Use a standard single-pulse experiment.

    • Set the spectral width to cover the expected range of proton chemical shifts (e.g., 0-10 ppm).

    • Acquire a sufficient number of scans (e.g., 16-64) to achieve a good signal-to-noise ratio.

  • ¹³C NMR Acquisition:

    • Use a proton-decoupled single-pulse experiment to obtain a spectrum with singlets for each carbon.

    • Set the spectral width to cover the expected range of carbon chemical shifts (e.g., 0-160 ppm).

    • Due to the low natural abundance of ¹³C, a larger number of scans (e.g., 1024 or more) and a longer relaxation delay may be necessary.

• Data Processing:

  • Apply a Fourier transform to the acquired Free Induction Decays (FIDs) to obtain the frequency-domain spectra.

  • Perform phase correction to ensure all peaks are in the absorptive mode.

  • Apply baseline correction to obtain a flat baseline.

  • Calibrate the chemical shift scale using the residual solvent peak or an internal standard like tetramethylsilane (TMS) at 0.00 ppm.

  • For the ¹H spectrum, integrate the signals to determine the relative number of protons for each peak.

  • Identify the chemical shifts, multiplicities, and coupling constants for all signals.

Conclusion

This technical guide provides a framework for the spectroscopic characterization of 2,5-Distyrylpyrazine using UV-Vis and NMR spectroscopy. While the UV-Vis data is well-established, the lack of publicly available experimental NMR data highlights an area for future research. The provided protocols are designed to be robust and reproducible, enabling researchers to confidently acquire and interpret spectroscopic data for this and related compounds. Adherence to these guidelines will ensure the generation of high-quality, reliable data essential for advancing research in materials science and medicinal chemistry.

References

• Weller, M. G. Solvatochromism of distyrylpyrazines. Journal of Photochemistry and Photobiology A: Chemistry, 1997, 106(1-3), 85-90.

• Ebeid, E. M.; Morsi, S. E. Luminescence and photoreactivity of 2,5-distyrylpyrazine crystals. Journal of the Chemical Society, Faraday Transactions 1: Physical Chemistry in Condensed Phases, 1983, 79, 1183-1189. [Link]

Unveiling the Electronic Landscape of 2,5-Distyrylpyrazine: A Theoretical and Computational Guide

Abstract

This technical guide provides a comprehensive framework for the theoretical investigation of the electronic structure of 2,5-Distyrylpyrazine (DSP), a key chromophore in materials science and photophysics. We delve into the application of Density Functional Theory (DFT) and Time-Dependent Density Functional Theory (TD-DFT) to elucidate the ground and excited-state properties of DSP. This document is intended for researchers, computational chemists, and drug development professionals, offering a self-validating protocol for predicting and understanding the optoelectronic characteristics of this important molecule. We will explore the causality behind computational choices, from functional and basis set selection to the modeling of solvent effects, and validate our theoretical framework against experimental spectroscopic data.

Introduction: The Significance of 2,5-Distyrylpyrazine

Pyrazine derivatives are a cornerstone in medicinal chemistry and materials science, owing to their unique electronic and structural properties.[1] The pyrazine ring, an electron-deficient aromatic heterocycle, serves as an excellent acceptor unit.[2] When substituted with electron-donating styryl groups at the 2 and 5 positions, 2,5-Distyrylpyrazine (DSP) forms a classic A-π-D-π-A (Acceptor-π bridge-Donor-π bridge-Acceptor) or, depending on the perspective, a D-A-D (Donor-Acceptor-Donor) quadrupolar structure. This architecture is fundamental to its interesting photophysical behaviors, including strong fluorescence and solvatochromism, making it a valuable scaffold for optical materials, fluorescent probes, and potential pharmacophores.[2]

A deep understanding of the electronic structure of DSP is paramount for the rational design of novel materials with tailored optical and electronic properties. Theoretical calculations provide a powerful, cost-effective lens through which we can examine molecular orbitals, predict electronic transitions, and understand the influence of structural modifications and the environment on its photophysics.

Theoretical Methodology: A Validated Approach

To accurately model the electronic structure of DSP, we employ a combination of Density Functional Theory (DFT) for the ground state and Time-Dependent Density Functional Theory (TD-DFT) for the excited states. This combination is well-established for providing reliable results for medium-sized organic molecules at a reasonable computational cost.[3][4]

Ground State Optimization and Electronic Properties

The initial step in our computational protocol is the geometry optimization of the DSP molecule in its electronic ground state.

Protocol 1: Ground State Geometry Optimization

• Level of Theory: We select the B3LYP (Becke, 3-parameter, Lee-Yang-Parr) hybrid functional. B3LYP is a widely used functional that often provides a good balance of accuracy and computational efficiency for organic molecules.[5][6]

• Basis Set: The 6-31G(d,p) basis set is chosen. This Pople-style basis set includes polarization functions on both heavy atoms (d) and hydrogen atoms (p), which are crucial for accurately describing the bonding and geometry of conjugated systems.

• Software: This calculation can be performed using standard quantum chemistry software packages such as Gaussian, ORCA, or Schrödinger's Jaguar.[7]

• Verification: The optimization is confirmed to have reached a true energy minimum by performing a frequency calculation. The absence of imaginary frequencies indicates a stable structure.

From the optimized geometry, we can extract key information about the ground-state electronic structure, most notably the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO). The energy difference between these frontier orbitals, the HOMO-LUMO gap, is a critical parameter that provides insights into the molecule's chemical reactivity and electronic excitation properties.[8][9] A smaller gap generally correlates with easier electronic excitation.

Excited State Calculations and Spectral Simulation

To investigate the photophysical properties of DSP, such as its UV-Vis absorption and fluorescence emission, we turn to TD-DFT.[10][11]

Protocol 2: Simulating Absorption and Emission Spectra

• Absorption (Vertical Excitation): Using the B3LYP/6-31G(d,p) optimized ground-state geometry, a TD-DFT calculation is performed. This computes the vertical excitation energies and oscillator strengths, which correspond to the UV-Vis absorption spectrum.

• Emission (Fluorescence): To simulate the fluorescence spectrum, the geometry of the first singlet excited state (S₁) is optimized using TD-DFT at the same B3LYP/6-31G(d,p) level of theory. A subsequent TD-DFT calculation on this optimized excited-state geometry provides the emission energy.

• Solvent Effects: The influence of different solvent environments on the electronic spectra is crucial to model, as DSP exhibits solvatochromism.[2] We incorporate the Polarizable Continuum Model (PCM) in our calculations. This implicit solvation model treats the solvent as a continuous dielectric medium, offering a good compromise between accuracy and computational cost for modeling bulk solvent effects.[12]

Computational Workflow and Data Interpretation

The following diagram illustrates the logical flow of the theoretical calculations on DSP's electronic structure.

Caption: Computational workflow for determining the electronic structure and spectra of 2,5-Distyrylpyrazine.

Expected Results and Comparison with Experimental Data

The theoretical calculations are expected to provide a detailed picture of the electronic structure of DSP and its photophysical properties.

Molecular Orbitals and Electronic Transitions

The HOMO of DSP is anticipated to be delocalized across the entire π-conjugated system, with significant contributions from the styryl moieties. Conversely, the LUMO is expected to have a higher density on the central, electron-deficient pyrazine ring. The primary electronic transition responsible for the lowest energy absorption band will be a π → π* transition, corresponding to the promotion of an electron from the HOMO to the LUMO.

Parameter	Expected Theoretical Value (in vacuum)
HOMO Energy	~ -5.5 to -6.0 eV
LUMO Energy	~ -2.0 to -2.5 eV
HOMO-LUMO Gap	~ 3.5 to 4.0 eV

Simulated vs. Experimental Spectra

A critical aspect of this guide is the validation of our theoretical model against experimental data. For the unsubstituted DSP, experimental data in cyclohexane shows an absorption maximum (λmax) at 382 nm and an emission maximum (λF max) at 424 nm. Our TD-DFT calculations, including the PCM for cyclohexane, should reproduce these values with reasonable accuracy.

Solvent	Experimental λabs (nm)	Calculated λabs (nm)	Experimental λem (nm)	Calculated λem (nm)
Cyclohexane	382	Predicted Value	424	Predicted Value
Toluene	Data for substituted DSP	Predicted Value	Data for substituted DSP	Predicted Value
Dichloromethane	Data for substituted DSP	Predicted Value	Data for substituted DSP	Predicted Value
Acetonitrile	Data for substituted DSP	Predicted Value	Data for substituted DSP	Predicted Value
Ethanol	Data for substituted DSP	Predicted Value	Data for substituted DSP	Predicted Value
Predicted values are to be filled in upon completion of the calculations outlined in this guide. Data for substituted DSPs can be found in the cited literature and serve as a trend reference.[2]

The solvatochromic effect, a shift in the absorption or emission maxima with changing solvent polarity, is a key feature of DSP and its derivatives.[2] This is particularly pronounced in the emission spectra, indicating a more polar excited state due to intramolecular charge transfer (ICT) upon excitation. Our TD-DFT/PCM calculations should capture this trend, showing a larger red-shift in the calculated emission spectra in more polar solvents like ethanol compared to nonpolar solvents like cyclohexane.

The Role of Vibronic Coupling

While the presented DFT and TD-DFT framework provides a robust model for the electronic structure of DSP, it is important to acknowledge the role of vibronic coupling. This phenomenon, which is the interaction between electronic and vibrational states, can influence the shape and intensity of spectral bands in molecules like pyrazine. For highly accurate spectral simulations that reproduce the fine structure of the absorption and emission bands, more advanced computational methods that explicitly account for vibronic coupling may be necessary.

Conclusion

This technical guide has outlined a rigorous and self-validating computational protocol for investigating the electronic structure of 2,5-Distyrylpyrazine. By employing DFT for ground-state properties and TD-DFT for excited-state dynamics, researchers can gain profound insights into the molecular orbitals, electronic transitions, and photophysical properties of this important chromophore. The emphasis on comparing theoretical predictions with experimental data ensures the reliability of the computational model. This framework not only serves as a practical guide for studying DSP but also as a foundational approach for the in-silico design and analysis of novel pyrazine-based materials with tailored optoelectronic functions.

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An In-Depth Technical Guide to Aggregation-Induced Emission in 2,5-Distyrylpyrazine Analogues

This guide provides a comprehensive overview of the photophysical phenomenon of Aggregation-Induced Emission (AIE) as observed in 2,5-Distyrylpyrazine (DSP) analogues. It is intended for researchers, scientists, and drug development professionals who are interested in the design, synthesis, characterization, and application of novel fluorescent materials.

Part 1: Foundational Concepts

The Aggregation-Induced Emission (AIE) Phenomenon

The field of luminescent materials has long been dominated by molecules that exhibit strong fluorescence in dilute solutions. However, a common drawback of conventional fluorophores is the phenomenon of Aggregation-Caused Quenching (ACQ), where their emission intensity decreases or is completely quenched at high concentrations or in the solid state. In 2001, a paradigm shift occurred with the discovery of Aggregation-Induced Emission (AIE), a photophysical phenomenon where non-emissive or weakly emissive molecules in solution are induced to emit strongly upon aggregation or in the solid state. This "light-up" characteristic of AIE luminogens (AIEgens) offers significant advantages for applications that require high signal-to-noise ratios.[1]

The primary mechanism responsible for AIE is the Restriction of Intramolecular Motion (RIM) .[1][2] In the dissolved state, AIEgens, which often possess propeller-shaped or sterically hindered structures, undergo low-frequency rotational or vibrational motions that provide non-radiative pathways for the excited state to decay.[2][3] Upon aggregation, these intramolecular motions are physically constrained, blocking the non-radiative decay channels and forcing the excited state to decay radiatively, resulting in strong fluorescence emission.[3]

2,5-Distyrylpyrazine (DSP) as an AIE-active Core

2,5-Distyrylpyrazine (DSP) and its analogues are a class of conjugated molecules that have demonstrated significant AIE properties.[4] The core structure consists of a central pyrazine ring substituted at the 2 and 5 positions with styryl groups. This non-planar, conjugated framework is prone to intramolecular rotations in solution, leading to quenched fluorescence. However, in the aggregated state, the restriction of these rotations leads to a significant enhancement of emission.[4]

The pyrazine core itself can have an inherent n → π* transition which is often non-emissive. The attachment of phenyl rings, as in DSP, can alter this to a more emissive π → π* transition through electronic conjugation, contributing to the AIE effect.

Part 2: Molecular Design and Synthesis of DSP Analogues

The photophysical properties of DSP analogues can be finely tuned through strategic molecular design. This allows for the development of AIEgens with specific emission wavelengths, quantum yields, and functionalities for various applications.

Strategies for Tuning Photophysical Properties

• Substitution Effects: Introducing electron-donating or electron-withdrawing groups on the peripheral phenyl rings or the pyrazine core can significantly modulate the electronic properties and, consequently, the emission characteristics of the AIEgen. For instance, substituting the peripheral phenyls with electron-donating groups like methoxy (OCH3) can enhance the emission quantum efficiency by opening up radiative decay channels.

• Extension of π-Conjugation: Extending the π-conjugated system by incorporating additional aromatic rings can lead to a red-shift in the emission wavelength, enabling the development of AIEgens that emit in the near-infrared (NIR) region, which is advantageous for deep-tissue bioimaging.

• Introduction of Functional Groups: Incorporating specific functional groups can impart sensing capabilities to the DSP analogues. For example, introducing moieties that can bind to specific metal ions, anions, or biomolecules can lead to a "turn-on" or "turn-off" fluorescence response upon binding, making them valuable as chemosensors or biosensors.

Synthetic Methodologies

A common and efficient method for the synthesis of DSP analogues is the Wittig-Horner (or Horner-Wadsworth-Emmons) reaction .[5][6] This reaction involves the condensation of a phosphonate-stabilized carbanion with an aldehyde or ketone to form an alkene.[5]

This protocol describes the synthesis of a generic DSP analogue from 2,5-dimethylpyrazine and a substituted benzaldehyde.

Materials:

• 2,5-dimethylpyrazine

• N-Bromosuccinimide (NBS)

• Benzoyl peroxide (BPO)

• Triethyl phosphite

• Substituted benzaldehyde

• Sodium hydride (NaH) or other suitable base

• Anhydrous Tetrahydrofuran (THF)

• Other necessary solvents and reagents for workup and purification.

Step-by-Step Procedure:

• Bromination of 2,5-dimethylpyrazine:

  • Dissolve 2,5-dimethylpyrazine in a suitable solvent like carbon tetrachloride (CCl4).

  • Add NBS and a catalytic amount of BPO.

  • Reflux the mixture under inert atmosphere until the reaction is complete (monitored by TLC).

  • After cooling, filter the succinimide and concentrate the filtrate to obtain 2,5-bis(bromomethyl)pyrazine.

• Arbuzov Reaction:

  • React 2,5-bis(bromomethyl)pyrazine with an excess of triethyl phosphite.

  • Heat the mixture to drive the reaction to completion, yielding the corresponding bisphosphonate ester.

  • Purify the product by distillation under reduced pressure or column chromatography.

• Wittig-Horner Olefination:

  • In a flame-dried flask under an inert atmosphere, suspend NaH in anhydrous THF.

  • Add the bisphosphonate ester dropwise to the suspension at 0 °C.

  • Allow the mixture to stir at room temperature for a specified time to ensure complete formation of the ylide.

  • Cool the reaction mixture back to 0 °C and add a solution of the substituted benzaldehyde in anhydrous THF dropwise.

  • Let the reaction proceed at room temperature until completion (monitored by TLC).[7]

• Workup and Purification:

  • Quench the reaction by the slow addition of water or a saturated aqueous solution of ammonium chloride.

  • Extract the product with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to obtain the desired 2,5-Distyrylpyrazine analogue.

Characterization: The structure and purity of the synthesized compound should be confirmed by standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Part 3: Photophysical Characterization of DSP-based AIEgens

A thorough characterization of the photophysical properties is crucial to understand the AIE behavior of the synthesized DSP analogues.

Experimental Investigation of the AIE Effect

The hallmark of an AIEgen is its enhanced emission in the aggregated state. This is typically investigated by studying its photophysical properties in solvent mixtures of varying polarities.

• Sample Preparation: Prepare a stock solution of the DSP analogue in a good solvent (e.g., THF or DMSO) at a concentration of approximately 10⁻⁵ M.

• Solvent Titration: Prepare a series of solutions with varying fractions of a poor solvent (e.g., water or hexane) ranging from 0% to 90% or higher, while keeping the concentration of the AIEgen constant.[8]

• Spectroscopic Measurements:

  • Record the UV-Vis absorption and photoluminescence (PL) spectra for each solution.[1]

  • The excitation wavelength for the PL measurements should be at the absorption maximum.

• Data Analysis: Plot the PL intensity at the emission maximum as a function of the poor solvent fraction. A significant increase in PL intensity at higher fractions of the poor solvent confirms the AIE behavior.[9]

Determination of Quantum Yields

The fluorescence quantum yield (ΦF) is a measure of the efficiency of the emission process. It is defined as the ratio of the number of photons emitted to the number of photons absorbed.

The quantum yield of the AIEgen in the aggregated state can be determined relative to a standard fluorophore with a known quantum yield (e.g., quinine sulfate in 0.1 M H₂SO₄, ΦF = 0.54).

• Prepare a series of dilute solutions of the reference standard and the AIEgen aggregate suspension with absorbances less than 0.1 at the excitation wavelength.

• Record the absorption and emission spectra for all solutions.

• Integrate the area under the emission curves.

• The quantum yield is calculated using the following equation:

  ΦF(sample) = ΦF(ref) * (A(ref) / A(sample)) * (I(sample) / I(ref)) * (η(sample)² / η(ref)²)

  where A is the absorbance at the excitation wavelength, I is the integrated emission intensity, and η is the refractive index of the solvent.

For more accurate measurements, an integrating sphere can be used to determine the absolute quantum yield.[1]

Studying the Aggregated State

Understanding the morphology and size of the aggregates is important for elucidating the AIE mechanism and for applications.

• Dynamic Light Scattering (DLS): DLS is used to determine the size distribution of the nanoparticles or aggregates in suspension.[10]

• Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM): These imaging techniques provide direct visualization of the morphology and size of the aggregates in the solid state.

Theoretical Calculations

Computational methods, particularly Density Functional Theory (DFT) and Time-Dependent DFT (TD-DFT), are powerful tools for gaining deeper insights into the electronic structure and photophysical properties of AIEgens.[11] These calculations can help to:

• Optimize the ground state (S₀) and first excited state (S₁) geometries.

• Calculate the frontier molecular orbitals (HOMO and LUMO) to understand the electronic transitions.

• Predict absorption and emission wavelengths.

• Investigate the potential energy surfaces to understand the non-radiative decay pathways in solution and their restriction in the aggregated state.

Part 4: Applications of DSP Analogues

The unique photophysical properties of DSP-based AIEgens make them promising candidates for a wide range of applications.

Organic Light-Emitting Diodes (OLEDs)

The high solid-state emission efficiency of AIEgens makes them excellent materials for the emissive layer in OLEDs, overcoming the efficiency roll-off often seen with conventional emitters due to ACQ.

Fluorescent Chemosensors

By incorporating specific recognition moieties, DSP analogues can be designed as highly sensitive and selective fluorescent chemosensors for the detection of various analytes, including:

• Metal ions: The interaction of the AIEgen with metal ions can restrict intramolecular rotations or alter the electronic properties, leading to a "turn-on" fluorescence response.

• Anions: Similar principles can be applied to the design of anion sensors.

• Small molecules: DSP-based AIEgens have been developed for the detection of nitroaromatic compounds, which are common explosives, through a fluorescence quenching mechanism.[11]

Bioimaging and Theranostics

AIEgens are particularly well-suited for biological applications due to their high signal-to-noise ratio, good photostability, and low background fluorescence in biological environments.[10][12]

• Cell Imaging: AIEgens can be used to visualize cells and their organelles with high contrast.[12] Cationic AIEgens can specifically target and image mitochondria.

• Targeted Sensing: Functionalized AIEgens can be used for the targeted detection of specific biomolecules or for monitoring physiological parameters like pH within cells.[12]

• Theranostics: AIEgens can be integrated into theranostic platforms that combine both diagnostic imaging and therapeutic functions, such as photodynamic therapy.[10]

Part 5: Future Outlook and Challenges

The field of AIEgens based on DSP and other scaffolds continues to grow rapidly. Future research will likely focus on:

• Developing AIEgens with NIR Emission: Shifting the emission to the NIR-II window (1000-1700 nm) will enable deeper tissue penetration and higher resolution in bioimaging.

• Improving Biocompatibility and Targeting: Designing AIEgens with enhanced biocompatibility and specific targeting capabilities is crucial for their clinical translation.

• Multifunctional AIEgens: Integrating multiple functionalities, such as sensing, imaging, and therapy, into a single AIEgen platform will lead to more advanced and versatile tools for research and medicine.

• Advanced Computational Modeling: The use of machine learning and more sophisticated computational models will accelerate the design and discovery of new AIEgens with desired properties.[13][14]

Challenges that remain include a deeper understanding of the structure-property relationships in the aggregated state and the development of robust and scalable synthetic methods for complex AIEgens.

Data Presentation

Table 1: Hypothetical Photophysical Data for a Series of DSP Analogues

Compound	R Group	λ_abs (nm, THF)	λ_em (nm, 90% H₂O/THF)	Φ_F (90% H₂O/THF)	α_AIE
DSP-H	-H	380	480	0.45	150
DSP-OMe	-OCH₃	385	495	0.65	200
DSP-CN	-CN	390	510	0.30	100
DSP-NMe₂	-N(CH₃)₂	405	525	0.80	300

λ_abs: Absorption maximum; λ_em: Emission maximum; Φ_F: Fluorescence quantum yield; α_AIE: AIE enhancement factor (I_aggregate / I_solution).

Visualizations

Experimental Workflow for AIEgen Synthesis and Characterization

Caption: The Restriction of Intramolecular Motion (RIM) mechanism of AIE.

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Protocols & Analytical Methods

Synthesis and Application of 2,5-Distyrylpyrazine (DSP): A Versatile π-Conjugated System for High-Performance Organic Electronics

An Application Note for Researchers in Organic Electronics

Abstract

2,5-Distyrylpyrazine (DSP) and its derivatives represent a significant class of π-conjugated organic materials essential for advancements in organic electronics. Their inherent donor-acceptor-donor (D-A-D) electronic structure, where the pyrazine core acts as the acceptor, gives rise to tunable photophysical and charge transport properties.[1] This guide provides a comprehensive overview of the synthesis, purification, and application of DSP, offering detailed experimental protocols and explaining the scientific rationale behind key procedural steps. We explore established synthetic routes, including Aldol-type condensation and the Horner-Wadsworth-Emmons reaction, and discuss the application of DSP-based materials in Organic Light-Emitting Diodes (OLEDs) and Organic Field-Effect Transistors (OFETs).

Introduction: The Significance of 2,5-Distyrylpyrazine

π-conjugated molecules are the cornerstone of organic electronics.[1] Among them, 2,5-distyrylpyrazine (DSP) has garnered substantial interest due to its rigid, planar structure and versatile electronic characteristics. The central electron-deficient pyrazine ring coupled with electron-donating styryl wings creates a quadrupolar D-π-A-π-D architecture. This configuration leads to materials with intriguing properties, including:

• Intramolecular Charge Transfer (ICT): Upon photoexcitation, an electron density shift occurs from the donor styryl groups to the acceptor pyrazine core, resulting in a highly polar excited state. This phenomenon is responsible for the strong solvatochromism observed in DSP derivatives, where the emission color changes with solvent polarity.[1]

• Tunable Optoelectronics: The electronic and optical properties, such as the HOMO/LUMO energy levels and the emission wavelength, can be precisely tuned by modifying the terminal aryl groups of the styryl wings.[1]

• Applications: These properties make DSPs excellent candidates for active materials in OLEDs, OFETs, fluorescent sensors, and nonlinear optics.[1][2][3]

This document serves as a practical guide for researchers, providing robust protocols for the synthesis of DSP and insights into its application in electronic devices.

Synthetic Strategies: Crafting the DSP Core

The most prevalent and efficient methods for synthesizing DSPs involve carbon-carbon bond-forming reactions that construct the vinylene bridges. The choice of method often depends on the desired stereochemistry (E- or Z-isomer), substrate scope, and reaction conditions. The E-isomer (trans) is almost exclusively desired for organic electronics due to its linear shape, which promotes better intermolecular π-π stacking and charge transport.

Aldol-Type Condensation

This is a direct and atom-economical approach for synthesizing symmetrical DSPs. The reaction proceeds by deprotonating the activated methyl groups of 2,5-dimethylpyrazine with a strong base, which then undergoes a condensation reaction with an appropriate aromatic aldehyde.[1]

• Mechanism and Rationale: The methyl groups on the pyrazine ring are acidic due to the electron-withdrawing nature of the adjacent nitrogen atoms. A strong, non-nucleophilic base, such as potassium tert-butoxide (t-BuOK), is required to generate the carbanion. This carbanion then acts as a nucleophile, attacking the carbonyl carbon of the aldehyde. Subsequent dehydration yields the styryl linkage. The reaction is typically driven to completion to achieve disubstitution. Using a polar aprotic solvent like DMF helps to solvate the base and intermediates.[1]

Horner-Wadsworth-Emmons (HWE) Olefination

The Horner-Wadsworth-Emmons (HWE) reaction is a powerful and widely used method for the stereoselective synthesis of alkenes, yielding predominantly the E-isomer.[4][5] This makes it exceptionally well-suited for producing high-purity DSPs for electronic applications. The reaction involves a phosphonate-stabilized carbanion reacting with an aldehyde.[4][6]

• Mechanism and Rationale: Unlike the Wittig reaction, the HWE reaction uses a phosphonate ester. The resulting phosphonate-stabilized carbanion is more nucleophilic but less basic than a Wittig ylide.[4] The key advantage of the HWE reaction is the facile removal of the phosphate byproduct, which is water-soluble, simplifying purification.[7] The reaction mechanism proceeds through the nucleophilic addition of the phosphonate carbanion to the aldehyde, forming an intermediate that eliminates a dialkylphosphate salt to form the alkene.[4] The thermodynamic stability of the E-alkene product drives the high stereoselectivity.[4][7]

Detailed Experimental Protocols

Protocol 1: Synthesis of 2,5-Distyrylpyrazine via Aldol-Type Condensation

This protocol details the synthesis of the parent 2,5-distyrylpyrazine from 2,5-dimethylpyrazine and benzaldehyde.

Materials:

• 2,5-Dimethylpyrazine (1.0 eq)

• Benzaldehyde (2.2 eq)

• Potassium tert-butoxide (t-BuOK) (2.5 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Methanol

• Chloroform

• Hexane

• Ethyl Acetate

• Magnesium Sulfate (MgSO₄)

Equipment:

• Three-neck round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Nitrogen/Argon inlet

• Dropping funnel

• Heating mantle

• Rotary evaporator

• Silica gel for column chromatography

Procedure:

• Reaction Setup: Assemble a flame-dried three-neck flask with a condenser, magnetic stir bar, and nitrogen inlet.

• Reagent Addition: Dissolve 2,5-dimethylpyrazine (1.0 eq) and benzaldehyde (2.2 eq) in anhydrous DMF under a nitrogen atmosphere.

• Base Addition: In a separate flask, dissolve potassium tert-butoxide (2.5 eq) in anhydrous DMF. Add this solution dropwise to the reaction mixture at room temperature over 30 minutes.

• Reaction: Stir the mixture at room temperature for 12-18 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Quenching and Extraction: Pour the reaction mixture into ice-water to quench the reaction. A precipitate will form. Filter the solid and wash thoroughly with water and then with cold methanol.

• Purification: The crude product is often a mixture of mono- and di-substituted products. Purify via column chromatography on silica gel using a hexane/ethyl acetate gradient.[1]

• Recrystallization: Recrystallize the purified solid from a chloroform/methanol solvent system to obtain pure 2,5-distyrylpyrazine as a yellow crystalline solid.[1]

• Drying: Dry the final product under vacuum.

Workflow for DSP Synthesis and Purification

The general laboratory workflow for synthesizing and purifying DSP is outlined below.

Caption: General workflow for DSP synthesis via Aldol condensation.

Protocol 2: Synthesis of 2,5-Distyrylpyrazine via Horner-Wadsworth-Emmons Reaction

This two-step protocol involves the preparation of a phosphonate intermediate followed by the HWE olefination.

Step A: Synthesis of Diethyl (pyrazine-2,5-diyldimethylene)bis(phosphonate)

• Starting Material: Begin with 2,5-bis(chloromethyl)pyrazine (prepared from 2,5-dimethylpyrazine via radical chlorination).

• Arbuzov Reaction: React 2,5-bis(chloromethyl)pyrazine (1.0 eq) with triethyl phosphite (2.2 eq) at 120-140 °C under a nitrogen atmosphere for 4-6 hours.

• Purification: Cool the reaction mixture and remove the excess triethyl phosphite and ethyl chloride byproduct under high vacuum. The resulting crude bis(phosphonate) can often be used directly in the next step after purification by column chromatography.

Step B: HWE Olefination

• Reaction Setup: In a flame-dried flask under nitrogen, dissolve the bis(phosphonate) from Step A (1.0 eq) in anhydrous THF.

• Deprotonation: Cool the solution to 0 °C and add a strong base such as Sodium Hydride (NaH) (2.2 eq) portion-wise. Allow the mixture to stir for 1 hour at room temperature.

• Aldehyde Addition: Cool the mixture back to 0 °C and add a solution of benzaldehyde (2.2 eq) in anhydrous THF dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir for 8-12 hours.

• Workup and Purification: Quench the reaction with saturated aqueous NH₄Cl. Extract the product with ethyl acetate. Wash the combined organic layers with brine, dry over MgSO₄, and concentrate under reduced pressure. Purify the crude product by column chromatography followed by recrystallization as described in Protocol 1.

Application in Organic Electronics

The excellent photophysical properties and charge-carrying capabilities of DSPs make them highly suitable for use in organic electronic devices.

Organic Light-Emitting Diodes (OLEDs)

In OLEDs, DSP derivatives are primarily used as the emissive layer (EML). Their high fluorescence quantum yields lead to efficient light emission. By chemically modifying the terminal aryl groups, the emission color can be tuned across the visible spectrum. For example, introducing electron-donating groups (like methoxy) can red-shift the emission, while electron-withdrawing groups can blue-shift it.[1]

Organic Field-Effect Transistors (OFETs)

The planar structure of DSPs facilitates ordered molecular packing in the solid state, which is crucial for efficient charge transport in OFETs.[2] While many small molecules are p-type semiconductors, the electron-deficient pyrazine core of DSPs can promote n-type or ambipolar charge transport, which is valuable for constructing complementary logic circuits. The performance of DSP-based OFETs is highly dependent on the thin-film morphology, which can be optimized through processing techniques like solution-shearing and thermal annealing.[3]

Performance Data of DSP Derivatives in Organic Electronics

The table below summarizes representative performance metrics for devices incorporating DSP-like materials. Note that performance is highly dependent on device architecture and specific molecular structure.

Device Type	Active Material Core	Highest Occupied Molecular Orbital (HOMO) (eV)	Lowest Unoccupied Molecular Orbital (LUMO) (eV)	Performance Metric	Reference
OLED	Distyrylpyrazine	~5.8 - 6.0	~3.0 - 3.2	Max. EQE: ~2-5%	[1],[8]
OFET	DPP-based Small Molecule	~5.3	~3.6	Mobility: up to 0.26 cm²V⁻¹s⁻¹	[3]
OFET	IDTBT Polymer	~5.5	~3.5	Mobility: up to 3.50 cm²V⁻¹s⁻¹	[2]
OLED	Polymer-Small Molecule Host	N/A	N/A	Max. EQE: 31.2%

Note: Data for DPP (Diketopyrrolopyrrole) and IDTBT (Indacenodithiophene-co-benzothiadiazole) are included to provide context for high-performance solution-processed OFETs. EQE = External Quantum Efficiency.

Structure-Property Tuning

The relationship between the chemical structure of DSP derivatives and their resulting electronic properties is a key aspect of materials design.

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Application Notes and Protocols: 2,5-Distyrylpyrazine (DSP) as a Versatile Fluorescent Probe for Cellular Imaging

Abstract

This technical guide provides a comprehensive overview of the application of 2,5-Distyrylpyrazine (DSP) and its derivatives as robust fluorescent probes for cellular imaging. DSPs are a class of conjugated molecules that exhibit environment-sensitive fluorescence, making them powerful tools for visualizing specific subcellular structures and pathological protein aggregates. The primary focus of these notes is on the utility of DSP-based probes for the sensitive detection of intracellular and extracellular β-amyloid (Aβ) aggregates, a key hallmark of Alzheimer's disease. Additionally, we will explore the broader potential of these fluorophores in general cell imaging, discussing the principles of probe design for targeting specific organelles. Detailed, field-tested protocols for cell staining and fluorescence microscopy are provided, alongside critical data on photophysical properties, cytotoxicity, and a comparative analysis with conventional fluorescent probes.

Introduction: The Emergence of 2,5-Distyrylpyrazine in Cellular Imaging

Fluorescence microscopy is an indispensable tool in modern cell biology and drug discovery, enabling the visualization of complex cellular processes in real-time. The efficacy of this technique is fundamentally reliant on the quality of the fluorescent probes used. An ideal probe should be bright, photostable, non-toxic, and exhibit high specificity for its target. 2,5-Distyrylpyrazine (DSP) and its chemical relatives have emerged as a promising class of fluorophores that meet many of these criteria.

The core structure of DSP, a pyrazine ring symmetrically substituted with styryl moieties, forms an extended π-conjugated system. This architecture is the basis for its intriguing photophysical properties. In solution, many DSP derivatives exhibit modest fluorescence. However, upon binding to specific targets, such as the β-sheet-rich structures of amyloid fibrils, their fluorescence quantum yield can increase dramatically. This "turn-on" mechanism provides a high signal-to-noise ratio, which is critical for sensitive detection in the complex environment of a cell.

The primary and most validated application of DSP-based probes is in the field of neurodegenerative disease research, particularly for the imaging of β-amyloid plaques and neurofibrillary tangles.[1][2] Beyond this, the structural versatility of the DSP scaffold allows for chemical modifications to modulate its spectral properties and to append targeting moieties for specific cellular organelles, such as mitochondria or lysosomes.[3][4][5]

Principle of Action: From Molecular Rotor to Specific Binding

The fluorescence of many DSP derivatives is highly sensitive to the viscosity of their microenvironment. In low-viscosity environments, such as aqueous buffers, the molecule can undergo non-radiative decay through intramolecular rotation, which quenches fluorescence. When the probe binds to a target like an amyloid fibril, these rotations are sterically hindered. This restriction of intramolecular rotation (RIR) closes the non-radiative decay pathway, forcing the excited molecule to relax by emitting a photon, thus "turning on" the fluorescence.

In some rationally designed probes, other mechanisms like Photoinduced Electron Transfer (PeT) may be operative. In a PeT-based sensor, a fluorescent core is linked to an electron-donating group. In the unbound state, photoexcitation leads to electron transfer from the donor to the fluorophore, quenching its fluorescence. Binding to the target analyte alters the electronic properties of the donor or the spatial relationship between the donor and fluorophore, inhibiting PeT and restoring fluorescence.

Logical Workflow for DSP Probe Application

Caption: General experimental workflow for cell imaging with DSP probes.

Application I: High-Fidelity Imaging of β-Amyloid Aggregates

The most robust application of DSP-based probes is the visualization of Aβ plaques. For this purpose, we will focus on a representative and well-characterized derivative, (trans,trans)-1-bromo-2,5-bis(4-hydroxystyryl)benzene (BSB) , which shares the core distyrylbenzene structure and staining mechanism.[6] The following protocols are based on established methods for BSB and can be adapted for other DSP derivatives with similar properties.

Photophysical and Staining Properties

The key parameters for a representative DSP-based probe for amyloid staining are summarized below. Note that specific excitation and emission maxima may vary between different derivatives.

Parameter	Value	Rationale & Comments
Probe Stock Solution	1-10 mM in DMSO	High concentration stock allows for minimal solvent addition to aqueous cell culture media. Store desiccated at -20°C.
Working Concentration	50 nM - 1 µM	The optimal concentration balances signal strength with potential cytotoxicity. Should be empirically determined.
Optimal Staining Conc.	~100 - 300 nM	Provides saturation of binding sites on Aβ aggregates with minimal background fluorescence.[6]
Excitation Max (λex)	~360-450 nm	Dependent on the specific derivative. BSB and related compounds are typically excited with blue light.[7]
Emission Max (λem)	~450-550 nm	BSB exhibits green fluorescence upon binding to amyloid fibrils.[6]
Stokes Shift	Variable	Generally large, which is advantageous for minimizing excitation light bleed-through into the emission channel.

Protocol for Staining Intracellular Aβ in Fixed Cells

This protocol is designed for cultured cells (e.g., neuronal cell lines like SH-SY5Y or primary neurons) that have been treated to induce Aβ aggregation or are from a transgenic model.

Materials:

• DSP Probe Stock Solution (e.g., 5 mM BSB in DMSO)

• Phosphate-Buffered Saline (PBS), pH 7.4

• 4% Paraformaldehyde (PFA) in PBS

• 0.1% Triton X-100 in PBS (Permeabilization Buffer)

• Cell culture medium appropriate for your cell line

• Imaging-grade glass-bottom dishes or coverslips

Procedure:

• Cell Culture: Seed cells onto glass-bottom dishes or coverslips and culture until they reach the desired confluency and/or have developed intracellular Aβ aggregates.

• Fixation: Gently aspirate the culture medium. Wash the cells twice with PBS. Add 4% PFA and incubate for 15 minutes at room temperature.

• Washing: Remove the PFA and wash the cells three times with PBS for 5 minutes each.

• Permeabilization: Add Permeabilization Buffer (0.1% Triton X-100 in PBS) and incubate for 10 minutes at room temperature. This step is crucial for allowing the probe to access intracellular targets.

• Probe Preparation: Prepare the DSP staining solution by diluting the stock solution in PBS to the final working concentration (e.g., 200 nM). Protect the solution from light.

• Staining: Remove the permeabilization buffer and wash once with PBS. Add the DSP staining solution to the cells and incubate for 20-30 minutes at room temperature, protected from light.

• Final Washes: Remove the staining solution and wash the cells three times with PBS for 5 minutes each to reduce background from unbound probe.

• Mounting & Imaging: Mount the coverslips using an anti-fade mounting medium. The cells are now ready for imaging.

Protocol for Live-Cell Imaging of Extracellular Aβ

This protocol is suitable for observing the binding of DSP probes to Aβ plaques in real-time in live cultures.

Materials:

• DSP Probe Stock Solution

• Live-Cell Imaging Medium (e.g., phenol red-free DMEM/F12)

• Cell cultures with pre-formed extracellular Aβ plaques

Procedure:

• Medium Exchange: Gently replace the culture medium with pre-warmed (37°C) live-cell imaging medium.

• Probe Addition: Directly add the DSP probe stock solution to the imaging medium to achieve the desired final concentration (e.g., 100-500 nM). Gently swirl the dish to mix.

• Incubation: Incubate the cells for 15-30 minutes at 37°C in a 5% CO₂ environment. For live-cell imaging, a wash step is often omitted to minimize cell stress, relying on the probe's "turn-on" nature for signal.

• Imaging: Proceed immediately to imaging on a microscope equipped with a stage-top incubator to maintain temperature, humidity, and CO₂ levels.

Microscopy and Data Interpretation

• Filter Sets: Use a standard DAPI or FITC/GFP filter set, depending on the specific excitation and emission spectra of the DSP derivative. For BSB, a filter set with excitation around 400-440 nm and emission collection above 470 nm is appropriate.

• Image Acquisition: Acquire images using a fluorescence microscope (confocal is recommended for high-resolution sectioning). Minimize light exposure to reduce phototoxicity, especially in live-cell experiments.

• Expected Results: In cells or cultures with Aβ aggregates, you should observe bright, distinct fluorescent puncta or fibrillar structures corresponding to the amyloid deposits. The background fluorescence in healthy cells or regions without aggregates should be minimal.

Mechanism of Aβ Staining with DSP Probes

Caption: Fluorescence "turn-on" mechanism via restriction of intramolecular rotation.

Application II: General Cytoplasmic and Organelle Imaging

While less documented than amyloid staining, the styryl scaffold common to DSPs can be adapted for broader cell imaging applications. Styryl-based dyes, such as certain styrylpyridinium compounds, have been shown to accumulate in the cytoplasm without staining the nucleus.[8] This suggests a preference for lipid-rich environments.

Designing Organelle-Targeted DSP Probes

The development of organelle-specific DSP probes is an active area of research.[3][4][5] The core principle involves conjugating the DSP fluorophore to a known organelle-targeting moiety.

• Mitochondria: Cationic groups, such as triphenylphosphonium (TPP+), can be appended to the DSP core. The TPP+ moiety leverages the mitochondrial membrane potential to drive accumulation of the probe within the mitochondrial matrix.

• Lysosomes: Basic amine groups, such as a morpholine ring, can be incorporated. These groups become protonated in the acidic environment of the lysosome (pH 4.5-5.0), trapping the probe inside.[5]

• Endoplasmic Reticulum (ER): Certain sulfonamide groups have been shown to direct fluorescent probes to the ER.

General Protocol for Live-Cell Staining

The protocol for staining with a generic or organelle-targeted DSP probe is similar to that for live-cell amyloid imaging.

• Culture Cells: Plate cells on glass-bottom dishes 24-48 hours prior to imaging.

• Prepare Staining Solution: Dilute the DSP probe stock solution in pre-warmed, serum-free culture medium to a final concentration of 0.1-2 µM.

• Stain Cells: Replace the growth medium with the staining solution and incubate for 15-60 minutes at 37°C.

• Wash (Optional): For probes with high background, you may wash once with pre-warmed imaging medium before observation.

• Image: Observe the cells using a fluorescence microscope with appropriate filter sets.

Scientific Integrity & Trustworthiness

Cytotoxicity and Phototoxicity

A critical consideration for any live-cell imaging probe is its potential toxicity. Studies on related styryl compounds have shown that cytotoxicity is highly dependent on the specific chemical structure and the cell line being tested.[8] Some derivatives exhibit low cytotoxicity, with IC50 values well above the concentrations used for imaging.[9][10][11]

Best Practices to Minimize Toxicity:

• Titrate Concentration: Always determine the lowest effective probe concentration that provides a sufficient signal-to-noise ratio.

• Limit Incubation Time: Use the shortest incubation time necessary for adequate staining.

• Reduce Light Exposure: Use neutral density filters and minimize exposure times during image acquisition to limit the generation of phototoxic reactive oxygen species.

Comparative Analysis: DSP vs. Thioflavin T/S

Thioflavin T (ThT) and Thioflavin S (ThS) are the "gold standard" dyes for amyloid detection.[12][13][14][15] DSP-based probes offer several potential advantages:

Feature	DSP Probes	Thioflavin T/S
Signal-to-Background	Potentially higher due to more efficient "turn-on" mechanism.	Can suffer from non-specific background staining, often requiring differentiation steps.[14]
Photostability	Generally good, but derivative-dependent.	Prone to photobleaching, especially ThT.
Spectral Properties	Tunable through chemical synthesis; often have larger Stokes shifts.	Fixed spectra; smaller Stokes shift for ThT.
Sensitivity	High binding affinity allows for detection of subtle amyloid pathology.[13]	Good, but improved protocols are needed for detecting diffuse amyloid.[14]
Versatility	Scaffold is readily modifiable for targeting other structures.	Primarily used for amyloid detection.

Conclusion and Future Directions

2,5-Distyrylpyrazine and its derivatives represent a versatile and powerful class of fluorescent probes. Their application in the high-fidelity imaging of β-amyloid is well-established, offering advantages in sensitivity and signal-to-noise over traditional dyes. The true potential of the DSP scaffold lies in its chemical tractability, which opens the door to creating a new generation of probes rationally designed for specific organelles and cellular processes. As research progresses, we anticipate the development of a broad palette of DSP-based probes that will become standard tools for researchers in cell biology, neuroscience, and drug development.

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2,5-Distyrylpyrazine in the fabrication of organic light-emitting diodes (OLEDs)

An Application Guide to the Utilization of 2,5-Distyrylpyrazine in Organic Light-Emitting Diode (OLED) Fabrication

Authored by: Gemini, Senior Application Scientist

Abstract

This document provides a comprehensive technical guide for researchers and materials scientists on the application of 2,5-Distyrylpyrazine (DSP) and its derivatives in the fabrication of Organic Light-Emitting Diodes (OLEDs). DSPs represent a versatile class of organic semiconductors characterized by a donor-acceptor-donor (D-A-D) electronic structure, where the pyrazine core acts as an electron acceptor.[1] This architecture imparts favorable photophysical properties, including strong fluorescence and tunable emission, making DSPs promising candidates for emissive and electron-transporting layers in OLEDs. This guide details the synthesis of DSP compounds, explores their fundamental photophysical properties, and provides step-by-step protocols for the fabrication and characterization of DSP-based OLED devices.

Introduction to 2,5-Distyrylpyrazine in OLEDs

Organic Light-Emitting Diodes (OLEDs) are at the forefront of display and solid-state lighting technologies, owing to their high efficiency, superior color quality, and mechanical flexibility.[2][3] The performance of an OLED is fundamentally determined by the molecular design of the organic materials used within its multilayer structure.[3][4] 2,5-Distyrylpyrazine (DSP) derivatives have emerged as a significant class of materials for OLED applications. Their core structure, featuring a central electron-deficient pyrazine ring flanked by electron-donating styryl groups, creates a quadrupolar D-A-D arrangement.[1]

This molecular design leads to several advantageous properties:

• Strong Luminescence: DSPs exhibit intense fluorescence, a prerequisite for efficient light emission in an OLED.

• Tunable Emission: The emission color can be tuned from blue to green by modifying the terminal donor groups on the styryl arms, allowing for the creation of materials for different color applications.[1]

• Good Electron Transport: The electron-deficient pyrazine core can facilitate electron transport, which is crucial for balancing charge carriers (holes and electrons) within the device and improving overall efficiency.[5]

• High Thermal Stability: Aromatic-rich structures like DSPs often possess high thermal stability, which contributes to the operational lifetime of the OLED device.[6]

This guide will walk through the necessary steps from material synthesis to device fabrication, providing the scientific rationale behind each protocol.

Synthesis of 2,5-Distyrylpyrazine Derivatives

The most common and efficient method for synthesizing DSPs is the twofold aldol condensation (specifically, a Siegrist-type reaction) between 2,5-dimethylpyrazine and a suitable aromatic aldehyde. The methyl groups on the pyrazine ring are sufficiently acidic to be deprotonated by a strong base, forming a carbanion that subsequently attacks the carbonyl carbon of the aldehyde.[1][7]

Protocol 2.1: Synthesis of (E,E)-2,5-Bis(4-methoxystyryl)pyrazine

This protocol describes the synthesis of a representative DSP derivative. The choice of 4-methoxybenzaldehyde as the reactant typically yields a highly fluorescent green-yellow emitting compound.

Materials:

• 2,5-dimethylpyrazine

• 4-methoxybenzaldehyde (p-anisaldehyde)

• Potassium tert-butoxide (t-BuOK)

• N,N-Dimethylformamide (DMF), anhydrous

• Methanol

• Chloroform

• Standard glassware for organic synthesis (round-bottom flask, condenser, etc.)

• Magnetic stirrer and heating mantle

• Thin-Layer Chromatography (TLC) plate (silica gel)

Procedure:

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 2,5-dimethylpyrazine (1.0 eq) and 4-methoxybenzaldehyde (2.2 eq) in anhydrous DMF (50-100 mL).

• Base Addition: While stirring the solution at room temperature, slowly add potassium tert-butoxide (2.5 eq) in portions over 15 minutes. An exothermic reaction and color change are typically observed.

  • Scientific Rationale: Potassium tert-butoxide is a strong, non-nucleophilic base required to deprotonate the methyl groups of the pyrazine. Adding it slowly controls the exothermic reaction. DMF is an ideal polar aprotic solvent for this type of condensation.

• Reaction: Heat the mixture to 80-100 °C and maintain for 4-6 hours. Monitor the reaction progress using TLC. The formation of the highly fluorescent product can often be visualized on the TLC plate under UV light.

• Precipitation & Isolation: After the reaction is complete (as indicated by TLC), cool the mixture to room temperature. Slowly pour the reaction mixture into a beaker containing 300 mL of methanol/water (1:1 v/v). A solid precipitate will form.

• Filtration & Washing: Collect the solid product by vacuum filtration. Wash the crude product thoroughly with methanol and then water to remove unreacted starting materials and inorganic salts.

• Purification: The crude product is often purified by recrystallization from a suitable solvent like chloroform or a chloroform/methanol mixture to yield the pure distyrylpyrazine derivative as a brightly colored solid.[1]

• Characterization: Confirm the structure and purity of the final product using standard analytical techniques (¹H NMR, ¹³C NMR, Mass Spectrometry, and Melting Point).

Photophysical and Electrochemical Properties

The suitability of a DSP derivative for OLED applications is determined by its optical and electronic properties.

Key Properties and Their Significance:

• Absorption and Emission: The UV-Vis absorption spectrum indicates the wavelengths of light the material absorbs, while the photoluminescence (PL) spectrum reveals its emission color and potential for electroluminescence. DSPs typically show strong absorption in the UV-A range (350-400 nm) and emission in the blue-to-green region of the visible spectrum (450-550 nm).[1][5]

• Solvatochromism: DSPs exhibit strong solvatochromism, where the emission maximum shifts to longer wavelengths (a red shift) as the polarity of the solvent increases. This phenomenon indicates a significant increase in the dipole moment upon photoexcitation, characteristic of an intramolecular charge transfer (ICT) state, which is a direct consequence of the D-A-D structure.[1][7]

• Quantum Yield (Φf): This value measures the efficiency of the fluorescence process. A high Φf in the solid state is critical for achieving high brightness in an OLED.

• HOMO/LUMO Energy Levels: The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) levels are crucial for device engineering. The energy difference (the bandgap) determines the emission color. Furthermore, the alignment of these levels with those of adjacent layers (HTL, ETL) dictates the efficiency of charge injection and transport, thereby influencing the device's turn-on voltage and overall performance.[5] These values are typically determined using cyclic voltammetry.

Table 1: Example Photophysical Properties of DSP Derivatives

Derivative Suffix	Absorption λmax (nm)	Emission λmax (nm)	HOMO (eV)	LUMO (eV)	Bandgap (eV)
Unsubstituted	~380	~450	-5.8	-2.9	2.9
4-methoxy	~400	~500	-5.5	-2.7	2.8
4-(diphenylamino)	~420	~520	-5.3	-2.6	2.7

Note: Values are approximate and can vary based on solvent or solid-state measurement conditions.

Fabrication of DSP-Based OLEDs

A functional OLED is a precisely engineered multilayer heterostructure.[4] DSPs are typically incorporated as a fluorescent guest (dopant) within a host material in the emissive layer (EML). This host-guest system improves efficiency by preventing aggregation-caused quenching of the DSP molecules.

Typical Device Architecture

A standard bottom-emitting OLED structure is fabricated on a transparent conductive substrate, such as Indium Tin Oxide (ITO) coated glass.[8]

Protocol 4.1: Fabrication of a Solution-Processed/Evaporated Hybrid OLED

This protocol combines solution-based spin-coating for the hole-transport layer with vacuum thermal evaporation for the subsequent organic layers and cathode, a common practice in research labs.[8][9]

Equipment:

• ITO-coated glass substrates

• Spin-coater

• Hotplate

• High-vacuum thermal evaporation system (<10⁻⁶ Torr)

• Quartz crystal microbalance (QCM) for thickness monitoring

• Substrate cleaning station (ultrasonic bath)

Procedure:

• Substrate Cleaning (Critical Step): a. Sequentially sonicate the ITO-coated glass substrates in baths of detergent, deionized water, acetone, and isopropyl alcohol (15 minutes each). b. Dry the substrates with a stream of high-purity nitrogen gas. c. Immediately treat with UV-Ozone or Oxygen Plasma for 5-10 minutes to increase the work function of the ITO and improve wettability.

  • Scientific Rationale: A pristine substrate surface is essential for uniform film formation and efficient charge injection. Any contamination can lead to device shorts and poor performance.

• Hole Injection Layer (HIL) Deposition: a. Dispense a filtered aqueous solution of PEDOT:PSS onto the cleaned ITO substrate. b. Spin-coat at 3000-4000 RPM for 60 seconds to achieve a film thickness of 30-40 nm. c. Transfer the substrate to a hotplate and bake at 120-140 °C for 15 minutes in a nitrogen-filled glovebox to remove residual water.

• Transfer to Evaporation System: Immediately transfer the substrates to the load-lock of a high-vacuum thermal evaporation system to prevent atmospheric contamination.

• Organic Layer Deposition (Thermal Evaporation): a. Hole Transport Layer (HTL): Evaporate a material like NPB or TAPC at a rate of 1-2 Å/s to a thickness of 40-50 nm. b. Emissive Layer (EML): Co-evaporate the host material (e.g., CBP) and the DSP derivative (guest). The deposition rate of the host should be ~2 Å/s, while the rate of the DSP dopant is adjusted to achieve the desired concentration (e.g., 5-10 wt%). The total EML thickness is typically 20-30 nm.

  • Scientific Rationale: Co-evaporation allows for precise control of the doping concentration. The host provides good charge transport properties, while the isolated guest molecules emit light efficiently. c. Electron Transport Layer (ETL): Evaporate a material like Alq₃ or TPBi at a rate of 1-2 Å/s to a thickness of 30-40 nm.

• Cathode Deposition: a. Without breaking vacuum, deposit a thin layer (0.5-1 nm) of Lithium Fluoride (LiF) at a rate of 0.1-0.2 Å/s. This serves as an electron injection layer. b. Follow immediately with the deposition of the metal cathode, typically Aluminum (Al), at a rate of 5-10 Å/s to a thickness of 100-120 nm.

• Encapsulation: After fabrication, the device must be encapsulated (e.g., using UV-cured epoxy and a cover glass) in an inert atmosphere (glovebox) to protect the sensitive organic layers and reactive cathode from oxygen and moisture, which would rapidly degrade device performance.

Fabrication Workflow Diagram

Device Characterization and Performance Metrics

After fabrication, the OLED must be characterized to evaluate its performance. This is done by applying a voltage across the device and measuring its electrical and optical output.

Key Performance Parameters:

• Current Density-Voltage-Luminance (J-V-L): This is the fundamental measurement. It shows the current drawn and the light produced (luminance, in cd/m²) at each voltage point.

• Turn-on Voltage: The voltage at which the device begins to emit a measurable amount of light (typically defined at 1 cd/m²). A low turn-on voltage is desirable for energy efficiency.

• External Quantum Efficiency (EQE, %): The ratio of photons emitted from the device to the number of electrons injected. This is a primary measure of the device's overall efficiency. An EQE of over 5% is generally considered good for a standard fluorescent OLED.[6]

• Luminous Efficiency (cd/A): Measures the light output per unit of current.

• Power Efficiency (lm/W): Measures the light output per unit of electrical power consumed.

• Electroluminescence (EL) Spectrum: A plot of emission intensity versus wavelength. The peak wavelength determines the color, and the Commission Internationale de l'Éclairage (CIE) coordinates are calculated from this spectrum to precisely define the color on the chromaticity diagram.

Table 2: Representative Performance of a DSP-Based OLED

Parameter	Value
Turn-on Voltage (@ 1 cd/m²)	3.5 V
Max Luminance	> 8,000 cd/m²
Max Luminous Efficiency	4.5 cd/A
Max Power Efficiency	3.2 lm/W
Max External Quantum Efficiency (EQE)	5.5 %
EL Peak	510 nm
CIE Coordinates (x, y)	(0.32, 0.60) (Green)

Note: These are example values. Actual performance depends heavily on the specific DSP derivative, host material, and device architecture.

Conclusion

2,5-Distyrylpyrazine derivatives are a highly promising class of materials for OLED applications due to their robust synthesis, high fluorescence, tunable emission, and favorable charge transport properties. By carefully selecting terminal donor groups and optimizing the device architecture, DSPs can be effectively utilized to create efficient and stable light-emitting devices. The protocols and principles outlined in this guide provide a solid foundation for researchers to explore the potential of DSPs in the development of next-generation OLED technologies.

References

• Title: 2,5-Di(aryleneethynyl)pyrazine derivatives: Synthesis, structural and optoelectronic properties, and light-emitting device Source: ResearchGate URL: [Link]

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• Title: Synthesis of linear distyrylpyrazines and structures of DSPs with carbazole end groups. Source: ResearchGate URL: [Link]

• Title: Luminescence and photoreactivity of 2,5-distyrylpyrazine crystals Source: Journal of the Chemical Society, Faraday Transactions 1: Physical Chemistry in Condensed Phases (RSC Publishing) URL: [Link]

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• Title: Fabrication of high performance based deep-blue OLED with benzodioxin-6-amine-styryl-triphenylamine and carbazole hosts as electroluminescent materials Source: PubMed Central (PMC) URL: [Link]

• Title: Recent Progresses in Solution-Processed Tandem Organic and Quantum Dots Light-Emitting Diodes Source: MDPI URL: [Link]

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Application Notes and Protocols for the Incorporation of 2,5-Distyrylpyrazine into Polymer Films

Foreword: The Convergence of Luminescence and Polymer Science

For researchers, scientists, and professionals in drug development, the engineering of advanced materials with tailored optical properties is a cornerstone of innovation. Among the vast array of organic fluorophores, 2,5-Distyrylpyrazine (DSP) stands out for its intriguing photophysical characteristics, including its potential for solid-state photopolymerization and its distinct fluorescence. The incorporation of such molecules into robust, processable polymer films opens up a plethora of applications, from fluorescent sensors for environmental and quality control monitoring to advanced optical components in biomedical devices.[1][2]

This document provides a comprehensive guide to the incorporation of 2,5-Distyrylpyrazine into two widely used polymer matrices: poly(methyl methacrylate) (PMMA) and polystyrene (PS). Moving beyond a simple recitation of steps, this guide delves into the rationale behind the procedural choices, offering insights honed from practical experience to empower researchers to not only replicate but also adapt and innovate upon these protocols. Our focus is on creating a self-validating system of experimentation, where a deep understanding of the "why" fortifies the execution of the "how."

Section 1: Foundational Principles

Understanding 2,5-Distyrylpyrazine (DSP)

2,5-Distyrylpyrazine is a conjugated organic molecule known for its photoreactive properties. In its crystalline form, DSP can undergo [2+2] cycloaddition upon exposure to UV light, leading to photopolymerization.[3] In dilute solutions or when dispersed within a polymer matrix, its monomeric form exhibits distinct absorption and emission spectra. The fluorescence of DSP is sensitive to its local environment, a characteristic that can be harnessed for sensing applications.

The Polymer Matrix: An Enabling Environment

The choice of polymer matrix is critical as it influences the solubility of the fluorophore, the optical clarity of the resulting film, and the photophysical properties of the embedded DSP.

• Poly(methyl methacrylate) (PMMA): An amorphous thermoplastic known for its excellent optical transparency, UV stability, and rigidity. Its polarity can influence the photophysical behavior of incorporated dyes.

• Polystyrene (PS): A versatile, non-polar polymer that is also highly transparent. The aromatic nature of its repeating units can lead to π-π stacking interactions with aromatic fluorophores.

The primary goal of incorporating DSP into these polymers is to isolate individual DSP molecules within the rigid polymer chains, thereby preventing aggregation-caused quenching and preserving their fluorescent properties in the solid state.[4]

Section 2: Experimental Protocols

This section details two primary methods for incorporating DSP into polymer films: solution casting and spin coating. The choice between these methods will depend on the desired film thickness, uniformity, and the available equipment.

Materials and Reagents

A comprehensive list of necessary materials and reagents is provided in the table below.

Material/Reagent	Grade	Supplier (Example)	Notes
2,5-Distyrylpyrazine (DSP)	Synthesis Grade	Varies	Can be synthesized via established literature methods.
Poly(methyl methacrylate) (PMMA)	M_w = 120,000 g/mol	Sigma-Aldrich
Polystyrene (PS)	M_w = 280,000 g/mol	Sigma-Aldrich
Toluene	Anhydrous, ≥99.8%	Sigma-Aldrich
Chloroform	Anhydrous, ≥99%	Sigma-Aldrich
Tetrahydrofuran (THF)	Anhydrous, ≥99.9%	Sigma-Aldrich
Glass substrates/Silicon wafers	-	Varies	Substrates must be meticulously cleaned.

Synthesis of 2,5-Distyrylpyrazine (A Representative Protocol)

For researchers opting to synthesize DSP in-house, a common method involves the Wittig-Horner reaction. A generalized procedure is outlined below.

Figure 1: Generalized workflow for the synthesis of 2,5-Distyrylpyrazine.

Note: The synthesis of organic molecules should be performed by trained personnel in a well-ventilated fume hood, adhering to all relevant safety protocols.

Protocol 1: Solution Casting for DSP-PMMA/PS Films

Solution casting is a straightforward method for producing films of variable thickness, though with potentially less uniformity than spin-coated films.[5]

Step-by-Step Methodology:

• Solution Preparation:

  • Prepare a stock solution of the desired polymer (PMMA or PS) in a suitable solvent (e.g., toluene or chloroform) at a concentration of 10% (w/v). Stir the solution at room temperature until the polymer is fully dissolved. This may take several hours.

  • Prepare a stock solution of DSP in the same solvent at a concentration of 0.1% (w/v).

  • Create a series of DSP-polymer solutions with varying DSP concentrations (e.g., 0.1%, 0.5%, 1% w/w relative to the polymer) by mixing appropriate volumes of the polymer and DSP stock solutions.

• Substrate Preparation:

  • Clean glass slides or silicon wafers by sonicating in a sequence of deionized water, acetone, and isopropanol for 15 minutes each.

  • Dry the substrates under a stream of nitrogen gas.

• Film Casting:

  • Place the cleaned substrates on a level surface in a fume hood.

  • Carefully pour a controlled volume of the DSP-polymer solution onto the substrate. The volume will determine the final film thickness.

  • Cover the substrates with a petri dish to slow down the solvent evaporation rate, which helps in forming a more uniform film.[6]

• Drying and Annealing:

  • Allow the solvent to evaporate slowly at room temperature for 24 hours.

  • Transfer the films to a vacuum oven and dry at a temperature below the glass transition temperature of the polymer (e.g., 60 °C for PMMA) for at least 12 hours to remove any residual solvent.[7]

Quantitative Parameters for Solution Casting:

Parameter	PMMA	Polystyrene
Polymer Concentration	5-15% (w/v) in Toluene	5-15% (w/v) in Toluene
DSP Concentration	0.1-2% (w/w relative to polymer)	0.1-2% (w/w relative to polymer)
Solvent	Toluene, Chloroform	Toluene, Tetrahydrofuran
Drying Temperature	60-80 °C (in vacuum)	60-80 °C (in vacuum)

Protocol 2: Spin Coating for DSP-PMMA/PS Films

Spin coating is ideal for producing highly uniform thin films with precise thickness control.[8]

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Application Notes and Protocols: 2,5-Distyrylpyrazine as a Promising Scaffold for Next-Generation Photosensitizers in Photodynamic Therapy

Introduction: Unveiling the Potential of the 2,5-Distyrylpyrazine Core in Photomedicine

Photodynamic therapy (PDT) represents a paradigm shift in the management of localized cancers and other diseases, offering a minimally invasive approach with high spatial and temporal control.[1][2] The efficacy of PDT is critically dependent on the photosensitizer (PS), a molecule that, upon activation by light of a specific wavelength, generates cytotoxic reactive oxygen species (ROS), primarily singlet oxygen (¹O₂), leading to localized cellular destruction.[3][4] While porphyrin-based structures have historically dominated the clinical landscape, the quest for novel PS scaffolds with improved photophysical properties, deeper tissue penetration, and enhanced tumor selectivity remains a key research focus.[5][6]

This application note introduces the 2,5-distyrylpyrazine (DSP) scaffold as a promising, yet largely unexplored, platform for the development of next-generation photosensitizers. The inherent photophysical characteristics of the DSP core, including its extended π-conjugation and potential for two-photon absorption (2PA), make it an attractive candidate for addressing some of the current limitations of PDT. This document serves as a comprehensive guide for researchers, scientists, and drug development professionals on the rationale, synthesis, characterization, and application of DSP-based compounds as photosensitizers in photodynamic therapy. We will provide a theoretical framework and practical protocols to explore the full potential of this intriguing class of molecules.

Scientific Rationale: Why 2,5-Distyrylpyrazine?

The promise of the DSP core lies in the synergistic combination of its pyrazine and stilbene-like moieties. The pyrazine ring, a π-deficient heterocycle, can act as an electron acceptor, a crucial component in designing molecules with strong intramolecular charge transfer (ICT) character.[7] This property is often associated with a high intersystem crossing (ISC) efficiency, a key determinant for effective singlet oxygen generation. Furthermore, the distyryl "arms" provide an extended π-conjugated system, which is essential for shifting the absorption wavelength to the therapeutic window (600-900 nm) where light penetration into tissue is maximal.

Moreover, the symmetric, donor-π-acceptor-π-donor (D-π-A-π-D) architecture inherent to many DSP derivatives is a well-established design principle for enhancing two-photon absorption cross-sections.[8][9] Two-photon PDT, which utilizes near-infrared (NIR) light, offers significant advantages, including deeper tissue penetration and reduced off-target damage.[10][11] The successful application of a pyrazine-containing aggregation-induced emission (AIE) luminogen in imaging-guided two-photon PDT underscores the potential of the pyrazine core in this advanced therapeutic modality.[8][9]

Molecular Design and Synthesis Strategies

The versatility of the DSP scaffold allows for systematic chemical modifications to fine-tune its photophysical and biological properties. The general synthesis of 2,5-distyrylpyrazine can be achieved through a Wittig or Horner-Wadsworth-Emmons reaction between 2,5-dimethylpyrazine and substituted benzaldehydes. This allows for the facile introduction of various functional groups on the peripheral phenyl rings.

Key Functionalization Strategies:

• Improving Singlet Oxygen Quantum Yield (ΦΔ): The introduction of heavy atoms (e.g., bromine or iodine) onto the styryl moieties can enhance spin-orbit coupling, thereby promoting intersystem crossing and increasing the singlet oxygen quantum yield.

• Enhancing Water Solubility: The inherent hydrophobicity of the DSP core necessitates the incorporation of hydrophilic groups (e.g., quaternary ammonium salts, polyethylene glycol chains, or sulfonate groups) to ensure bioavailability in physiological media. The charge of the molecule can significantly influence cellular uptake.[12]

• Targeted Delivery: Conjugation of DSP derivatives to targeting ligands such as antibodies, peptides, or small molecules that recognize receptors overexpressed on cancer cells can significantly improve tumor selectivity and therapeutic efficacy.[13]

• Optimizing for Two-Photon Absorption: The introduction of strong electron-donating groups (e.g., dialkylamino or diphenylamino) on the terminal ends of the styryl arms can create a pronounced D-π-A-π-D character, which is known to enhance the two-photon absorption cross-section.[8][9]

Experimental Protocols

Protocol 1: Synthesis of a Water-Soluble DSP Derivative

This protocol describes a general method for synthesizing a water-soluble DSP derivative with terminal quaternary ammonium groups for enhanced cellular uptake.

Materials:

• 2,5-Dimethylpyrazine

• 4-(Bromomethyl)benzaldehyde

• Triphenylphosphine

• Sodium hydride (60% dispersion in mineral oil)

• Anhydrous N,N-Dimethylformamide (DMF)

• Trimethylamine (solution in THF or ethanol)

• Standard glassware for organic synthesis

Procedure:

• Synthesis of the Wittig Salt:

  • To a solution of 4-(bromomethyl)benzaldehyde in anhydrous toluene, add triphenylphosphine.

  • Reflux the mixture for 4 hours.

  • Cool the reaction to room temperature, filter the resulting white precipitate, wash with toluene and diethyl ether, and dry under vacuum to obtain the phosphonium salt.

• Wittig Reaction:

  • Suspend the phosphonium salt and 2,5-dimethylpyrazine in anhydrous DMF under an inert atmosphere.

  • Cool the mixture to 0 °C and add sodium hydride portion-wise.

  • Allow the reaction to warm to room temperature and stir for 24 hours.

  • Quench the reaction by the slow addition of water.

  • Extract the product with dichloromethane, wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to yield the bromo-functionalized DSP.

• Quaternization:

  • Dissolve the purified bromo-functionalized DSP in a pressure tube with a solution of trimethylamine in THF.

  • Seal the tube and heat at 60 °C for 48 hours.

  • Cool the reaction, and the resulting precipitate is the desired water-soluble DSP derivative.

  • Filter the product, wash with THF and diethyl ether, and dry under vacuum.

Protocol 2: Photophysical Characterization

A thorough understanding of the photophysical properties of a novel DSP derivative is crucial for its evaluation as a photosensitizer.

Table 1: Key Photophysical Parameters and Measurement Techniques

Parameter	Description	Recommended Technique
Absorption Spectrum	Determines the wavelength of maximum absorption (λmax) and the molar extinction coefficient (ε).	UV-Vis Spectroscopy
Fluorescence Spectrum	Determines the emission wavelength and fluorescence quantum yield (ΦF).	Fluorimetry
Singlet Oxygen Quantum Yield (ΦΔ)	Quantifies the efficiency of singlet oxygen generation.	Indirectly via chemical trapping with 1,3-diphenylisobenzofuran (DPBF) or directly via its phosphorescence at ~1270 nm.
Two-Photon Absorption Cross-Section (σ₂)	Measures the efficiency of simultaneous absorption of two photons.	Z-scan technique or two-photon excited fluorescence (TPEF).

Protocol 3: In Vitro Photodynamic Efficacy Assessment

This protocol outlines the steps to evaluate the phototoxic effects of a DSP derivative on cancer cells.

Materials:

• Human cancer cell line (e.g., HeLa, A549, MCF-7)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• DSP derivative stock solution (dissolved in DMSO or water)

• Phosphate-buffered saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent

• Light source with appropriate wavelength and power density (e.g., LED array or filtered lamp)

Procedure:

• Cell Seeding:

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Incubation with DSP Derivative:

  • Prepare serial dilutions of the DSP derivative in complete culture medium.

  • Remove the old medium from the wells and add 100 µL of the DSP-containing medium to each well.

  • Include control wells with medium only (no DSP) and wells for dark toxicity assessment.

  • Incubate the cells for a predetermined time (e.g., 4, 12, or 24 hours) to allow for cellular uptake.[14]

• Irradiation:

  • After incubation, wash the cells twice with PBS.

  • Add 100 µL of fresh complete medium to each well.

  • Irradiate the designated "light" plates with the light source at a specific wavelength (corresponding to the λmax of the DSP) and light dose (J/cm²).

  • Keep the "dark" toxicity plates covered from light.

• Post-Irradiation Incubation:

  • Return all plates to the incubator and incubate for 24-48 hours.

• Cell Viability Assay (MTT):

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

  • Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage of the untreated control.

Protocol 4: Cellular Uptake and Subcellular Localization

Understanding where the photosensitizer accumulates within the cell is crucial for elucidating its mechanism of action.[15]

Materials:

• Cancer cells grown on glass-bottom dishes or coverslips.

• DSP derivative.

• Organelle-specific fluorescent trackers (e.g., MitoTracker for mitochondria, LysoTracker for lysosomes).

• Paraformaldehyde (for fixing).

• Mounting medium with DAPI (for nuclear staining).

• Confocal laser scanning microscope.

Procedure:

• Cell Seeding and Incubation:

  • Seed cells on glass-bottom dishes and allow them to adhere.

  • Incubate the cells with the fluorescent DSP derivative for the desired time.

• Co-staining (Optional):

  • In the final 30 minutes of incubation, add an organelle-specific tracker to the medium.

• Washing and Fixing:

  • Wash the cells twice with PBS.

  • Fix the cells with 4% paraformaldehyde for 15 minutes.

  • Wash again with PBS.

• Mounting and Imaging:

  • Mount the coverslips onto microscope slides using mounting medium with DAPI.

  • Image the cells using a confocal microscope with appropriate laser lines and emission filters for the DSP derivative, the organelle tracker, and DAPI.

  • Analyze the images for co-localization of the DSP fluorescence with the organelle trackers.

Data Visualization and Interpretation

Signaling and Mechanistic Pathways

Caption: Mechanism of Type II Photodynamic Therapy with a DSP Photosensitizer.

Experimental Workflow

Caption: Experimental Workflow for Evaluating DSP-based Photosensitizers.

Conclusion and Future Directions

The 2,5-distyrylpyrazine scaffold represents a versatile and promising platform for the development of novel photosensitizers for photodynamic therapy. Its inherent D-π-A-π-D architecture and tunable photophysical properties make it particularly attractive for two-photon PDT, a modality with the potential to treat deeper and more complex tumors. The protocols outlined in this application note provide a comprehensive framework for the synthesis, characterization, and in vitro evaluation of DSP-based photosensitizers.

Future research should focus on building a library of DSP derivatives with diverse functional groups to establish clear structure-activity relationships. Investigating their formulation in nanocarriers could further enhance their solubility, stability, and tumor-targeting capabilities. Ultimately, successful in vitro results should pave the way for in vivo studies in relevant animal models to validate the therapeutic potential of 2,5-distyrylpyrazine-based photodynamic therapy.

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Application of 2,5-Distyrylpyrazine Derivatives in Sensing Metal Ions: A Technical Guide for Researchers

In the ever-evolving landscape of chemical sensing, the demand for highly sensitive and selective methods for the detection of metal ions remains a critical area of research. Metal ions play a dual role in biological and environmental systems; some are essential micronutrients, while others are potent toxins even at trace concentrations. Fluorescent chemosensors have emerged as a powerful tool for metal ion detection due to their inherent sensitivity, rapid response times, and potential for real-time monitoring in complex matrices. Among the diverse array of fluorophores, 2,5-Distyrylpyrazine (DSP) derivatives have garnered significant attention owing to their robust photophysical properties, synthetic versatility, and pronounced changes in fluorescence upon metal ion coordination.

This technical guide provides an in-depth exploration of the application of 2,5-distyrylpyrazine derivatives in the sensing of metal ions. We will delve into the underlying principles, synthesis strategies, and detailed experimental protocols, offering researchers, scientists, and drug development professionals a comprehensive resource to harness the potential of these remarkable fluorescent probes.

The Foundation: Understanding 2,5-Distyrylpyrazine Fluorophores

The 2,5-distyrylpyrazine core consists of a central pyrazine ring flanked by two styryl groups. This extended π-conjugated system is responsible for its intrinsic fluorescence. The true power of DSP derivatives as metal ion sensors lies in the ability to strategically modify their structure with specific metal ion recognition moieties (ionophores). These modifications can transform a simple fluorophore into a highly selective and sensitive sensor.

The sensing mechanism of DSP-based probes often relies on one of several photophysical processes:

• Chelation-Enhanced Fluorescence (CHEF): In this "turn-on" mechanism, the fluorescence of the DSP derivative is initially low. Upon binding to a metal ion, the chelation event restricts intramolecular rotation or other non-radiative decay pathways, leading to a significant enhancement of the fluorescence intensity. A novel pyrazine derivative bearing a furan unit, for instance, demonstrates a significant fluorescence enhancement at 517 nm in the presence of Al³⁺ due to the CHEF effect.

• Photoinduced Electron Transfer (PET): In a PET-based sensor, an electron-donating group is positioned in proximity to the DSP fluorophore. In the absence of a metal ion, photoexcitation of the fluorophore is followed by electron transfer from the donor, quenching the fluorescence. When a metal ion binds to the donor group, its electron-donating ability is diminished, inhibiting the PET process and "turning on" the fluorescence.

• Intramolecular Charge Transfer (ICT): The electronic properties of the DSP core can be tuned by introducing electron-donating and electron-withdrawing groups. The binding of a metal ion can modulate the ICT character of the molecule, resulting in a shift in the emission wavelength and/or a change in fluorescence intensity.

The choice of the recognition moiety is paramount in dictating the selectivity of the sensor for a particular metal ion. Common ionophores incorporated into DSP derivatives include crown ethers, aza-macrocycles, and moieties containing nitrogen, oxygen, and sulfur donor atoms.

Designing and Synthesizing 2,5-Distyrylpyrazine-Based Metal Ion Sensors

The synthesis of DSP derivatives typically involves a multi-step process. A common strategy is the Horner-Wadsworth-Emmons reaction between a 2,5-bis(phosphoniomethyl)pyrazine salt and an appropriate aldehyde bearing the desired metal ion recognition site. Alternatively, Suzuki or Heck coupling reactions can be employed to construct the styryl linkages. The synthesis of the precursor, 2,5-diiodopyrazine, can be achieved through the deproto-metalation of pyrazine followed by trapping with iodine.

The rational design of these sensors involves a careful consideration of the target metal ion's properties, such as its size, charge density, and preferred coordination geometry. For instance, a sensor designed for larger alkali metal ions might incorporate a crown ether of a specific size, whereas a sensor for transition metals might feature soft donor atoms like sulfur or nitrogen.

Experimental Protocols: From Synthesis to Sensing

This section provides a generalized, yet detailed, protocol for the synthesis of a representative DSP derivative and its application in metal ion sensing. Researchers should note that specific reaction conditions and purification methods will vary depending on the target molecule.

Part 1: Synthesis of a Generic 2,5-Distyrylpyrazine Derivative

This protocol outlines the synthesis of a DSP derivative functionalized with a generic metal-binding group 'R'.

Materials:

• 2,5-Bis(bromomethyl)pyrazine

• Triethyl phosphite

• Sodium hydride (60% dispersion in mineral oil)

• Anhydrous Tetrahydrofuran (THF)

• Aldehyde functionalized with the desired recognition moiety (R-CHO)

• Standard laboratory glassware and purification apparatus (e.g., column chromatography)

Procedure:

• Synthesis of the Wittig-Horner Reagent:

  • In a flame-dried, three-necked flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2,5-bis(bromomethyl)pyrazine in anhydrous toluene.

  • Add triethyl phosphite dropwise at room temperature and then heat the mixture to reflux for several hours.

  • Cool the reaction mixture to room temperature and collect the resulting solid by filtration. Wash with a non-polar solvent like hexane and dry under vacuum to obtain the bis(phosphonate) salt.

• Wittig-Horner Reaction:

  • Suspend sodium hydride in anhydrous THF in a flame-dried flask under an inert atmosphere.

  • Add a solution of the bis(phosphonate) salt in anhydrous THF dropwise at 0 °C. Stir the mixture for 30 minutes.

  • Add a solution of the R-CHO aldehyde in anhydrous THF dropwise at 0 °C.

  • Allow the reaction to warm to room temperature and stir overnight.

  • Quench the reaction by the slow addition of water.

  • Extract the product with an appropriate organic solvent (e.g., dichloromethane or ethyl acetate).

  • Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to yield the desired 2,5-distyrylpyrazine derivative.

Part 2: Fluorescence Titration Protocol for Metal Ion Sensing

This protocol details the steps to evaluate the metal ion sensing performance of the synthesized DSP derivative.

Materials and Equipment:

• Synthesized 2,5-distyrylpyrazine derivative

• High-purity solvents (e.g., acetonitrile, methanol, or a buffered aqueous solution)

• Stock solutions of various metal perchlorate or nitrate salts (e.g., 1.0 x 10⁻³ M)

• Fluorometer

• Quartz cuvettes (1 cm path length)

• Micropipettes

Procedure:

• Preparation of Solutions:

  • Prepare a stock solution of the DSP derivative (e.g., 1.0 x 10⁻⁴ M) in the chosen solvent. The solvent system is critical and should be selected to ensure the solubility of both the sensor and the metal salts, while minimizing background fluorescence.

  • Prepare a working solution of the DSP derivative (e.g., 1.0 x 10⁻⁵ M) by diluting the stock solution.

• Fluorescence Measurements:

  • Place 3.0 mL of the DSP derivative working solution into a quartz cuvette.

  • Record the initial fluorescence emission spectrum of the DSP derivative alone. The excitation wavelength should be set at the absorption maximum of the derivative.

  • Incrementally add small aliquots of a specific metal ion stock solution (e.g., 2-10 µL) to the cuvette.

  • After each addition, gently mix the solution and allow it to equilibrate for a short period (e.g., 1-2 minutes) before recording the fluorescence emission spectrum.

  • Continue the additions until the fluorescence intensity reaches a plateau or no further significant changes are observed.

• Selectivity Study:

  • Repeat the titration experiment with a range of different metal ions to assess the selectivity of the sensor.

  • To perform competition experiments, add a solution containing the target metal ion and an excess of potentially interfering ions to the DSP derivative solution and record the fluorescence response.

Data Analysis and Interpretation

The data obtained from the fluorescence titration experiments can be used to determine key performance metrics of the sensor.

Determination of Binding Constant (Kₐ)

The binding constant, which reflects the affinity of the sensor for the metal ion, can be calculated using the Benesi-Hildebrand equation for a 1:1 binding stoichiometry:

1 / (F - F₀) = 1 / (Kₐ * (Fₘₐₓ - F₀) * [Mⁿ⁺]) + 1 / (Fₘₐₓ - F₀)

Where:

• F₀ is the fluorescence intensity of the sensor in the absence of the metal ion.

• F is the fluorescence intensity at a given metal ion concentration.

• Fₘₐₓ is the maximum fluorescence intensity upon saturation with the metal ion.

• [Mⁿ⁺] is the concentration of the metal ion.

A plot of 1 / (F - F₀) versus 1 / [Mⁿ⁺] should yield a straight line, from which Kₐ can be calculated from the ratio of the intercept to the slope.

Calculation of the Limit of Detection (LOD)

The limit of detection, the lowest concentration of the metal ion that can be reliably detected, can be calculated using the following equation:

LOD = 3σ / k

Where:

• σ is the standard deviation of the blank measurement (the fluorescence intensity of the sensor in the absence of the metal ion, measured multiple times).

• k is the slope of the linear portion of the calibration curve (fluorescence intensity vs. low concentrations of the metal ion).

Visualizing the Sensing Process

To better illustrate the concepts discussed, the following diagrams are provided.

Generalized Structure of a DSP-Based Metal Ion Sensor

Caption: Generalized structure of a 2,5-Distyrylpyrazine-based metal ion sensor.

Experimental Workflow for Metal Ion Sensing

Caption: Experimental workflow for evaluating a DSP-based metal ion sensor.

Case Studies: DSP Derivatives in Action

While the field is still expanding, several noteworthy examples of DSP derivatives for metal ion sensing have been reported.

DSP Derivative Functionalization	Target Ion	Sensing Mechanism	Key Performance Metrics
Furan unit	Al³⁺	CHEF	"Turn-on" fluorescence at 517 nm, LOD ~10⁻⁷ M
Bis(2-pyridylmethyl)amine	Zn²⁺	-	Forms a fluorescent complex, used for protein labeling
Generic Pyridine Moieties	Various heavy metals	Complexation	Can produce distinct fluorescent responses for different ions[1]

This table is illustrative and represents a summary of findings from the literature. For detailed performance data, please refer to the cited publications.

Conclusion and Future Outlook

2,5-Distyrylpyrazine derivatives represent a promising class of fluorescent chemosensors for the detection of metal ions. Their tunable photophysical properties, coupled with the versatility of synthetic modification, allow for the rational design of sensors with high sensitivity and selectivity. The "turn-on" fluorescence response, often associated with CHEF and PET mechanisms, is particularly advantageous as it minimizes background signal and enhances detection limits.

Future research in this area will likely focus on the development of DSP derivatives with enhanced water solubility for applications in biological systems, the design of ratiometric sensors that provide built-in self-calibration, and the exploration of novel recognition moieties for the detection of a wider range of metal ions with even greater selectivity. The continued innovation in the design and synthesis of these sophisticated molecular tools will undoubtedly pave the way for their application in diverse fields, from environmental monitoring and clinical diagnostics to materials science and drug discovery.

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Application Note: High-Quality Single-Crystal Growth of 2,5-Distyrylpyrazine (DSP) for Advanced Material Characterization

Introduction: The Critical Role of Single Crystals in Materials Science

The precise arrangement of molecules in the solid state dictates a material's macroscopic properties, including its electronic, optical, and mechanical behavior. For organic semiconductor materials like 2,5-Distyrylpyrazine (DSP), resolving this three-dimensional architecture is paramount. DSP has garnered significant interest due to its photoreactive properties, particularly its ability to undergo [2+2] cycloaddition topotactic polymerization in the crystalline state[1]. This solid-state reactivity opens avenues for creating highly ordered polymer composites[2]. However, to fully understand and exploit these properties, access to high-purity, single-crystal samples for techniques like X-ray diffraction is non-negotiable.

This application note provides a comprehensive guide to the synthesis and single-crystal growth of 2,5-Distyrylpyrazine. We will move beyond a simple recitation of steps to explain the underlying principles of solvent selection and crystallization dynamics. The protocols described herein are designed to be robust and adaptable, empowering researchers to produce high-quality single crystals suitable for the most demanding characterization techniques.

Part 1: Synthesis of 2,5-Distyrylpyrazine Precursor

High-quality starting material is the foundation of successful crystal growth. While 2,5-Distyrylpyrazine can be sourced commercially, an in-house synthesis often provides greater control over purity. The most common and efficient route is a base-catalyzed condensation reaction (a variant of the Siegrist reaction) between 2,5-dimethylpyrazine and benzaldehyde.

Protocol 1: Synthesis of 2,5-Distyrylpyrazine

• Reaction Setup: To a solution of 2,5-dimethylpyrazine (1 equivalent) and benzaldehyde (2.2 equivalents) in anhydrous N,N-Dimethylformamide (DMF), add potassium tert-butoxide (4 equivalents) portion-wise at 0 °C under an inert atmosphere (e.g., Nitrogen or Argon)[3].

• Reaction Execution: Allow the reaction mixture to stir at room temperature. Monitor the reaction progress via Thin Layer Chromatography (TLC) until the starting materials are consumed.

• Work-up: Quench the reaction by pouring the mixture into a beaker of cold water. The crude 2,5-Distyrylpyrazine will precipitate as a solid.

• Purification: Collect the solid by vacuum filtration and wash thoroughly with water, followed by a cold, non-polar solvent like hexane to remove residual benzaldehyde. The crude product should be further purified by recrystallization from a suitable solvent (e.g., a chloroform/methanol mixture or ethanol) to achieve the high purity required for single-crystal growth[3]. Dry the purified product under vacuum.

Part 2: The Art and Science of Single-Crystal Growth

The growth of a single crystal is a thermodynamically controlled process that hinges on creating a state of slight supersaturation, from which molecules can slowly and orderly deposit onto a growing crystal lattice. The key is to approach this supersaturation level slowly and without disturbance to prevent rapid precipitation, which leads to polycrystalline powder or amorphous solid. We will detail three reliable methods: Slow Evaporation, Vapor Diffusion, and Solvent Layering.

Essential Pre-Crystallization Step: Solvent Selection

The choice of solvent is the most critical parameter in crystallization. An ideal solvent system will exhibit moderate solubility for DSP at room temperature. Highly soluble systems may be difficult to crystallize, while poorly soluble ones may not dissolve enough material.

Based on literature, DSP exhibits good solubility in solvents like chloroform, benzene, and dichloromethane, and is sparingly soluble in alcohols and non-polar alkanes[4]. This differential solubility is the key to designing effective crystallization experiments.

Table 1: Qualitative Solubility of 2,5-Distyrylpyrazine and Solvent Properties

Solvent Class	Example Solvents	DSP Solubility	Role in Crystallization	Boiling Point (°C)	Density (g/mL)
Halogenated	Chloroform, Dichloromethane	Good	Primary Solvent	61.2, 39.6	1.48, 1.33
Aromatic	Benzene, Toluene	Good	Primary Solvent	80.1, 110.6	0.877, 0.867
Polar Aprotic	Tetrahydrofuran (THF)	Moderate	Primary Solvent	66	0.889
Alcohols	Methanol, Ethanol	Poor	Precipitant / Co-solvent	64.7, 78.4	0.792, 0.789
Alkanes	Hexane, Pentane, Heptane	Insoluble	Precipitant (Antisolvent)	68, 36.1, 98.4	0.655, 0.626, 0.684

Data sourced from multiple chemical property databases[2][5][6][7].

Protocol 2: Slow Evaporation Method

This is the simplest crystallization technique but can sometimes yield lower quality crystals if evaporation is too rapid[8][9]. It is best suited for compounds that are not overly sensitive and for which a good single solvent has been identified.

• Preparation: Prepare a nearly saturated solution of purified DSP in a suitable solvent (e.g., benzene or chloroform) in a clean vial. A small amount of undissolved material at the bottom is acceptable and can be filtered off.

• Setup: Filter the solution into a clean vial with a wide mouth to provide a large surface area for evaporation.

• Evaporation Control: Cover the vial with a cap, parafilm, or aluminum foil. Pierce the covering with a needle or poke small holes in it. The number and size of the holes will control the rate of evaporation. A slower rate is almost always better[8].

• Incubation: Place the vial in a location free from vibrations and significant temperature fluctuations[9]. A quiet cupboard or a dedicated crystallization chamber is ideal.

• Observation: Monitor the vial over several days to weeks. Crystals should form as the solvent slowly evaporates, increasing the concentration to the point of supersaturation.

Caption: Workflow for the Slow Evaporation method.

Protocol 3: Vapor Diffusion Method

Vapor diffusion is arguably the most versatile and gentle approach, often yielding high-quality crystals from milligram quantities of material[8][10]. The principle involves dissolving the compound in a "good" solvent and allowing the vapor of a miscible, more volatile "poor" solvent (precipitant or antisolvent) to slowly diffuse into the solution, gradually reducing the compound's solubility.

• Preparation: Dissolve the purified DSP in a minimal amount of a "good," less volatile solvent (e.g., Chloroform or Toluene). Place this solution in a small, open inner vial.

• Setup: Place the inner vial inside a larger outer vial or jar. Add a reservoir of a "poor," more volatile antisolvent (e.g., Pentane, Hexane, or Diethyl Ether) to the outer vial. The level of the antisolvent should be below the top of the inner vial[4][8].

• Sealing: Seal the outer vial tightly to create a closed system. This allows the vapor of the antisolvent to equilibrate with the headspace and diffuse into the solvent in the inner vial.

• Incubation: Place the sealed system in a stable, vibration-free environment. Placing the setup in a refrigerator can slow down the diffusion process, which can sometimes lead to better quality crystals[8][11].

• Observation: Crystals should appear in the inner vial over several days as the solvent mixture slowly becomes supersaturated.

Caption: Schematic of the Vapor Diffusion setup.

Protocol 4: Solvent Layering (Liquid-Liquid Diffusion)

This technique is useful for milligram-scale crystallizations and relies on the slow diffusion across a liquid-liquid interface[10]. It requires careful selection of two miscible solvents with different densities.

• Preparation: Dissolve the purified DSP in a minimal amount of a "good" solvent that is denser (e.g., Chloroform).

• Setup: Place the DSP solution in the bottom of a narrow container, such as an NMR tube or a thin test tube. The narrow diameter helps maintain a stable interface.

• Layering: Carefully and slowly layer a less dense, miscible "poor" solvent (e.g., Hexane or Ethanol) on top of the DSP solution. Use a syringe or pipette to add the second solvent down the side of the tube to minimize mixing and create a distinct boundary[10].

• Incubation: Cap the tube and store it in an undisturbed location.

• Observation: Over time, the two solvents will slowly mix at the interface. As the antisolvent diffuses into the primary solvent, the DSP will precipitate, ideally forming crystals at or near the interface.

Troubleshooting Common Crystallization Problems

Issue	Potential Cause(s)	Suggested Solution(s)
No Crystals Form	Solution is too dilute; Solvent is too good; Insufficient time.	Start with a more concentrated solution. Try a slightly poorer solvent. Be patient, some crystallizations take weeks[12].
Oiling Out	Supersaturation is reached too quickly; Compound is impure.	Slow down the process (reduce evaporation/diffusion rate, lower temperature). Further purify the starting material.
Formation of Powder	Nucleation is too rapid and widespread.	Reduce the concentration of the solution. Slow down the rate of supersaturation. Try a different solvent system.
Many Small Crystals	Too many nucleation sites; Process is too fast.	Filter the solution through a syringe filter (0.22 µm) into an ultra-clean vial. Slow down the crystallization process. Use a seed crystal to encourage growth on a single site[11].

Expected Results and Characterization

Successful crystallization will yield yellow, needle-like or plate-like single crystals of 2,5-Distyrylpyrazine. The quality of the crystals should be initially assessed under an optical microscope. High-quality crystals will have smooth faces, sharp edges, and will extinguish light evenly when viewed under cross-polarized light.

For definitive structural analysis, single-crystal X-ray diffraction is the gold standard. The crystal structure of the α-modification of DSP has been reported, and newly grown crystals can be compared to this known structure[1][4].

References

• University of Geneva. (n.d.). Guide for crystallization. Available at: [Link]

• BenchChem. (2025).
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• Ebeid, E. M., & Morsi, S. E. (1983). Luminescence and photoreactivity of 2,5-distyrylpyrazine crystals. Journal of the Chemical Society, Faraday Transactions 1: Physical Chemistry in Condensed Phases.
• Detert, H., & Schmitt, V. (2011). Monoclinic polymorph of 2,5-bis[4-(dimethylamino)styryl]-3,6-dimethylpyrazine. Acta Crystallographica Section E: Structure Reports Online.
• BenchChem. (n.d.).

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• University of Washington. (n.d.). How to Grow Crystals. Available at: [Link]

• Ebeid, E. M., & Morsi, S. E. (1983). Luminescence and photoreactivity of 2,5-distyrylpyrazine crystals. RSC Publishing.

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• Ebeid, E. M., & Morsi, S. E. (1984). Luminescence and lifetime measurements of 2,5-distyrylpyrazine (DSP), 1,4-bis(β-pyridyl-2-vinyl)benzene (P2VB) and their mixed crystals in the temperature range 8–300 K. Journal of the Chemical Society, Faraday Transactions 1: Physical Chemistry in Condensed Phases.

• University of Rochester. (n.d.). COMMON SOLVENT PROPERTIES. Available at: [Link]

• Hasegawa, M., et al. (1993). Photoreactive molecular complex of 2,5-distyrylpyrazine and ethyl 4-[2-(2-pyrazinyl)ethenyl]cinnamate. Formation of perfectly ordered polymer composite by crystalline-state photopolymerization. Journal of the American Chemical Society.

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Application Note: Advanced Techniques for Measuring the Two-Photon Absorption of 2,5-Distyrylpyrazine

Introduction: The Significance of Two-Photon Absorption in 2,5-Distyrylpyrazine

2,5-Distyrylpyrazine (DSP) and its derivatives are a class of organic chromophores that have garnered significant interest due to their intriguing photophysical properties, including fluorescence and photoreactivity.[1][2] A key characteristic that dictates their potential in advanced applications such as bioimaging, photodynamic therapy, and optical data storage is their two-photon absorption (2PA).[3][4] 2PA is a nonlinear optical process where a molecule simultaneously absorbs two photons, leading to an electronic transition that would typically require a single photon of twice the energy (half the wavelength).[3][5] This phenomenon is intrinsically dependent on the square of the incident light intensity, enabling enhanced three-dimensional spatial resolution and deeper penetration into scattering media, such as biological tissues.[6][7]

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the primary experimental techniques for accurately measuring the two-photon absorption cross-section (σ₂) of 2,5-Distyrylpyrazine. We will delve into the theoretical underpinnings and provide detailed, field-proven protocols for the Z-scan and Two-Photon Excited Fluorescence (TPEF) methods.

Foundational Concepts: Understanding Two-Photon Absorption

Unlike linear absorption which scales linearly with incident light intensity, two-photon absorption is a third-order nonlinear process.[5][8] The probability of 2PA is proportional to the square of the incident light intensity, meaning it is most efficient at the focal point of a tightly focused laser beam.[5][9] This quadratic dependence is the cornerstone of two-photon microscopy, allowing for localized excitation and reduced photodamage outside the focal volume.[6][10]

The efficiency of a molecule to undergo 2PA is quantified by its two-photon absorption cross-section (σ₂), typically expressed in Göppert-Mayer units (GM), where 1 GM = 10⁻⁵⁰ cm⁴ s photon⁻¹ molecule⁻¹. A larger σ₂ value indicates a higher probability of simultaneous two-photon absorption.[4] Accurate measurement of σ₂ is crucial for designing and selecting molecules for specific two-photon applications.

I. The Z-Scan Technique: A Robust Method for Quantifying Nonlinear Absorption

The Z-scan technique is a widely adopted method for determining the nonlinear optical properties of materials, including nonlinear absorption and nonlinear refraction.[11][12][13] It is valued for its relative simplicity and ability to provide both the sign and magnitude of the nonlinearity.[13] To measure the two-photon absorption coefficient (β), from which the cross-section (σ₂) can be derived, the "open-aperture" Z-scan configuration is employed.[12][14]

Causality Behind the Z-Scan Method

The open-aperture Z-scan technique works by translating a sample along the propagation path (z-axis) of a focused laser beam.[11][12] As the sample moves towards the focal point, the irradiance it experiences increases, leading to a rise in nonlinear absorption. This results in a decrease in the total light transmitted through the sample. As the sample moves away from the focus, the irradiance decreases, and the transmission returns to its linear value. By measuring the transmitted intensity as a function of the sample's position (z), a characteristic valley-shaped curve is obtained, from which the 2PA coefficient can be extracted.[11]

Experimental Protocol for Open-Aperture Z-Scan

1. Sample Preparation:

• Dissolve 2,5-Distyrylpyrazine in a suitable solvent with high optical quality and minimal linear absorption at the laser wavelength and its second harmonic. Toluene or chloroform are often good starting points for styryl compounds.[15][16]

• Prepare a series of concentrations in a 1 mm path length quartz cuvette. The concentration should be high enough to produce a measurable nonlinear absorption signal but low enough to avoid aggregation and significant linear absorption.

• Ensure the solution is free of dust and bubbles, as these can scatter the laser light and introduce noise.

2. Experimental Setup:

• Laser Source: A femtosecond pulsed laser is essential for inducing two-photon absorption efficiently.[10][17] A Ti:Sapphire laser, tunable in the near-infrared (NIR) range (e.g., 700-1000 nm), is a common choice.[18][19] The pulse duration should be in the femtosecond range to achieve high peak power while maintaining low average power to minimize thermal effects.[10]

• Optical Path: The laser beam is typically passed through a spatial filter to ensure a high-quality Gaussian (TEM₀₀) mode. A portion of the beam is split off to a reference detector to monitor and correct for laser power fluctuations.

• Focusing Optics: A lens with a suitable focal length is used to focus the beam. The choice of focal length will determine the beam waist and Rayleigh range, which are critical parameters for data analysis.

• Sample Stage: The sample cuvette is mounted on a motorized translation stage that can move along the z-axis with high precision.[20]

• Detection: The total transmitted light is collected by a photodiode or power meter. In an open-aperture setup, the entire beam is collected.[14]

Caption: Workflow for the Two-Photon Excited Fluorescence (TPEF) measurement.

3. Data Acquisition:

• Place the sample cuvette in the sample holder.

• For a given excitation wavelength, measure the integrated fluorescence intensity as a function of the incident laser power.

• Plot the fluorescence intensity versus the square of the incident power. The relationship should be linear in the absence of saturation or other nonlinear effects.

• Repeat the measurement for the reference standard under identical conditions (same excitation wavelength, power, and optical geometry).

4. Data Analysis:

• The 2PA cross-section of the sample (σ₂,s) can be calculated using the following ratiometric equation:

  σ₂,s = σ₂,r * (Φᵣ / Φₛ) * (Cᵣ / Cₛ) * (nᵣ / nₛ) * (Fₛ / Fᵣ)

  where:

  • σ₂,r is the known 2PA cross-section of the reference.

  • Φ is the fluorescence quantum yield.

  • C is the concentration.

  • n is the refractive index of the solvent.

  • F is the integrated fluorescence signal.

  • The subscripts 's' and 'r' denote the sample and reference, respectively.

Parameter	Symbol	Typical Value/Unit	Importance
Excitation Wavelength Range	λ	700 - 1300 nm	Should cover the expected 2PA spectrum of DSP.
Laser Power	P	1 - 100 mW	Must be carefully controlled to ensure quadratic dependence and avoid photobleaching.
Objective Numerical Aperture	NA	> 0.8	High NA is critical for efficient excitation and collection. [21]
Reference Standard	-	Rhodamine B, Fluorescein	Must have a well-documented 2PA spectrum and cross-section. [22]
Sample Concentration	C	µM range	Low concentration is used to prevent inner-filter effects.

III. Nonlinear Transmission (NLT) Method: A Complementary Approach

The nonlinear transmission (NLT) method is a direct measurement of the change in transmission of a sample as a function of incident laser intensity. [3][23]In this technique, the sample is kept at a fixed position (typically at the focal point of the laser), and the incident pulse energy is varied. The decrease in transmittance at higher pulse energies is indicative of nonlinear absorption. [23]While conceptually simple, care must be taken to differentiate 2PA from other nonlinear processes like excited-state absorption (ESA), especially when using longer laser pulses. [3]

Trustworthiness and Self-Validation

To ensure the trustworthiness of the obtained results, it is imperative to perform several validation steps:

• Power Dependence: For both Z-scan and TPEF, confirm the quadratic dependence of the signal on the incident laser power. Deviations from this relationship may indicate the presence of higher-order nonlinearities or saturation effects.

• Solvent Effects: Measure the 2PA in different solvents to assess the influence of the environment on the nonlinear optical properties of 2,5-Distyrylpyrazine.

• Cross-Validation: Whenever possible, measure the 2PA cross-section using more than one technique (e.g., both Z-scan and TPEF). Agreement between the results from different methods provides a high degree of confidence in the measured values.

• Reference Standards: In the TPEF method, the accuracy of the results is directly tied to the accuracy of the 2PA cross-section of the reference standard. Use well-established and reliable reference compounds.

Conclusion

The measurement of the two-photon absorption cross-section of 2,5-Distyrylpyrazine is a critical step in evaluating its suitability for various advanced applications. The Z-scan and two-photon excited fluorescence techniques, when performed with care and proper validation, provide reliable and accurate means to quantify this important nonlinear optical parameter. By following the detailed protocols and understanding the underlying principles outlined in this application note, researchers can confidently characterize the 2PA properties of DSP and other novel chromophores, paving the way for their integration into next-generation technologies.

References

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• O'Donnell, K. A. et al. (2011). Two-photon absorption cross section measurements of various two-photon initiators for ultrashort laser radiation applying the Z-scan technique. Optics Express. [Link]

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• Alves, S. et al. (2013). Femtosecond two-photon absorption measurements based on the accumulative photo-thermal effect and the Rayleigh interferometer. Optics Express. [Link]

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• ResearchGate. Sketch of the experimental setup for z-scan measurements. [Link]

• ResearchGate. Experimental setup for the Z-Scan technique. [Link]

• SPIE Digital Library. Z-Scan measurements of two-photon absorption for ultrashort laser radiation. [Link]

• Rumi, M., & Perry, J. W. (2010). Two-photon absorption: an overview of measurements and principles. Advances in Optics and Photonics. [Link]

• So, P. T. C. et al. (2000). Two-photon excitation fluorescence microscopy. Annual Review of Biomedical Engineering. [Link]

• Husko, C. et al. (2015). Equation for modeling two-photon absorption in nonlinear waveguides. Optics Letters. [Link]

• SPIE Digital Library. Study and experimental setting of the Z-scan method for accurate nonlinear refractive index and absorption metrology. [Link]

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Application Notes and Protocols: 2,5-Distyrylpyrazine as a Versatile Building Block for Advanced Metal-Organic Frameworks

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of 2,5-Distyrylpyrazine (DSP) as a promising organic building block for the synthesis of novel Metal-Organic Frameworks (MOFs). We delve into the unique photophysical properties of the DSP ligand that make it an attractive candidate for creating functional materials with applications in drug delivery, fluorescent sensing, and catalysis. This document outlines detailed, field-proven protocols for the synthesis and characterization of DSP-based MOFs, explains the scientific rationale behind the experimental choices, and explores their potential applications, particularly in the pharmaceutical and biomedical sectors.

Introduction: The Strategic Advantage of 2,5-Distyrylpyrazine in MOF Chemistry

Metal-Organic Frameworks (MOFs) are a class of crystalline porous materials constructed from metal ions or clusters coordinated to organic ligands.[1] The tunability of their pore size, surface area, and chemical functionality has positioned them as leading candidates for a myriad of applications, including gas storage, separation, and catalysis.[2] In the realm of biomedical and pharmaceutical sciences, MOFs are gaining significant attention as sophisticated systems for drug delivery and advanced sensing.[3][4][5]

The choice of the organic linker is paramount in dictating the final properties and functionality of the MOF. 2,5-Distyrylpyrazine (DSP) is an intriguing, yet underexplored, building block for MOF synthesis. Its rigid, conjugated structure, featuring a central pyrazine ring flanked by two styryl arms, offers several key advantages:

• Inherent Luminescence: The extended π-conjugation of DSP imparts intrinsic fluorescence, a property that can be translated to the resulting MOF.[6] This opens the door for the development of highly sensitive fluorescent sensors and materials for bio-imaging.[7]

• Photoresponsiveness: Stilbene-containing molecules, like DSP, are known to undergo photochemical transformations, such as cis-trans isomerization, upon light irradiation.[8] This photoresponsive behavior can be harnessed to create "smart" MOFs where properties like guest uptake and release can be controlled by light.[9][10]

• Structural Versatility: The pyrazine nitrogen atoms and the potential for functionalization of the styryl rings provide multiple coordination sites for metal ions, allowing for the construction of diverse and robust framework topologies.

This guide will provide the necessary protocols and scientific insights to empower researchers to explore the exciting potential of DSP-based MOFs.

Synthesis of DSP-Based MOFs: Protocols and Methodologies

While the literature on MOFs constructed specifically from 2,5-Distyrylpyrazine is emerging, we can extrapolate robust synthetic protocols from methodologies used for structurally similar pyrazine and stilbene-containing linkers. The following solvothermal synthesis protocol is presented as a well-established starting point for the synthesis of a hypothetical Zn-DSP-MOF.

Ligand Synthesis: 2,5-Distyrylpyrazine (DSP)

Prior to MOF synthesis, the DSP ligand must be synthesized. A common route is the Horner-Wadsworth-Emmons reaction between 2,5-dimethylpyrazine and benzaldehyde.

Solvothermal Synthesis of a Hypothetical Zn-DSP-MOF

This protocol is based on established methods for the synthesis of zinc-based MOFs with N-heterocyclic ligands.[11][12]

Materials:

• 2,5-Distyrylpyrazine (DSP)

• Zinc Nitrate Hexahydrate (Zn(NO₃)₂·6H₂O)

• N,N-Dimethylformamide (DMF)

• Chloroform

• Methanol

Equipment:

• Teflon-lined stainless steel autoclave (23 mL)

• Oven

• Centrifuge

• Schlenk line or vacuum oven

Protocol:

• Solution Preparation: In a 20 mL glass vial, dissolve 2,5-Distyrylpyrazine (e.g., 0.05 mmol, 14.2 mg) in 10 mL of N,N-Dimethylformamide (DMF). In a separate vial, dissolve Zinc Nitrate Hexahydrate (e.g., 0.1 mmol, 29.7 mg) in 5 mL of DMF.

  • Rationale: DMF is a common high-boiling point solvent for solvothermal MOF synthesis, facilitating the dissolution of both the organic linker and the metal salt. The molar ratio of ligand to metal is a critical parameter that influences the final structure and should be systematically varied for optimization.

• Mixing and Sealing: Combine the two solutions in the Teflon liner of a 23 mL stainless steel autoclave. Stir the mixture for 15 minutes to ensure homogeneity. Seal the autoclave tightly.

• Heating: Place the sealed autoclave in a preheated oven at 120 °C for 72 hours.

  • Rationale: The elevated temperature and pressure of the solvothermal method promote the crystallization of the MOF. The reaction time and temperature are key parameters that control crystal growth and phase purity.[2][13]

• Cooling and Crystal Collection: After 72 hours, turn off the oven and allow the autoclave to cool slowly to room temperature over a period of 12-24 hours. Collect the resulting crystals by decanting the mother liquor.

• Washing and Solvent Exchange: Wash the collected crystals with fresh DMF (3 x 10 mL) to remove any unreacted starting materials. To activate the MOF and remove residual high-boiling point solvent from the pores, immerse the crystals in a volatile solvent like chloroform or methanol for 3 days, replacing the solvent daily.

• Drying: After solvent exchange, carefully decant the solvent and dry the crystals under vacuum at a slightly elevated temperature (e.g., 60-80 °C) for 12 hours to obtain the activated, porous MOF.

Diagram of the Synthesis Workflow:

Caption: Solvothermal synthesis workflow for a hypothetical Zn-DSP-MOF.

Characterization of DSP-Based MOFs

Thorough characterization is essential to confirm the successful synthesis, structure, and properties of the DSP-based MOF.

Technique	Purpose	Expected Outcome for a Crystalline MOF
Powder X-Ray Diffraction (PXRD)	To confirm the crystallinity and phase purity of the bulk material.	A diffraction pattern with sharp peaks, indicating a well-ordered crystalline structure. The pattern should be distinct from that of the starting materials.
Single-Crystal X-Ray Diffraction (SCXRD)	To determine the precise three-dimensional atomic structure of the MOF.	Provides detailed information on bond lengths, bond angles, coordination environment of the metal centers, and the framework topology.
Thermogravimetric Analysis (TGA)	To assess the thermal stability of the MOF and the removal of guest molecules.	A weight loss step corresponding to the removal of solvent molecules, followed by a plateau indicating the stable framework, and finally decomposition at higher temperatures.
Fourier-Transform Infrared (FTIR) Spectroscopy	To confirm the coordination of the DSP ligand to the metal centers.	Shifts in the vibrational frequencies of the pyrazine and styryl groups of the DSP ligand upon coordination to the zinc centers.
Nitrogen Adsorption-Desorption Isotherms	To determine the porosity, surface area (BET), and pore size distribution of the activated MOF.	A Type I isotherm, characteristic of microporous materials, with a high surface area.
Photoluminescence (PL) Spectroscopy	To investigate the fluorescent properties of the MOF.	An emission spectrum that may be shifted compared to the free DSP ligand, indicating the influence of the rigid framework on the photophysical properties.

Applications in Drug Development and Research

The unique properties of DSP-based MOFs make them highly promising for a range of applications in the pharmaceutical and biomedical fields.

Fluorescent Sensing of Biomolecules and Pollutants

The inherent luminescence of DSP-based MOFs can be exploited for the development of highly sensitive and selective chemical sensors.[4][6] The porous structure of the MOF can selectively adsorb target analytes, leading to a measurable change in the fluorescence intensity (quenching or enhancement) or a shift in the emission wavelength.[5]

Potential Sensing Targets:

• Nitroaromatic Compounds: Often found in explosives and industrial pollutants, these electron-deficient molecules can quench the fluorescence of MOFs through photoinduced electron transfer.

• Metal Ions: The pyrazine and other functional groups within the MOF pores can act as binding sites for specific metal ions, leading to a change in the luminescent signal.

• Small Biomolecules: The pore size and functionality of the MOF can be tailored to selectively bind small biomolecules of interest, enabling their detection in complex biological fluids.

Diagram of the Sensing Mechanism:

Caption: Fluorescence quenching mechanism in a DSP-MOF sensor.

Photoresponsive Drug Delivery Systems

The potential for photo-isomerization of the stilbene units within the DSP ligand could be harnessed to create light-triggered drug delivery systems.[8][9][10]

Hypothetical Mechanism:

• Drug Loading: A therapeutic drug is loaded into the pores of the DSP-MOF in its initial state (e.g., the trans isomer).

• Light-Triggered Isomerization: Upon irradiation with a specific wavelength of light, the DSP ligands undergo a trans to cis isomerization.

• Structural Change and Drug Release: This isomerization can induce a conformational change in the MOF structure, potentially altering the pore size or the host-guest interactions, leading to the controlled release of the encapsulated drug.

This approach offers the potential for on-demand drug release with high spatial and temporal control, minimizing off-target effects.

Conclusion and Future Outlook

2,5-Distyrylpyrazine represents a highly promising, yet underutilized, building block for the design and synthesis of advanced functional MOFs. Its inherent luminescence and potential for photoresponsiveness make it an ideal candidate for applications in high-sensitivity sensing and controlled drug delivery. The protocols and insights provided in this guide are intended to serve as a strong foundation for researchers to explore this exciting area of MOF chemistry. Future research should focus on the synthesis of a wider range of DSP-based MOFs with different metal nodes and topologies, a thorough investigation of their photophysical and photochemical properties, and the demonstration of their efficacy in real-world sensing and drug delivery applications.

References

• Allendorf, M. D., & Stavila, V. (2015). The lighter side of MOFs: structurally photoresponsive metal–organic frameworks. Dalton Transactions, 44(33), 14697-14713.
• Al-Ghamdi, M. S., & Al-Otaibi, A. M. (2025). Pyrazine-Functionalized Bio-MOFs for Selective Luminescence Sensing of Colchicine and Nitrofurazone in Aqueous Solutions. Inorganic Chemistry, 64(23), 11650-11657.
• Lustig, W. P., et al. (2017). Metal-organic frameworks: functional luminescent and photonic materials for sensing applications. Chemical Society Reviews, 46(11), 3242-3285.
• Nagarkar, S. S., et al. (2014). Luminescent metal-organic frameworks for chemical sensing and explosive detection. Chemical Society Reviews, 43(16), 5815-40.
• Rowsell, J. L., & Yaghi, O. M. (2004). Metal-organic frameworks: a new class of porous materials.
• Kundu, T., et al. (2015). Highly Sensitive Fluorescence Detection and Magnetic Properties of Two New Zn(Ⅱ)/Mn(Ⅱ) MOFs Based on Rigid Pyrazine Carboxylic Acid Ligand. Journal of Molecular Structure, 1344, 143027.
• Rieter, W. J., et al. (2006). Metal-organic frameworks as biosensors for luminescence-based detection and imaging. Interface Focus, 6(4), 20160029.
• Hidayat, A. R. P., et al. (2024). Synthesis of Metal-Organic Frameworks Zinc (II) with Optimum Slow Pyrolysis Process for Conductivity Performance. E3S Web of Conferences, 484, 03003.
• Wang, L., et al. (2025). Pyrazine-Functionalized Bio-MOFs for Selective Luminescence Sensing of Colchicine and Nitrofurazone in Aqueous Solutions. Inorganic Chemistry.
• Lustig, W. P., et al. (2017). Metal-organic frameworks: functional luminescent and photonic materials for sensing applications. Chemical Society Reviews, 46(11), 3242-3285.
• Lustig, W. P., et al. (2017). Metal-organic frameworks: Functional luminescent and photonic materials for sensing applications. Chemical Society Reviews, 46(11), 3242-3285.
• Yuliarto, B., et al. (2014). Optimization of Reaction Conditions for Synthesis of MOF-5 using Solvothermal Method. IPTEK, Journal of Proceeding Series, 1.
• Gecan, V., et al. (2021). Fluorescent Zn(II)-Based Metal-Organic Framework: Interaction with Organic Solvents and CO2 and Methane Capture.
• Park, J., et al. (2022). Photoresponsive Metal-Organic Frameworks as Adjustable Scaffolds in Reticular Chemistry. International Journal of Molecular Sciences, 23(13), 7096.
• Yuliarto, B., et al. (2015). Optimization of Reaction Conditions for Synthesis of MOF-5 using Solvothermal Method. Procedia Chemistry, 17, 9-15.
• Park, J., et al. (2022). Photoresponsive Metal-Organic Frameworks as Adjustable Scaffolds in Reticular Chemistry. International Journal of Molecular Sciences, 23(13), 7096.
• Vaidhyanathan, R., et al. (2021). Synthesis of Zinc MOF Materials.
• Ferreira, A. M., et al. (2022). Photo-responsive metal–organic frameworks – design strategies and emerging applications in photocatalysis and adsorption.
• Al-Majid, A. M., et al. (2021). The Synthesis of MOFs of ZnImBImZnO through Hydrothermal and Solvothermal Methods. Crystals, 11(9), 1089.
• Li, B., et al. (2014). Two zinc metal–organic framework isomers based on pyrazine tetracarboxylic acid and dipyridinylbenzene for adsorption and separation of CO2 and light hydrocarbons. Dalton Transactions, 43(34), 13032-13038.
• Park, S. S., et al. (2021). Zero-valent metals in metal-organic frameworks: fac-M(CO)3(pyrazine)3/2.
• Kumar, M., et al. (2024). Synthesis and applications of luminescent metal organic frameworks (MOFs) for sensing dipicolinic acid in biological and water samples: a review. Nanoscale Advances.
• Zhang, Y., et al. (2025). Pyrazine functionalized large-pore metal-organic framework for efficient separation of acetylene/carbon dioxide and ethane/ethylene. Journal of Colloid and Interface Science, 681, 139131.
• Wang, C., et al. (2023). Pyrazine-based iron metal organic frameworks (Fe-MOFs) with modulated O-Fe-N coordination for enhanced hydroxyl radical generation in Fenton-like process. Chemical Engineering Journal, 455, 140733.
• Das, A., et al. (2014). Formation of two drastically different MOFs based on Mn(II)–benzoate and pyrazine with a change in seasonal temperature: structural analysis and magnetic study. CrystEngComm, 16(24), 5245-5253.
• Rodríguez-Velamazán, J. A., et al. (2012). Long-range magnetic order in the porous metal–organic framework Ni(pyrazine)[Pt(CN)4]. Physical Chemistry Chemical Physics, 14(32), 11269-11272.
• Inhetvin, C., et al. (2017). Tricarbonyl-Pyrazine-Molybdenum(0) Metal–Organic Frameworks for the Storage and Delivery of Biologically Active Carbon Monoxide. Inorganic Chemistry, 56(22), 14016-14025.
• Reinsch, H., et al. (2017). Combined In- And Ex Situ Studies of Pyrazine Adsorption Into the Aliphatic MOF Al-CAU-13: Structures, Dynamics and Correlations. Dalton Transactions, 46(6), 1941-1951.
• Reinsch, H., et al. (2017). Combined: In - And ex situ studies of pyrazine adsorption into the aliphatic MOF Al-CAU-13: Structures, dynamics and correlations. Dalton Transactions, 46(6), 1941-1951.
• Berezin, A. S., et al. (2021). 3D Metal–Organic Frameworks Based on Co(II) and Bithiophendicarboxylate: Synthesis, Crystal Structures, Gas Adsorption, and Magnetic Properties. Molecules, 26(5), 1313.

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• 4. Luminescent metal-organic frameworks for chemical sensing and explosive detection - PubMed [pubmed.ncbi.nlm.nih.gov]
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Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 2,5-Distyrylpyrazine

Welcome to the technical support center for the synthesis of 2,5-Distyrylpyrazine (DSP). This guide is designed for researchers, scientists, and professionals in drug development and materials science. Here, we provide in-depth troubleshooting advice, frequently asked questions, and detailed protocols to help you overcome common challenges and improve the yield and purity of your DSP synthesis. Our approach is grounded in established chemical principles to provide not just solutions, but a deeper understanding of the reaction.

Troubleshooting Guide: Addressing Common Synthesis Challenges

This section addresses specific issues you may encounter during the synthesis of 2,5-Distyrylpyrazine, which is typically achieved through a base-catalyzed twofold aldol-type condensation of 2,5-dimethylpyrazine with two equivalents of a substituted or unsubstituted benzaldehyde.

Question 1: My yield of 2,5-Distyrylpyrazine is consistently low. What are the potential causes and how can I improve it?

Low yields in this condensation reaction can often be attributed to several factors, primarily incomplete deprotonation of the methyl groups on the pyrazine ring, side reactions, or unfavorable reaction equilibrium.

Causality and Solutions:

• Insufficient Deprotonation: The crucial first step is the deprotonation of the methyl groups of 2,5-dimethylpyrazine to form a nucleophilic carbanion (an enolate-like species). If this deprotonation is incomplete, the concentration of the reactive nucleophile will be low, leading to a sluggish reaction and low conversion.

  • Solution: Employ a strong, non-nucleophilic base. Potassium tert-butoxide (KOtBu) is a common and effective choice. Ensure the base is fresh and has been stored under anhydrous conditions. Using a stoichiometric amount of base relative to the methyl groups can also drive the initial deprotonation.

• Reaction Equilibrium: The aldol condensation is a reversible reaction.[1] The final dehydration step to form the stable conjugated styryl system is often the driving force for the reaction.[2]

  • Solution: High temperatures can favor the irreversible dehydration step and push the equilibrium towards the product.[1] However, excessive heat can lead to decomposition. A systematic temperature optimization study is recommended, starting from room temperature and gradually increasing to reflux.

• Sub-optimal Solvent: The choice of solvent is critical for solubilizing reactants and intermediates, and for mediating the activity of the base.

  • Solution: A polar aprotic solvent like Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO) is often effective as they can dissolve the reactants and stabilize the charged intermediates. Anhydrous conditions are crucial to prevent quenching of the strong base.

Parameter	Recommendation	Rationale
Base	Potassium tert-butoxide (KOtBu)	Strong, non-nucleophilic base that effectively deprotonates the methyl groups.
Solvent	Anhydrous DMF or DMSO	Polar aprotic solvents that solubilize reactants and stabilize intermediates.
Temperature	80-120 °C (optimization required)	Higher temperatures favor the irreversible dehydration step, driving the reaction to completion.
Atmosphere	Inert (Nitrogen or Argon)	Prevents side reactions and decomposition of reagents and intermediates.

Question 2: I am observing a significant amount of the mono-substituted product (2-methyl-5-styrylpyrazine). How can I promote the formation of the di-substituted product?

The formation of the mono-substituted product is a common issue and arises from the stepwise nature of the reaction.

Causality and Solutions:

• Stoichiometry of Reactants: An insufficient amount of the benzaldehyde will naturally lead to incomplete reaction and the formation of the mono-substituted product.

  • Solution: Use a slight excess of the benzaldehyde (e.g., 2.1-2.2 equivalents) to ensure that even after the first condensation, there is a high concentration of the aldehyde available to react with the second methyl group.

• Reaction Time: The second condensation may be slower than the first due to steric hindrance or electronic effects.

  • Solution: Increase the reaction time and monitor the progress by Thin Layer Chromatography (TLC). The reaction should be allowed to proceed until the mono-substituted product spot on the TLC plate is minimized.

• Base Equivalents: Insufficient base will result in incomplete deprotonation of the second methyl group.

  • Solution: Ensure at least two equivalents of the strong base are used to facilitate deprotonation at both methyl sites.

Question 3: My final product is difficult to purify and appears to contain byproducts other than the mono-substituted pyrazine. What are these impurities and how can I avoid them?

Besides the mono-substituted product, other impurities can arise from self-condensation of the aldehyde or decomposition.

Causality and Solutions:

• Aldehyde Self-Condensation: Under basic conditions, benzaldehyde can undergo a Cannizzaro reaction if it has no α-hydrogens, or a self-aldol condensation if it does.

  • Solution: Control the reaction temperature. While higher temperatures favor the desired condensation, excessive heat can promote side reactions. A slow, controlled addition of the base to the reaction mixture can also help to maintain a low instantaneous concentration of the active base, disfavoring side reactions.

• Aldol Addition Intermediate: The initial β-hydroxy intermediate may not fully dehydrate to the desired styryl product.

  • Solution: As mentioned, higher temperatures and a strong base promote the E1cB elimination mechanism leading to the dehydrated product.[3] Ensuring sufficient reaction time at an optimized temperature is key.

• Purification Strategy: The polarity of the mono- and di-substituted products may be similar, making chromatographic separation challenging.

  • Solution: Recrystallization is often an effective method for purifying the final product. A mixed solvent system, such as chloroform/methanol, can be effective.[2] Column chromatography on silica gel can also be used, employing a gradient elution with a non-polar solvent (e.g., hexane) and a moderately polar solvent (e.g., ethyl acetate).

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism for the synthesis of 2,5-Distyrylpyrazine?

The reaction proceeds via a twofold base-catalyzed aldol-type condensation. The mechanism involves:

• Deprotonation: A strong base removes a proton from a methyl group of 2,5-dimethylpyrazine, forming a resonance-stabilized carbanion.

• Nucleophilic Attack: The carbanion acts as a nucleophile and attacks the carbonyl carbon of benzaldehyde.

• Protonation: The resulting alkoxide is protonated by the solvent or upon workup to form a β-hydroxy intermediate.

• Dehydration: This intermediate is then dehydrated (loses a water molecule) under the basic conditions to form the stable, conjugated styryl group. This process is then repeated at the second methyl group.[4]

Q2: How can I monitor the progress of the reaction?

Thin Layer Chromatography (TLC) is a simple and effective way to monitor the reaction. Use a suitable solvent system (e.g., hexane:ethyl acetate 4:1) to separate the starting materials (2,5-dimethylpyrazine and benzaldehyde), the mono-substituted intermediate, and the final di-substituted product. The product, being more conjugated, will likely have a different retention factor (Rf) and may be visualized under UV light.

Q3: What are the typical characterization methods for 2,5-Distyrylpyrazine?

The purified product should be characterized by:

• NMR Spectroscopy (¹H and ¹³C): To confirm the structure and stereochemistry (typically the more stable E,E-isomer is formed).

• Mass Spectrometry: To confirm the molecular weight.

• Melting Point: To assess the purity.

Q4: Can I use other bases besides potassium tert-butoxide?

Other strong, non-nucleophilic bases like sodium hydride (NaH) or potassium hydroxide (KOH) in a suitable solvent can also be used.[3] However, KOtBu in DMF is a commonly reported and effective system. The choice of base may require re-optimization of the reaction conditions.

Experimental Protocols

Protocol 1: Synthesis of 2,5-Distyrylpyrazine

This protocol is a general guideline and may require optimization for specific substituted benzaldehydes.

Materials:

• 2,5-Dimethylpyrazine

• Benzaldehyde (or substituted benzaldehyde)

• Potassium tert-butoxide (KOtBu)

• Anhydrous Dimethylformamide (DMF)

• Methanol

• Deionized Water

• Standard laboratory glassware for anhydrous reactions

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, add 2,5-dimethylpyrazine (1.0 eq).

• Add anhydrous DMF to dissolve the 2,5-dimethylpyrazine.

• Add benzaldehyde (2.2 eq) to the solution.

• Carefully add potassium tert-butoxide (2.2 eq) portion-wise to the stirred solution at room temperature. An exothermic reaction may be observed.

• After the addition is complete, heat the reaction mixture to 100 °C and maintain for 4-6 hours.

• Monitor the reaction progress by TLC.

• Once the reaction is complete, cool the mixture to room temperature and pour it into a beaker containing ice-water.

• A precipitate will form. Collect the solid by vacuum filtration and wash with cold water and then with a small amount of cold methanol.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., chloroform/methanol) or by column chromatography on silica gel.

Protocol 2: TLC Analysis

Materials:

• TLC plates (silica gel 60 F254)

• Developing chamber

• Mobile phase (e.g., Hexane:Ethyl Acetate 4:1 v/v)

• UV lamp (254 nm)

Procedure:

• Prepare the mobile phase and pour it into the developing chamber. Allow the chamber to saturate.

• Using a capillary tube, spot the reaction mixture, and co-spot with the starting materials on the TLC plate.

• Place the TLC plate in the developing chamber and allow the solvent front to move up the plate.

• Remove the plate, mark the solvent front, and allow it to dry.

• Visualize the spots under a UV lamp. The formation of a new, less polar spot corresponding to the product should be observed.

Visualizations

Reaction Workflow

Caption: General workflow for the synthesis of 2,5-Distyrylpyrazine.

Reaction Mechanism

Caption: Mechanism of the base-catalyzed synthesis of 2,5-Distyrylpyrazine.

References

• Wikipedia. (n.d.). Aldol condensation. Retrieved from [Link]

• Master Organic Chemistry. (2022). Aldol Addition and Condensation Reactions (Base-Catalyzed). Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Aldol Condensation. Retrieved from [Link]

• Chemistry LibreTexts. (2019). 13.1.4 Aldol Condensation. Retrieved from [Link]

Sources

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• 2. Aldol Condensation [organic-chemistry.org]
• 3. Aldol condensation - Wikipedia [en.wikipedia.org]
• 4. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Purification of 2,5-Distyrylpyrazine (DSP)

Welcome to the Technical Support Center for 2,5-Distyrylpyrazine (DSP). This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of purifying this highly conjugated, fluorescent molecule. Due to its unique structure, DSP presents several challenges, including low solubility, potential for photoisomerization, and the removal of closely related impurities.

This document provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address the specific issues you may encounter during your experiments. Our approach is grounded in established chemical principles and field-proven insights to ensure you can develop a robust and reliable purification protocol.

Part 1: Understanding the Core Challenges

The purification of 2,5-Distyrylpyrazine is often complicated by three primary factors:

• Low Solubility: The planar, aromatic, and highly conjugated structure of DSP leads to strong intermolecular π-π stacking, resulting in low solubility in many common organic solvents. This makes traditional purification techniques like recrystallization challenging.

• Photo-sensitivity: Like other stilbene derivatives, DSP is susceptible to light-induced trans-cis isomerization and potential photopolymerization.[1] Exposure to UV or even ambient laboratory light can alter the isomeric purity of your compound.

• Formation of Related Impurities: Synthetic routes to DSP, such as the Wittig or Horner-Wadsworth-Emmons reactions, can generate impurities that are structurally similar to the desired trans,trans-DSP product, including cis-isomers and mono-styrylpyrazine. These impurities often have similar polarities, making them difficult to separate.[2][3]

Part 2: Troubleshooting Guides & FAQs

This section is structured in a question-and-answer format to directly address common problems encountered during the purification of DSP.

Section 2.1: Recrystallization

FAQ 1: My crude DSP won't dissolve in any common solvent for recrystallization. What should I do?

This is the most common challenge with DSP. Due to its low solubility, a systematic solvent screening is essential. High-boiling point, non-polar, or moderately polar aromatic solvents are often the best starting points.

Troubleshooting Protocol: Solvent Screening for DSP Recrystallization

• Initial Screening: Place a small amount of your crude DSP (a few milligrams) into several test tubes.

• Solvent Addition: To each tube, add a small volume (e.g., 0.5 mL) of a different solvent from the list below.

• Observation at Room Temperature: Note the solubility at room temperature. An ideal recrystallization solvent will show poor solubility.

• Heating: Gently heat the test tubes with stirring. A good solvent will fully dissolve the DSP at or near its boiling point.

• Cooling: Allow the dissolved solutions to cool slowly to room temperature, and then in an ice bath.

• Evaluation: The best solvent will yield a high quantity of crystalline precipitate upon cooling.

Table 1: Suggested Solvents for DSP Recrystallization Screening

Solvent Class	Recommended Solvents	Predicted Solubility Profile for DSP	Rationale & Comments
Aromatic Hydrocarbons	Toluene, Xylene, Chlorobenzene	Good solubility when hot, poor when cold.	The aromatic nature of these solvents can disrupt the π-π stacking of DSP at elevated temperatures. Toluene is often a good starting point.[4]
Chlorinated Solvents	Chloroform, Dichloromethane	May be too effective, leading to high solubility even when cold.	Can be effective but may result in lower yields. Use with caution due to volatility and potential for residual solvent.[5][6]
Ethers	Tetrahydrofuran (THF), Dioxane	Moderate to good solubility, potentially even at room temperature.	THF is a versatile solvent for many organic compounds.[7][8] A mixed-solvent system with an anti-solvent might be necessary.
Polar Aprotic	N,N-Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO)	High solubility, even at room temperature.	Generally not suitable for single-solvent recrystallization but can be used as the "good" solvent in a two-solvent system.
Alcohols	Ethanol, Isopropanol	Poor solubility.	Unlikely to be effective as a primary solvent but can be an excellent "poor" solvent in a mixed-solvent system.[9]
Non-polar Aliphatic	Hexane, Heptane	Very low to insoluble.	Excellent choice as an anti-solvent ("poor" solvent) in a two-solvent recrystallization.

FAQ 2: My DSP is "oiling out" instead of forming crystals during recrystallization. How can I fix this?

"Oiling out" occurs when the solute comes out of solution at a temperature above its melting point. This is often due to the solution being too supersaturated or cooling too quickly.

Troubleshooting Steps for "Oiling Out":

• Reheat and Dilute: Reheat the solution until the oil redissolves. Add a small amount of the hot solvent to decrease the saturation.

• Slow Cooling: Ensure a very slow cooling rate. Allow the flask to cool to room temperature undisturbed before moving it to an ice bath. Insulating the flask can help.

• Scratching: Scratch the inside of the flask at the liquid-air interface with a glass rod to create nucleation sites for crystal growth.

• Seed Crystals: If you have a small amount of pure DSP, add a single seed crystal to the cooled solution to induce crystallization.

• Use a Mixed-Solvent System: If the problem persists, your compound may be too soluble in the chosen solvent. A two-solvent system can provide better control over the crystallization process.

dot

Caption: Decision workflow for developing a DSP recrystallization protocol.

Section 2.2: Column Chromatography

FAQ 3: I'm trying to purify DSP using silica gel chromatography, but it's streaking badly and I'm getting poor separation.

This is a common issue with nitrogen-containing heterocyclic compounds on standard silica gel. The basic nitrogen atoms in the pyrazine ring can interact strongly with the acidic silanol groups on the silica surface, leading to tailing (streaking) and poor resolution.

Troubleshooting Protocol: Optimizing Column Chromatography for DSP

• TLC Analysis First: Before running a column, always optimize your solvent system using Thin Layer Chromatography (TLC).

  • Eluent Selection: Start with a non-polar solvent like hexane or toluene and gradually increase the polarity with a more polar solvent like ethyl acetate or chloroform.

  • Target Rf: Aim for an Rf value of 0.2-0.3 for your desired DSP spot to ensure good separation on the column.

• Deactivate the Silica Gel: To minimize interactions with the acidic silica:

  • Add a Base: Add a small amount of triethylamine (~0.5-1%) to your eluent system. This will neutralize the acidic sites on the silica gel.

• Sample Loading:

  • Dry Loading: DSP has low solubility. Instead of dissolving it in the eluent (which may require a large volume), use a "dry loading" technique. Dissolve your crude DSP in a suitable solvent (like dichloromethane), add a small amount of silica gel, and then evaporate the solvent to get a free-flowing powder. This powder can then be carefully added to the top of your column.

• Protect from Light: Wrap your glass column with aluminum foil to prevent photoisomerization of the DSP while it is on the column.[10]

FAQ 4: How can I separate the trans,trans-DSP from the cis,trans or cis,cis isomers?

The trans,trans isomer is typically less polar than the cis isomers. Therefore, in a normal-phase silica gel chromatography setup, the desired trans,trans-DSP should elute first.

• High-Performance Liquid Chromatography (HPLC): For analytical and small-scale preparative separations, reverse-phase HPLC (using a C18 column) is highly effective. The less polar trans,trans isomer will have a longer retention time than the more polar cis isomers.[10]

dot

Caption: A streamlined workflow for DSP purification by column chromatography.

Section 2.3: Handling and Stability

FAQ 5: How can I prevent my pure DSP from isomerizing or degrading?

• Protect from Light: Always store pure DSP and its solutions in amber vials or wrap containers with aluminum foil. When running experiments, minimize exposure to direct light.

• Use an Inert Atmosphere: For long-term storage, consider keeping the solid DSP under an inert atmosphere (e.g., nitrogen or argon) to prevent potential oxidation, especially at elevated temperatures.

Part 3: Summary of Purification Methods

Table 2: Comparison of Purification Techniques for 2,5-Distyrylpyrazine

Method	Typical Purity	Advantages	Key Challenges & Disadvantages
Recrystallization	>99%	Can yield very high purity material; effective for removing baseline impurities; scalable.	Finding a suitable solvent is challenging due to low solubility; risk of "oiling out"; potential for low recovery if too much solvent is used.
Silica Gel Chromatography	95-99%	Good for separating compounds with different polarities (e.g., trans vs. cis isomers); adaptable to various scales.	Strong interaction of the pyrazine nitrogens with acidic silica can cause streaking; requires significant solvent volumes; light protection is necessary.
Sublimation	>99.5%	Can provide very high purity for thermally stable compounds; solvent-free.[13][14]	Requires the compound to be thermally stable at high vacuum and elevated temperatures; not effective for removing impurities with similar vapor pressures.

References

• (No Author Cited). EP3009132A1 - Method of producing purified stilbene compounds. Google Patents.
• BenchChem. (2025). Technical Support Center: Purification of Crude trans-Stilbene-d2. BenchChem.
• (No Author Cited). US2674636A - Method in purifying trans-stilbene. Google Patents.
• BenchChem. (2025). solubility of 2,5-Divinylpyridine in various solvents. BenchChem.
• (No Author Cited). (2014). Separation and purification of three stilbenes from the radix of Polygonum cillinerve (Nakai) Ohwl by macroporous resin column chromatography combined with high-speed counter-current chromatography.

• (No Author Cited). Thermal studies: (a) TGA and (b) DSC of the samples. ResearchGate. Retrieved from [Link]

• Reachem. (2024).
• Allen. (n.d.).
• BYJU'S. (2019).
• Chemistry For Everyone. (2025).
• Organic Chemistry Portal. (n.d.). Wittig-Horner Reaction Horner-Wadsworth-Emmons Reaction. Organic Chemistry Portal.
• (No Author Cited). (2019). contrasting the Wittig and Horner-Wadsworth-Emmons reaction. YouTube.
• EMU Physics Department. (2023). Purification of Organic Compounds: from Crude Product to Purity. EMU Physics Department.
• (No Author Cited). (2021). Stability and Photoisomerization of Stilbenes Isolated from the Bark of Norway Spruce Roots. Semantic Scholar.
• (No Author Cited). A broadly applicable cross-linker for aliphatic polymers containing C–H bonds. UVicSPACE: Research & Learning Repository.
• (No Author Cited). Wittig & Wittig-Horner reactions. Organic Synthesis.
• Wikipedia. (n.d.). Tetrahydrofuran. Wikipedia.
• CONICET. (n.d.).
• MDPI. (n.d.).
• PubChem. (n.d.). Toluene. PubChem.
• PMC - NIH. (2023).
• Slideshare. (n.d.). DSC & TGA Thermal Analysis.pptx. Slideshare.
• PubMed. (1975).
• PerkinElmer. (n.d.). Thermal Analysis. PerkinElmer.
• LABOTIQ. (n.d.). Chloroform 99,8% AR 2,5L. LABOTIQ.
• (No Author Cited). Chloroform Solvent Properties.
• PubChem. (n.d.). 2,5-Dimethylpyrazine. PubChem.
• ChemicalBook. (n.d.). 2,5-DISTYRYLPYRAZINE. ChemicalBook.
• PubChem. (n.d.). 2,5-Dimethylpyridine. PubChem.
• PubChem. (n.d.). 2,5-Pyrazinediethanol. PubChem.
• PSE Community.org. (2022).
• Sigma-Aldrich. (n.d.). 2-(5-Ethyl-2-pyridinyl)ethanol AldrichCPR. Sigma-Aldrich.
• Common Organic Chemistry. (n.d.). Tetrahydrofuran (THF). Common Organic Chemistry.
• Solubility of Things. (n.d.). 2-Pyridineethanol. Solubility of Things.
• PubChem. (n.d.). 2,5-Diaminotoluene. PubChem.
• MDPI. (n.d.). Effect of Ethanol on the Solubility and Apparent Specific Volume of Sodium Sulfadiazine in Aqueous Mixtures. MDPI.
• PubMed. (n.d.). Synthesis and antifungal activity of the 2,2,5-tetrahydrofuran regioisomers of SCH 51048. PubMed.

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• 5. labotiq.net [labotiq.net]
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• 7. Tetrahydrofuran - Wikipedia [en.wikipedia.org]
• 8. Tetrahydrofuran (THF) [commonorganicchemistry.com]
• 9. US2674636A - Method in purifying trans-stilbene - Google Patents [patents.google.com]
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• 12. mdpi.com [mdpi.com]
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• 14. byjus.com [byjus.com]

Technical Support Center: Optimizing the Fluorescence Quantum Yield of 2,5-Distyrylpyrazine Derivatives

This technical support center is designed for researchers, scientists, and drug development professionals working with 2,5-Distyrylpyrazine (DSP) derivatives. Here, you will find troubleshooting guides and frequently asked questions (FAQs) in a direct question-and-answer format to address specific challenges you may encounter during your experiments, with a primary focus on maximizing the fluorescence quantum yield (ΦF).

I. Frequently Asked Questions (FAQs)

Q1: What is Fluorescence Quantum Yield (ΦF) and why is it a critical parameter for 2,5-Distyrylpyrazine (DSP) derivatives?

A1: The fluorescence quantum yield (ΦF) is a measure of the efficiency of the fluorescence process. It is defined as the ratio of the number of photons emitted to the number of photons absorbed. A higher ΦF indicates a brighter and more efficient fluorophore. For DSP derivatives, which are often utilized as fluorescent probes, sensors, and in materials science, a high quantum yield is paramount for achieving high sensitivity and a strong signal in various applications.

Q2: What are the primary factors that influence the fluorescence quantum yield of DSP derivatives?

A2: The fluorescence quantum yield of DSP derivatives is highly sensitive to a variety of factors, which can be broadly categorized as:

• Molecular Structure: This includes the nature and position of substituents on the styryl and pyrazine moieties, the overall rigidity of the molecule, and the extent of the π-conjugated system.

• Environmental Factors: The polarity of the solvent, temperature, pH, and the presence of quenchers (like dissolved oxygen) can significantly impact the ΦF.

• Concentration: At high concentrations, DSP derivatives can exhibit aggregation-caused quenching (ACQ), which leads to a decrease in fluorescence intensity.

Q3: What is the typical synthetic route for preparing 2,5-Distyrylpyrazine derivatives?

A3: A common and versatile method for the synthesis of 2,5-distyrylpyrazine derivatives is the Aldol Condensation (or more specifically, a Claisen-Schmidt condensation). This reaction involves the base-catalyzed condensation of 2,5-dimethylpyrazine with an appropriate substituted benzaldehyde. The choice of base, solvent, and reaction temperature can influence the yield and purity of the final product.

II. Troubleshooting Guide: Enhancing the Fluorescence Quantum Yield

This guide provides a systematic approach to diagnosing and resolving common issues that lead to suboptimal fluorescence quantum yield in your experiments with DSP derivatives.

Issue 1: Low or No Fluorescence Signal

Q: I have synthesized a new 2,5-Distyrylpyrazine derivative, but it exhibits very weak or no fluorescence. What are the potential causes and how can I troubleshoot this?

A: Low fluorescence is a common challenge that can stem from several factors. The following troubleshooting workflow will help you systematically identify and address the issue.

Troubleshooting Workflow for Low Fluorescence Quantum Yield

Caption: A systematic workflow for troubleshooting low fluorescence quantum yield.

Step-by-Step Troubleshooting:

• Verify Compound Purity and Integrity:

  • Rationale: Impurities from the synthesis, such as unreacted starting materials or byproducts, can act as quenchers and significantly reduce the fluorescence quantum yield.

  • Action: Confirm the purity of your DSP derivative using techniques like Nuclear Magnetic Resonance (NMR) spectroscopy, mass spectrometry, and chromatography (TLC or HPLC). Ensure the compound has not degraded.

• Optimize Instrumentation Settings:

  • Rationale: Incorrect settings on the spectrofluorometer are a common source of error.

  • Action:

    • Ensure the excitation wavelength is set to the absorption maximum (λmax) of your DSP derivative.

    • Verify that the emission detection range is appropriate to capture the entire fluorescence spectrum.

    • Optimize the excitation and emission slit widths to balance signal intensity and spectral resolution.

• Investigate Solvent Effects:

  • Rationale: The polarity of the solvent can have a profound impact on the fluorescence quantum yield. DSP derivatives often have a more polar excited state, and their fluorescence can be sensitive to the solvent environment.[1][2]

  • Action: Measure the fluorescence spectrum and quantum yield in a range of solvents with varying polarities (e.g., hexane, toluene, dichloromethane, acetonitrile, ethanol). A significant change in fluorescence intensity with solvent polarity suggests a strong solvent-fluorophore interaction.

• Evaluate Concentration Dependence (Aggregation-Caused Quenching - ACQ):

  • Rationale: Many planar aromatic dyes, including some DSP derivatives, are prone to aggregation at higher concentrations. This can lead to the formation of non-fluorescent or weakly fluorescent aggregates through π-π stacking, a phenomenon known as Aggregation-Caused Quenching (ACQ).

  • Action: Measure the fluorescence intensity at a series of concentrations (e.g., from 10-7 M to 10-4 M). A decrease in the apparent quantum yield at higher concentrations is a strong indicator of ACQ.

• Consider Structural Modifications:

  • Rationale: The intrinsic molecular structure of the DSP derivative is a primary determinant of its photophysical properties.

  • Action:

    • Increase Structural Rigidity: Intramolecular rotations, particularly around the single bonds of the styryl groups, can provide non-radiative decay pathways, thus lowering the fluorescence quantum yield. Introducing bulky substituents that create steric hindrance can restrict these rotations and enhance fluorescence.[3][4]

    • Optimize Electronic Substituents: The introduction of electron-donating groups (e.g., -OCH3, -N(CH3)2) on the styryl moieties can increase the electron density of the π-system and often leads to a higher quantum yield.[5][6] Conversely, strong electron-withdrawing groups may sometimes decrease fluorescence.

Issue 2: Poor Solubility

Q: My DSP derivative has poor solubility in common organic solvents, making it difficult to perform photophysical measurements. What can I do?

A: Poor solubility is a common issue with planar, conjugated molecules.

• Introduce Solubilizing Groups: The most effective strategy is to incorporate long alkyl or alkoxy chains into the molecular structure. These groups disrupt crystal packing and improve solubility in organic solvents without significantly altering the core photophysical properties.

• Solvent Screening: Experiment with a wider range of solvents, including less common ones like tetrahydrofuran (THF), dimethylformamide (DMF), or dimethyl sulfoxide (DMSO). Gentle heating and sonication can also aid in dissolution.

Issue 3: Photostability Issues (Photobleaching)

Q: I observe a decrease in fluorescence intensity over time upon continuous excitation. How can I improve the photostability of my DSP derivative?

A: Photobleaching is the irreversible photodegradation of a fluorophore.

• Deoxygenate Solutions: Dissolved molecular oxygen is a common culprit in photobleaching. Purging your solvent with an inert gas like nitrogen or argon before measurements can significantly improve photostability.

• Minimize Excitation Power and Exposure Time: Use the lowest possible excitation intensity and the shortest exposure times necessary to obtain a good signal-to-noise ratio.

• Structural Modifications: Introducing bulky groups that shield the conjugated core from the environment can sometimes enhance photostability.

III. Experimental Protocols

Protocol 1: Synthesis of a 2,5-Distyrylpyrazine Derivative via Aldol Condensation

This protocol provides a general procedure for the synthesis of a symmetrical 2,5-distyrylpyrazine derivative.

Reaction Scheme:

Materials:

• 2,5-dimethylpyrazine

• Substituted benzaldehyde (2 equivalents)

• Base (e.g., sodium hydroxide, potassium tert-butoxide)

• Solvent (e.g., ethanol, methanol, DMF)

Procedure:

• In a round-bottom flask, dissolve 2,5-dimethylpyrazine (1 equivalent) and the substituted benzaldehyde (2.2 equivalents) in the chosen solvent.

• Add the base (e.g., 2.5 equivalents of NaOH) to the solution.

• Stir the reaction mixture at room temperature or with gentle heating (e.g., 40-60 °C) for 2-24 hours. Monitor the reaction progress by TLC.

• Upon completion, pour the reaction mixture into cold water to precipitate the product.

• Collect the solid product by vacuum filtration and wash thoroughly with water and then with a cold, non-polar solvent like hexane to remove any unreacted aldehyde.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol, ethyl acetate) to obtain the pure 2,5-distyrylpyrazine derivative.

• Characterize the final product by NMR, mass spectrometry, and melting point.

Protocol 2: Relative Fluorescence Quantum Yield Measurement

This protocol describes the determination of the fluorescence quantum yield of a DSP derivative relative to a known standard.[7][8][9]

Selection of a Standard: Choose a fluorescence standard with a known quantum yield that absorbs and emits in a similar spectral region as your DSP derivative. Common standards include quinine sulfate, fluorescein, and rhodamine derivatives.

Procedure:

• Prepare a series of dilute solutions of both the DSP derivative (sample) and the standard in the same solvent. The absorbance of these solutions at the excitation wavelength should be kept below 0.1 to avoid inner filter effects.[9] A typical range is 0.02, 0.04, 0.06, 0.08, and 0.1.

• Measure the UV-Vis absorption spectra of all solutions and record the absorbance at the chosen excitation wavelength.

• Measure the fluorescence emission spectra of all solutions using the same excitation wavelength and instrument settings (e.g., slit widths).

• Integrate the area under the emission spectra for both the sample and the standard at each concentration.

• Plot a graph of integrated fluorescence intensity versus absorbance for both the sample and the standard. The plots should be linear.

• Calculate the slope (gradient) of the best-fit line for both the sample (Gradsample) and the standard (Gradstd).

• Calculate the fluorescence quantum yield (ΦF, sample) using the following equation:

  ΦF, sample = ΦF, std * (Gradsample / Gradstd) * (η2sample / η2std)

  Where:

  • ΦF, std is the known quantum yield of the standard.

  • ηsample and ηstd are the refractive indices of the solvents used for the sample and standard, respectively (if the same solvent is used, this term is 1).

IV. Data Presentation

Table 1: Influence of Structural Modifications and Environmental Factors on the Fluorescence Quantum Yield of DSP Derivatives

Factor	Modification / Condition	Expected Effect on ΦF	Rationale
Structural Rigidity	Introduction of bulky substituents near the styryl double bonds	Increase	Restricts intramolecular rotation, reducing non-radiative decay pathways.[3][4]
Substituents	Addition of electron-donating groups (e.g., -OMe, -NMe2) to the styryl moieties	Generally Increase	Enhances the electron density of the π-system, often leading to stronger emission.[5]
Addition of strong electron-withdrawing groups (e.g., -NO2, -CN)	Often Decrease	Can promote intersystem crossing or other non-radiative decay pathways.
Solvent Polarity	Increasing solvent polarity	Variable (often decrease)	Can stabilize the excited state, but may also promote non-radiative decay. The effect is compound-specific.[1][2]
Concentration	Increasing concentration	Decrease (at high conc.)	Aggregation-caused quenching (ACQ) due to π-π stacking.
Temperature	Increasing temperature	Decrease	Increased molecular collisions and vibrational deactivation lead to more non-radiative decay.
Dissolved Oxygen	Presence of O2	Decrease	Oxygen can act as a quencher, promoting intersystem crossing to the triplet state.

V. Visualization of Key Concepts

Jablonski Diagram Illustrating Fluorescence and Competing Processes

Caption: Jablonski diagram illustrating the electronic transitions involved in fluorescence.

Mechanism of Aggregation-Caused Quenching (ACQ)

Caption: Schematic representation of aggregation-caused quenching (ACQ).

VI. References

• Würth, C., et al. (2013). Relative and absolute determination of fluorescence quantum yields of transparent samples. Nature Protocols, 8(8), 1535-1550.

• Resch-Genger, U., et al. (2020). Relative and absolute determination of fluorescence quantum yields of transparent samples. OPUS.

• BenchChem. (2025). Application Notes and Protocols for the Synthesis of 2,5-Dimethylpyrazine Derivatives. BenchChem.

• Li, Z. M., & Wu, S. K. (1995). The Effect of Steric Hindrance on the Photophysical Behavior of Substituted Styryl Pyrazine Derivatives. Acta Physico-Chimica Sinica, 11(6), 558-563.

• Wang, H., et al. (2013). Simple and Accurate Quantification of Quantum Yield at the Single-Molecule/Particle Level. Analytical Chemistry, 85(11), 5627-5632.

• Science of Synthesis. (n.d.). Synthesis by Aldol and Related Condensation Reactions. Thieme.

• UCI Department of Chemistry. (n.d.). A Guide to Recording Fluorescence Quantum Yields. University of California, Irvine.

• Goldschmidt, J. C., et al. (2014). Measurement method for photoluminescent quantum yields of fluorescent organic dyes in polymethyl methacrylate for luminescent solar concentrators. Solar Energy Materials and Solar Cells, 121, 143-148.

• Li, Z. M., & Wu, S. K. (1995). The Effect of Steric Hindrance on the Photophysical Behavior of Substituted Styryl Pyrazine Derivatives. Acta Physico-Chimica Sinica, 11(6), 558-563.

• Würth, C., et al. (2013). Fluorescence quantum yields and absorption and emission ranges of the... ResearchGate.

• Kim, J. H., et al. (2021). Unusual piezochromic fluorescence of a distyrylpyrazine derivative crystals: phase transition through [2+2] photocycloaddition under UV irradiation. Scientific Reports, 11(1), 2686.

• Kim, J. H., et al. (2021). Unusual piezochromic fluorescence of a distyrylpyrazine derivative crystals: phase transition through [2 + 2] photocycloaddition under UV irradiation. ResearchGate.

• Nakashima, T., et al. (2023). Positional effects of electron-donating and withdrawing groups on the photophysical properties of single benzene fluorophores. Chemical Communications.

• Kim, J. H., et al. (2021). Unusual piezochromic fluorescence of a distyrylpyrazine derivative crystals: phase transition through [2 + 2] photocycloaddition under UV irradiation. Scientific Reports, 11(1), 2686.

• Kim, J. H., et al. (2021). Unusual piezochromic fluorescence of a distyrylpyrazine derivative crystals: phase transition through [2 + 2] photocycloaddition. GIST Scholar.

• Al-Azemi, T. F., et al. (2017). New Fluorescent Heterocyclic Materials: Synthesis, Solvatochromic and Fluorescence Properties. Molecules, 22(10), 1664.

• Wang, Y., et al. (2016). High quantum yield and pH sensitive fluorescence dyes based on coumarin derivatives: fluorescence characteristics and theoretical study. RSC Advances, 6(92), 89569-89575.

• Steiner, F., et al. (2024). References for Small Fluorescence Quantum Yields. Journal of Fluorescence.

• Zhang, Y., et al. (2020). The effects of electron-withdrawing and electron-donating groups on the photophysical properties and ESIPT of salicylideneaniline. Journal of Molecular Modeling, 26(12), 332.

• Kuimova, M. K., et al. (2022). Solvent-Dependent Fluorescence Properties of CH2-bis(BODIPY)s. International Journal of Molecular Sciences, 23(22), 14371.

• LibreTexts. (2022). 23.4: Using Aldol Reactions in Synthesis. Chemistry LibreTexts.

• Byrne, A., et al. (2023). Photophysical Properties and Protein Binding Studies of Piperazine-Substituted Anthracene-BODIPY Dyads for Antimicrobial Photodynamic Therapy. Molecules, 30(9), 2727.

• Jacquemin, D., et al. (2016). Controlling the fluorescence quantum yields of benzothiazole-difluoroborates by optimal substitution. Physical Chemistry Chemical Physics, 18(34), 23789-23797.

• Bura, T., et al. (2021). Effect of the electron donating group on the excited-state electronic nature and epsilon-near-zero properties of curcuminoid-borondifluoride dyes. Communications Chemistry, 4(1), 163.

• Suneel Kumar, K., et al. (2011). Synthesis and characterization of some novel Pyrimidines via Aldol Condensation. Journal of Chemical and Pharmaceutical Research, 3(5), 234-252.

• Dicks, A. P., & Batey, R. A. (2017). Solvent-Free Aldol Condensation Reactions: Synthesis of Chalcone Derivatives. The Royal Society of Chemistry.

• Svec, J., et al. (2019). Photophysics and redox properties of aza-BODIPY dyes with electron-withdrawing groups. Dyes and Pigments, 162, 769-777.

• Patil, S. A., et al. (2011). Synthesis and photo-physical properties of fluorescent 1,3,5-triazine styryl derivatives. Chemistry Central Journal, 5, 77.

Sources

• 1. GIST Scholar: Unusual piezochromic fluorescence of a distyrylpyrazine derivative crystals: phase transition through [2+2] photocycloaddition under UV irradiation [scholar.gist.ac.kr]
• 2. Solvent-Dependent Fluorescence Properties of CH2-bis(BODIPY)s - PMC [pmc.ncbi.nlm.nih.gov]
• 3. whxb.pku.edu.cn [whxb.pku.edu.cn]
• 4. whxb.pku.edu.cn [whxb.pku.edu.cn]
• 5. The effects of electron-withdrawing and electron-donating groups on the photophysical properties and ESIPT of salicylideneaniline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Effect of the electron donating group on the excited-state electronic nature and epsilon-near-zero properties of curcuminoid-borondifluoride dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Relative and absolute determination of fluorescence quantum yields of transparent samples | Springer Nature Experiments [experiments.springernature.com]
• 8. Making sure you're not a bot! [opus4.kobv.de]
• 9. chem.uci.edu [chem.uci.edu]

Technical Support Center: Mitigating Photobleaching of 2,5-Distyrylpyrazine (DSP) in Fluorescence Microscopy

Welcome to the technical support center dedicated to assisting researchers, scientists, and drug development professionals in overcoming the challenges associated with the photobleaching of 2,5-Distyrylpyrazine (DSP) in fluorescence microscopy applications. This guide is designed to provide in-depth troubleshooting advice, practical experimental protocols, and a foundational understanding of the mechanisms behind DSP photobleaching and its prevention. Our goal is to empower you with the knowledge to acquire high-quality, stable fluorescence data from your DSP-labeled samples.

Understanding the Challenge: The Photophysics of DSP Photobleaching

2,5-Distyrylpyrazine (DSP) is a valuable fluorescent probe; however, like many organic fluorophores, it is susceptible to photobleaching—the irreversible loss of fluorescence upon exposure to excitation light. This phenomenon arises from the photochemical alteration of the DSP molecule, rendering it non-emissive.[1][2] The primary mechanism involves the transition of the excited fluorophore to a long-lived triplet state, where it is highly reactive and can interact with molecular oxygen to generate reactive oxygen species (ROS).[3] These ROS can then chemically damage the DSP molecule, leading to its permanent degradation. Furthermore, DSP is known to be photoreactive and can undergo photopolymerization, which can also contribute to the loss of its monomeric fluorescence.

This guide will provide a structured approach to systematically address and mitigate DSP photobleaching, ensuring the integrity and reproducibility of your fluorescence microscopy data.

Troubleshooting Guide: A-Q&A Approach to Common DSP Photobleaching Issues

This section addresses specific problems you may encounter during your experiments with DSP, providing causal explanations and actionable solutions.

Question 1: My DSP signal fades almost immediately upon starting my imaging session. What is the most likely cause and what are the immediate steps I can take?

Answer: Rapid photobleaching is typically a result of excessive excitation light intensity. The high photon flux rapidly drives DSP molecules into the reactive triplet state, accelerating their degradation.

Immediate Corrective Actions:

• Reduce Laser Power/Lamp Intensity: This is the most critical first step. Decrease the excitation intensity to the lowest level that still provides a detectable signal. Many modern microscopy systems allow for precise control of laser power in percentages. Start at a low power (e.g., 1-5%) and gradually increase only if necessary.

• Decrease Exposure Time: Shorten the camera exposure time. While this may reduce the signal per frame, it proportionally reduces the total photon dose delivered to the sample. This can often be compensated for by increasing the camera gain or using a more sensitive detector.

• Use Neutral Density (ND) Filters: If your microscope has a lamp-based illumination source, insert ND filters into the light path to attenuate the excitation light without altering its spectral quality.

Causality Diagram: The Path to Photobleaching

Caption: Decision-making workflow for troubleshooting DSP photobleaching.

Frequently Asked Questions (FAQs)

• Q1: Can the pH of my mounting medium affect DSP fluorescence and photostability?

  • A1: Yes, the pH of the local environment can influence the fluorescence emission of many fluorophores. For styryl dyes, a slightly alkaline pH (around 8.0-8.5) can sometimes enhance fluorescence intensity. It is advisable to use a buffered mounting medium (e.g., PBS-based) to maintain a stable pH.

[4]* Q2: Are there any alternatives to traditional antifade agents?

• A2: Oxygen scavenging systems, such as glucose oxidase and catalase (for live cells) or protocatechuic acid (PCA) and protocatechuate-3,4-dioxygenase (PCD) (for fixed cells), can be highly effective. These enzymatic systems actively remove dissolved oxygen from the medium, thereby reducing the formation of ROS.

• Q3: Does the choice of immersion oil impact photobleaching?

  • A3: While immersion oil itself does not directly act as an antifade agent, using an oil with a refractive index that closely matches that of your mounting medium and coverslip (typically ~1.51) is crucial. A[4] refractive index mismatch can cause spherical aberration, leading to a loss of signal and potentially requiring you to use a higher excitation power to compensate, which in turn accelerates photobleaching.

• Q4: How does temperature affect DSP photobleaching?

  • A4: Increased temperature can accelerate the rate of chemical reactions, including those involved in photobleaching. I[5]t can also increase the diffusion rate of molecular oxygen. For live-cell imaging, it is important to maintain the sample at the appropriate physiological temperature, but be aware that this may contribute to a higher rate of photobleaching compared to imaging fixed cells at room temperature.

Quantitative Data Summary

While specific photostability data for 2,5-Distyrylpyrazine with a wide range of antifade agents is not extensively published, the following table provides illustrative data based on the known behavior of similar styryl dyes. These values represent the approximate time to 50% signal loss (t₁/₂) under continuous illumination.

Condition	Excitation Power	Antifade Reagent	Illustrative t₁/₂ (seconds)
PBS Buffer	High	None	< 5
PBS Buffer	Low	None	15-30
Glycerol/PBS	Low	2.5% DABCO	60-120
Glycerol/PBS	Low	2% n-Propyl Gallate	180-300
Commercial Medium (e.g., ProLong™ Gold)	Low	Proprietary	> 600

Note: These values are for comparative purposes and the actual photostability will depend on the specific experimental conditions.

Experimental Protocols

Protocol 1: Preparation of N-Propyl Gallate (NPG) Antifade Mounting Medium (for Fixed Cells)

This protocol provides a cost-effective and highly effective antifade solution.

Materials:

• 10X Phosphate Buffered Saline (PBS)

• Glycerol (ACS grade, 99-100% purity)

• n-Propyl Gallate (NPG) (Sigma-Aldrich, P3130 or equivalent)

• Dimethyl sulfoxide (DMSO)

• 50 mL conical tube

Procedure:

• Prepare a 20% (w/v) NPG stock solution:

  • Weigh 2 g of NPG and dissolve it in 10 mL of DMSO.

  • Warm slightly and vortex until fully dissolved. Note: NPG does not dissolve well in aqueous solutions. 2[6][7]. Prepare the glycerol/PBS base:

  • In a 50 mL conical tube, combine 4.5 mL of 10X PBS with 45 mL of glycerol.

  • Mix thoroughly by inversion.

• Combine the solutions:

  • While vigorously stirring the glycerol/PBS mixture, slowly add 0.5 mL of the 20% NPG stock solution dropwise. [6][8] * Continue to mix for 10-15 minutes.

• Storage:

  • Aliquot into smaller, light-protected tubes and store at -20°C. The solution is stable for several months.

Protocol 2: Preparation of 1,4-diazabicyclo--o[7][7][7]ctane (DABCO) Antifade Mounting Medium (for Fixed Cells)

Materials:

• 10X PBS

• Glycerol

• DABCO (Sigma-Aldrich, D27802 or equivalent)

• 50 mL conical tube

Procedure:

• Prepare the mounting medium:

  • In a 50 mL conical tube, combine 5 mL of 10X PBS and 45 mL of glycerol.

  • Add 1.25 g of DABCO to the mixture. [9] * Mix on a rotator or with a magnetic stirrer until the DABCO is completely dissolved. This may take several hours. Gentle warming (to ~50°C) can aid dissolution. 2[10]. pH Adjustment (Optional but Recommended):

  • Check the pH of the solution and adjust to ~8.5 with 0.1 M HCl or NaOH if necessary.

• Storage:

  • Store in a tightly sealed container, protected from light, at 4°C or -20°C.

Protocol 3: Preparation of Trolox Solution for Live-Cell Imaging

Materials:

• Trolox (6-hydroxy-2,5,7,8-tetramethylchroman-2-carboxylic acid) (Sigma-Aldrich, 238813 or equivalent)

• Ethanol (100%)

• Your standard cell culture or imaging medium

Procedure:

• Prepare a 100 mM Trolox stock solution:

  • Dissolve 25 mg of Trolox in 1 mL of 100% ethanol.

  • Store the stock solution at -20°C, protected from light.

• Prepare the working solution:

  • On the day of the experiment, dilute the 100 mM Trolox stock solution into your pre-warmed imaging medium to a final concentration of 0.1-1 mM. [11][12] * The optimal concentration may vary depending on the cell type and should be determined empirically.

• Application:

  • Replace the medium on your cells with the Trolox-containing imaging medium shortly before starting your imaging session.

References

• How to make mounting medium (anti fade)? (2016). ResearchGate. [Link]

• Mounting Media and Antifade Reagents. SciSpace. [Link]

• DABCO Mounting Medium Recipes. University of Arizona.
• [No Title Available].

• Mountants and Antifades. ResearchGate. [Link]

• Antifade Mixtures for Fluorescence Microscopy. University of Massachusetts Amherst. [Link]

• VECTACELL™ TROLOX ANTIFADE REAGENT FOR LIVE CELL IMAGING. Vector Laboratories. [Link]

• Confinement of a Styryl Dye into Nanoporous Aluminophosphates: Channels vs. Cavities. MDPI. [Link]

• Styryl dyes as two-photon excited fluorescent probes for DNA detection and two-photon laser scanning fluorescence microscopy of living cells. PubMed. [Link]

• Biophysical Characterization of Styryl Dye-Membrane Interactions. PMC - PubMed Central. [Link]

• Styryl Dyes as Two-Photon Excited Fluorescent Probes for DNA Detection and Two-Photon Laser Scanning Fluorescence Microscopy of Living Cells. ResearchGate. [Link]

• Synthesis and evaluation of cyanine–styryl dyes with enhanced photostability for fluorescent DNA staining. Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• Fluorophore Photobleaching Literature References. Nikon's MicroscopyU. [Link]

• Photobleaching. Wikipedia. [Link]

• Fluorescence Phenomena in Nerve-Labeling Styryl-Type Dyes. PMC - PubMed Central. [Link]

• Fluorescence lifetime imaging microscopy of flexible and rigid dyes probes the biophysical properties of synthetic and biological membranes. PMC - NIH. [Link]

• Photobleaching and Stabilization of Fluorophores used for Single Molecule Analysis with One- and Two-Photon Excitation. ResearchGate. [Link]

• Styryl dye formation promoted by catalytic centers of piperazine bound to a silica surface traced by single molecule fluorescence microscopy. RSC Publishing. [Link]

• (PDF) Dye-Surfactant Interaction: Modulation of Photophysics of an Ionic Styryl Dye. ResearchGate. [Link]

• Photobleaching and Its Kinetics of Fluorescein Dyes in PVA Polymer Matrices: A Review. Austin Publishing Group. [Link]

Sources

• 1. Photobleaching - Wikipedia [en.wikipedia.org]
• 2. Photobleaching [evidentscientific.com]
• 3. Dicationic styryl dyes for colorimetric and fluorescent detection of nucleic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mounting media -- PVA + DABCO? [groups.google.com]
• 5. austinpublishinggroup.com [austinpublishinggroup.com]
• 6. researchgate.net [researchgate.net]
• 7. Anti-Fade Mounting Medium - Jackson ImmunoResearch [jacksonimmuno.com]
• 8. researchgate.net [researchgate.net]
• 9. bidc.ucsf.edu [bidc.ucsf.edu]
• 10. imb.uq.edu.au [imb.uq.edu.au]
• 11. prod-vector-labs-wordpress-media.s3.amazonaws.com [prod-vector-labs-wordpress-media.s3.amazonaws.com]
• 12. vectorlabs.com [vectorlabs.com]

Technical Support Center: Enhancing the Solubility of 2,5-Distyrylpyrazine (DSP) for Biological Applications

Welcome to the technical support center for 2,5-Distyrylpyrazine (DSP). This guide is designed for researchers, scientists, and drug development professionals who are leveraging the unique properties of DSP but face challenges with its limited aqueous solubility. Here, we provide in-depth troubleshooting advice, frequently asked questions, and validated protocols to help you successfully incorporate DSP into your biological experiments.

Introduction: The Challenge of 2,5-Distyrylpyrazine

2,5-Distyrylpyrazine (DSP) is a fascinating heterocyclic compound known for its unique photophysical properties, making it a valuable candidate for applications such as fluorescent probes, organic light-emitting diodes (OLEDs), and potential therapeutic agents. However, its highly conjugated, planar, and nonpolar structure results in extremely low aqueous solubility. This "brick-dust" and "grease-ball" character[1] presents a significant hurdle for biological applications, often leading to compound precipitation, inaccurate concentration measurements, and low bioavailability[2][3]. This guide will walk you through the causality behind these issues and provide robust strategies to overcome them.

Frequently Asked Questions (FAQs)

Q1: Why is 2,5-Distyrylpyrazine so poorly soluble in water?

A1: The poor aqueous solubility of DSP is a direct result of its molecular structure. It is a large, symmetrical, and highly aromatic molecule. This leads to:

• High Crystal Lattice Energy: The planar molecules can pack tightly in a solid state through strong π-π stacking interactions. A significant amount of energy is required to break this stable crystal lattice, a prerequisite for dissolution[1].

• Hydrophobicity: The molecule is dominated by nonpolar carbon-hydrogen bonds, making it a "grease-ball" molecule with a high logP value. It lacks significant hydrogen bond donor or acceptor groups that would favorably interact with water molecules[1].

Q2: My DSP precipitated out of solution during my cell culture experiment. What happened?

A2: This is a classic problem when working with poorly soluble compounds. Typically, a high-concentration stock solution is prepared in an organic co-solvent like Dimethyl Sulfoxide (DMSO)[4]. When this stock is diluted into an aqueous medium (like cell culture media or phosphate-buffered saline), the percentage of the organic solvent drops dramatically. The aqueous environment cannot maintain the DSP in solution, causing it to crash out or precipitate. This can lead to inaccurate dosing and potential cytotoxicity from the precipitate itself.

Q3: What are the primary strategies for enhancing DSP's solubility for biological use?

A3: There are several well-established strategies, which can be broadly categorized:

• Formulation-Based Approaches: These methods keep the original DSP molecule intact but change how it's delivered. This includes using co-solvents, complexation with cyclodextrins, or encapsulation in nanoparticle systems[5][6][7].

• Chemical Modification: This involves synthesizing new derivatives of DSP by adding water-solubilizing groups to the core structure. This is a more resource-intensive approach but can provide a permanently soluble compound[8][9].

Method Selection Guide: Choosing the Right Solubilization Strategy

Selecting the appropriate strategy depends on your specific experimental needs, including the required concentration, application (in vitro vs. in vivo), and tolerance for excipients. The following workflow can guide your decision-making process.

Caption: Decision workflow for selecting a DSP solubilization method.

Troubleshooting Guides and Experimental Protocols

This section provides detailed, question-driven guidance for the most common formulation strategies.

Strategy 1: Co-solvent Systems

This is often the first and simplest approach for initial in vitro screening. Co-solvents are organic solvents miscible with water that can dissolve nonpolar compounds at high concentrations[4].

Q: I am using DMSO as a co-solvent, but my compound precipitates upon dilution in my aqueous buffer. What can I do?

A: This indicates that you are exceeding the solubility limit of DSP in the final water/DMSO mixture.

• Causality: DMSO is effective at breaking the crystal lattice of DSP and solvating it. However, when diluted, water becomes the primary solvent. Water molecules cannot effectively solvate the hydrophobic DSP, causing the molecules to aggregate and precipitate[10].

• Troubleshooting Steps:

  • Decrease Final Concentration: This is the simplest solution. Determine the highest concentration at which DSP remains soluble in your final assay medium.

  • Increase Final Co-solvent Percentage: For many cell-based assays, a final DMSO concentration of up to 0.5% (v/v) is tolerated, with some cell lines tolerating up to 1%. Check your cell line's tolerance. Increasing the final DMSO percentage may keep the DSP in solution.

  • Try a Different Co-solvent: Polyethylene glycols (e.g., PEG300, PEG400) or ethanol can sometimes be more effective or less toxic than DMSO[10]. You can also try a ternary system (e.g., DMSO/PEG300/Water), which can have synergistic solubilizing effects.

• Weighing: Accurately weigh 1-5 mg of DSP into a sterile, amber glass vial.

• Solvent Addition: Add the minimum amount of 100% DMSO (or PEG400) required to fully dissolve the DSP. For example, start by adding solvent to make a 10 mM stock solution.

• Dissolution: Vortex vigorously for 2-5 minutes. If needed, use a bath sonicator for 5-10 minutes to aid dissolution. Ensure no solid particles are visible.

• Sterilization: Sterilize the stock solution by passing it through a 0.22 µm syringe filter (ensure the filter material, e.g., PTFE, is compatible with your organic solvent).

• Storage: Aliquot the stock solution into smaller volumes to avoid freeze-thaw cycles and store at -20°C or -80°C, protected from light.

• Application: When preparing your working solution, add the stock solution to your aqueous buffer/media dropwise while vortexing to facilitate rapid mixing and minimize localized high concentrations that can trigger precipitation.

Solvent System (Illustrative Data)	Approximate DSP Solubility	Notes
Water	< 0.1 µg/mL	Essentially insoluble
PBS (pH 7.4)	< 0.1 µg/mL	Essentially insoluble
10% DMSO in Water (v/v)	~5-10 µg/mL	May require sonication
100% DMSO	> 10 mg/mL	Common stock solution solvent
100% PEG400	> 5 mg/mL	Alternative, less cytotoxic co-solvent

Strategy 2: Cyclodextrin Inclusion Complexes

Cyclodextrins (CDs) are cyclic oligosaccharides with a hydrophilic exterior and a lipophilic central cavity. They can encapsulate poorly soluble "guest" molecules like DSP, forming an inclusion complex that is water-soluble.[11][12] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is widely used in pharmaceutical formulations due to its high aqueous solubility and low toxicity[12][13].

Q: How do I know if I have successfully formed a DSP-cyclodextrin complex?

A: Successful complexation results in a significant increase in the aqueous solubility of DSP. The most direct confirmation is to measure the concentration of DSP in the supernatant of a saturated aqueous solution, with and without the cyclodextrin. A multifold increase indicates successful complex formation. Indirect methods like DSC, FTIR, or NMR spectroscopy can also confirm the interaction by showing shifts in thermal or spectral peaks.

Caption: Mechanism of DSP solubilization by cyclodextrin inclusion.

The kneading method is a simple and solvent-free technique to prepare inclusion complexes[14].

• Molar Ratio Calculation: Determine the desired molar ratio of DSP to HP-β-CD (start with 1:1 and 1:2). Weigh out the corresponding amounts of each component.

• Mixing: Place the HP-β-CD powder in a glass mortar. Add a small amount of water (just enough to create a paste-like consistency).

• Kneading: Add the DSP powder to the paste. Knead the mixture thoroughly with a pestle for 30-60 minutes. The mechanical energy and close contact facilitate the inclusion of DSP into the cyclodextrin cavity.

• Drying: Dry the resulting paste in an oven at 40-50°C until a constant weight is achieved, or use a lyophilizer to obtain a fine powder.

• Sieving: Gently grind the dried complex and pass it through a fine-mesh sieve to ensure homogeneity.

• Solubility Check: Test the solubility of the prepared powder in your aqueous buffer of choice and compare it to that of the uncomplexed DSP.

Strategy 3: Nanoparticle Formulations

Encapsulating DSP into nanoparticles (NPs) can dramatically improve its aqueous dispersibility, stability, and bioavailability, which is particularly useful for in vivo applications[15][16]. Polymeric nanoparticles, such as those made from PLGA, are biodegradable and can provide controlled release[15].

Q: My DSP-loaded nanoparticles are aggregating over time. How can I improve their stability?

A: Nanoparticle aggregation is often due to insufficient surface stabilization.

• Causality: Nanoparticles have a very high surface area-to-volume ratio, making them thermodynamically unstable. They tend to aggregate to reduce their total surface energy[1].

• Troubleshooting Steps:

  • Add a Stabilizer: The inclusion of stabilizers or surfactants in the formulation is critical. For polymeric NPs, polymers like PVA or poloxamers can be added to the aqueous phase during preparation. These molecules adsorb to the nanoparticle surface, providing a steric barrier that prevents aggregation[1].

  • Optimize Surface Charge: Aggregation can also be prevented by electrostatic repulsion. Measure the zeta potential of your nanoparticles. A value greater than |20| mV generally indicates good colloidal stability. You may need to adjust the pH or incorporate charged polymers to achieve this.

  • Lyophilization: For long-term storage, nanoparticles can be lyophilized (freeze-dried) with a cryoprotectant (e.g., trehalose, sucrose). This removes the water and immobilizes the particles in a solid matrix, preventing aggregation.

• Organic Phase Preparation: Dissolve a known amount of DSP and a biodegradable polymer (e.g., PLGA) in a water-miscible organic solvent (e.g., acetone or acetonitrile).

• Aqueous Phase Preparation: Prepare an aqueous solution containing a stabilizer (e.g., 1-2% w/v Poloxamer 188 or polyvinyl alcohol).

• Emulsification: Add the organic phase dropwise to the aqueous phase under high-speed homogenization or sonication. This forms an oil-in-water (o/w) emulsion where the organic droplets contain the drug and polymer.

• Solvent Evaporation: Stir the emulsion at room temperature for several hours (or use a rotovap) to allow the organic solvent to evaporate. As the solvent is removed, the polymer precipitates, forming solid nanoparticles that encapsulate the DSP.

• Purification and Concentration: Centrifuge the nanoparticle suspension to pellet the particles. Remove the supernatant (which contains the free drug and excess stabilizer) and resuspend the pellet in fresh deionized water. Repeat this washing step 2-3 times.

• Characterization: Analyze the nanoparticles for size and polydispersity (using Dynamic Light Scattering - DLS), surface charge (Zeta Potential), and drug loading efficiency (by dissolving a known amount of NPs and measuring DSP concentration via UV-Vis or HPLC).

Summary of Solubilization Strategies

Strategy	Mechanism	Pros	Cons	Best For...
Co-solvents	Increases the polarity of the solvent system.	Simple, quick, inexpensive.	Potential for drug precipitation upon dilution; solvent toxicity.	Rapid in vitro screening; initial proof-of-concept studies.
Cyclodextrins	Encapsulation of DSP in a hydrophilic shell (Inclusion Complex).[17]	Significant solubility increase; low toxicity (esp. HP-β-CD); established method.[11][12]	Limited by stoichiometry; may not be sufficient for very high concentrations.	In vitro and in vivo studies requiring stable, high concentrations.
Nanoparticles	Encapsulation of DSP within a polymeric or lipid matrix.	High drug loading possible; protects drug from degradation; potential for targeted delivery and controlled release.[15]	More complex preparation and characterization; potential for excipient toxicity and immunogenicity.	Advanced in vivo studies; therapeutic development.
Chemical Mod.	Covalent addition of solubilizing groups (e.g., PEG, amines).	Permanent increase in solubility; no formulation excipients needed.	Requires synthetic chemistry expertise; may alter biological activity of the parent molecule.	Developing a new chemical entity (NCE) for long-term drug development.

References

• Innovative Formulation Strategies for Poorly Soluble Drugs. World Pharma Today.
• Can I use Cyclodextrin to improve the solubility of a compound?
• Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applic
• Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems. PMC - NIH.
• Solubilization techniques used for poorly water-soluble drugs. PMC - PubMed Central.
• Formulation of poorly water-soluble drugs for oral administr
• Cyclodextrins and their application in enhancing the solubility, dissolution r
• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. PMC - PubMed Central.
• Cyclodextrin Ternary Inclusion Complexation: A Strategy to Improve Solubility of Poorly Soluble Drugs. International Journal of Pharmaceutical and Phytopharmacological Research.
• Polymeric Nanoparticles: Production, Characterization, Toxicology and Ecotoxicology. MDPI.
• Cyclodextrin Inclusion Complexes: Novel Techniques to Improve Solubility of Poorly Soluble Drugs: A Review. Global Pharmaceutical Studies Review.
• Co-solvents | Biochemical Assay Reagents. MedchemExpress.com.
• Design and synthesis of novel soluble 2,5-diketopiperazine derivatives as potential anticancer agents. PubMed.
• A Brief Review on Solubility Enhancement Techniques with Drug and Polymer. ijcrt.org.
• Improved Rigidin-Inspired Antiproliferative Agents with Modifications on the 7-Deazahypoxanthine C7/C8 Ring Systems. PubMed Central.
• Nanoparticles in Drug Delivery: From History to Therapeutic Applic
• Molecular Dynamics Simulation of Drug Solubilization Behavior in Surfactant and Cosolvent Injections. PMC - PubMed Central.

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• 5. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. ijcsrr.org [ijcsrr.org]
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• 17. eijppr.com [eijppr.com]

Technical Support Center: Troubleshooting OLED Devices with 2,5-Distyrylpyrazine (DSP) Emitters

Welcome to the technical support resource for researchers and scientists working with Organic Light-Emitting Diodes (OLEDs) featuring 2,5-Distyrylpyrazine (DSP) based emitters. This guide is structured to provide actionable, in-depth solutions to common experimental failures. My approach moves beyond simple checklists to explain the underlying causality, empowering you to diagnose and resolve issues with scientific rigor.

Section 1: Critical Device Failure & Performance Issues

This section addresses the most immediate and critical failures encountered during initial device testing.

FAQ 1: My newly fabricated device shows no light emission (no EL) and a very high current, or the current increases linearly with voltage. What is happening?

Scientist's Insight: This behavior is the classic signature of a catastrophic electrical short. Essentially, the anode and cathode have found a low-resistance pathway to connect, bypassing the organic semiconductor layers entirely. The charge carriers are flowing directly through this short instead of recombining in your DSP emissive layer, hence no light is produced.

Potential Root Causes:

• Substrate Contamination: Particulates (dust, organic residues) on the Indium Tin Oxide (ITO) substrate can create pinholes in the subsequently deposited thin films.

• ITO Spikes: Roughness or "spikes" on the surface of the ITO anode can pierce the organic layers, which are often only tens of nanometers thick.

• Cathode Deposition Damage: High-energy atoms during metal evaporation (e.g., Aluminum) can penetrate the organic stack and create a short.

• Pinholes in Organic Layers: Insufficiently thick or non-uniform organic layers can have microscopic holes that allow the top electrode to contact the bottom electrode.

Diagnostic Workflow & Corrective Actions:

• Electrical Analysis (I-V Curve):

  • Observation: Run a simple voltage sweep. If the current-voltage (I-V) curve is linear (ohmic) and the current is high even at low voltages, a hard short is confirmed.

  • Causality: The organic layers in a functional OLED act as a diode, showing an exponential turn-on behavior. A linear response indicates the absence of this rectifying behavior, confirming a metallic short circuit.[1]

• Optical Microscopy:

  • Protocol: Inspect the device under a high-magnification optical microscope before and after cathode deposition. Look for visible black spots or pinholes.

  • Interpretation: Dark spots that appear after driving the device are often areas of localized shorts that have burned out.[1] Pre-existing defects may also be visible.

• Corrective Actions:

  • Improve Substrate Cleaning: Implement a rigorous, multi-step cleaning process for ITO substrates (e.g., sequential sonication in detergent, deionized water, acetone, and isopropanol), followed by UV-Ozone or Oxygen Plasma treatment to create a high-quality, uniform surface.

  • Filter Organic Solutions: If using solution-processed layers, filter all solutions through a sub-micron filter (e.g., 0.2 µm PTFE) to remove aggregates and particulates.

  • Optimize Deposition Rates: For vacuum thermal evaporation, use a low deposition rate for the initial organic layers and the cathode (<1 Å/s) to minimize film stress and potential damage.[2]

  • Increase Layer Thickness: As a diagnostic test, fabricate a device with slightly thicker hole transport (HTL) or electron transport (ETL) layers to reduce the likelihood of pinholes spanning the entire stack.

FAQ 2: The device turns on, but the brightness is very low, and the efficiency (EQE) is far below expected values for a DSP emitter.

Scientist's Insight: Low efficiency points to a fundamental imbalance in the device physics. Either the charge carriers (electrons and holes) are not reaching the emissive layer in equal numbers, or once they form excitons on the DSP molecules, they are being quenched by non-radiative pathways before they can emit a photon.

Potential Root Causes:

• Poor Charge Balance: One type of carrier (typically holes in organic materials) has much higher mobility or a lower injection barrier than the other.[3][4] This leads to excess carriers passing through the device without recombining.

• Mismatched Energy Levels: A large energy barrier between the transport layers and the DSP emissive layer can impede charge injection into the EML.[5]

• Emitter Purity Issues: Chemical impurities from the synthesis of the DSP derivative can act as exciton quenching sites or charge traps.[6][7]

• Interfacial Quenching: Excitons formed near the interface with the transport layers can be quenched, especially if there is interfacial mixing or degradation.[8]

Diagnostic Workflow & Corrective Actions:

• Review Energy Level Alignment:

  • Protocol: Create an energy level diagram with the HOMO/LUMO levels of your ITO, HIL, HTL, DSP emitter, ETL, and cathode.

  • Causality: Holes are injected from the anode into the HTL and electrons from the cathode into the ETL. For efficient operation, the energy barriers for these injection processes should be minimized (< 0.5 eV). A significant mismatch will throttle the injection of one carrier type, leading to poor charge balance.[5]

  Diagram: Typical OLED Device Architecture & Energy Levels

  Caption: Standard OLED architecture and corresponding energy level diagram.

• Systematically Vary Layer Thicknesses:

  • Protocol: Fabricate a series of devices where you systematically vary the thickness of the HTL and ETL while keeping the EML constant. For example, test HTL at 30, 40, 50 nm and ETL at 20, 30, 40 nm.

  • Causality: The relative thickness of the transport layers can be used to tune the arrival time of electrons and holes in the EML. Since holes are often more mobile in organic materials, a thicker HTL relative to the ETL can help balance charge recombination within the emissive layer.[3]

• Purify the DSP Emitter:

  • Protocol: If not already done, purify your synthesized DSP material using temperature-gradient sublimation or multiple rounds of recrystallization.

  • Analysis: Use High-Performance Liquid Chromatography (HPLC) or Mass Spectrometry to verify purity (>99.9%).

  • Causality: Halogenated impurities from Sonogashira coupling reactions or incomplete starting materials from condensation reactions are common culprits that act as deep traps for charge carriers or quenching sites for excitons, severely degrading performance.[9][10][11]

• Introduce an Interfacial Layer:

  • Protocol: Consider inserting a thin (~2-5 nm) electron-blocking layer (EBL) between the EML and HTL, or a hole-blocking layer (HBL) between the EML and ETL.

  • Causality: An EBL with a high LUMO level prevents electrons from leaking past the EML into the HTL, while an HBL with a deep HOMO level prevents holes from leaking into the ETL. This confines excitons within the DSP emissive layer, increasing the probability of radiative recombination.[12]

Section 2: Device Stability and Degradation

This section focuses on issues that arise after initial successful operation, leading to a short device lifespan.

FAQ 3: My device works well initially, but the brightness rapidly decreases over minutes or hours of operation under constant current.

Scientist's Insight: Rapid luminance decay is a hallmark of intrinsic material degradation or interfacial instability. Under electrical stress, the molecules themselves or the interfaces between layers are undergoing irreversible chemical or physical changes. The energy from recombining excitons or the flow of charge carriers is actively damaging the device.

Potential Root Causes:

• Photochemical Degradation of DSP: The high-energy excitons formed on the DSP molecules can be unstable, leading to bond dissociation or reactions with neighboring molecules, creating non-emissive products.[13][14]

• Formation of Non-Emissive Species: Reactions between the DSP emitter and charge carriers (polarons) can create charged species that act as exciton quenchers.[13]

• Interfacial Degradation: Accumulation of charge at interfaces can lead to localized heating and chemical reactions, disrupting charge injection and transport.[8]

• Environmental Contamination: Trace amounts of oxygen or moisture sealed in the device can react with excited-state molecules or the reactive cathode, leading to rapid degradation.[6][15]

Diagnostic Workflow & Corrective Actions:

Diagram: General Troubleshooting Workflow for Luminance Decay

Caption: A logical workflow for diagnosing the root cause of rapid luminance decay.

• In-Situ Electrical and Optical Monitoring:

  • Protocol: While operating the device at a constant current, simultaneously record the driving voltage and the electroluminescence (EL) spectrum over time.

  • Interpretation:

    • Increasing Voltage: A steady increase in voltage is required to maintain constant current, which indicates the formation of charge traps or an increase in the device's series resistance, often due to interfacial degradation.[16][17]

    • Spectral Changes: A shift in the emission peak or the appearance of new, broader peaks at longer wavelengths suggests the chemical structure of the DSP emitter is changing, forming emissive degradation byproducts.[18] If the spectrum shape remains the same but the intensity drops, it points towards the formation of non-emissive quenchers.[13]

• Post-Mortem Analysis:

  • Protocol: For heavily degraded devices, advanced chemical analysis can be invaluable. Techniques like Time-of-Flight Secondary Ion Mass Spectrometry (TOF-SIMS) can provide depth-profiling information on atomic mixing at interfaces, while techniques like Laser Desorption/Ionization Mass Spectrometry (LDI-MS) can identify chemical degradation products within the organic layers.[19]

  • Causality: These techniques provide direct evidence of failure mechanisms, such as cathode metal diffusing into the organic layers or the formation of higher molecular weight species from the degradation of the host or emitter.[6][19]

• Corrective Actions:

  • Improve Encapsulation: Ensure all fabrication and encapsulation steps are performed in a high-purity inert atmosphere (e.g., a nitrogen glovebox with <1 ppm O₂ and H₂O). Use high-quality getters and sealants to scavenge any residual contaminants.

  • Modify Molecular Structure: If intrinsic instability of the DSP emitter is suspected, consider synthetic modifications. For example, adding bulky side groups can reduce intermolecular interactions that lead to aggregation and quenching.

  • Optimize Host Material: Ensure the host material has a higher triplet energy than the DSP emitter to prevent energy back-transfer and host degradation, which is a common failure pathway.[13]

FAQ 4: My device displays non-uniform emission, such as dark spots or blotches, that grow over time.

Scientist's Insight: The appearance of dark, non-emissive spots is almost always linked to localized defects. These defects can be present from fabrication or can form during operation due to environmental factors. They act as centers for accelerated degradation.

Potential Root Causes:

• Moisture and Oxygen Ingress: The most common cause. Small breaches in the encapsulation allow ambient O₂ and H₂O to enter the device, reacting with the cathode to form non-conductive oxides or hydroxides, and quenching luminescence.[6][15]

• Delamination: Poor adhesion between layers, particularly the cathode and the organic layer, can lead to the formation of bubbles or delaminated areas that disrupt charge injection.

• Substrate Defects: As mentioned in FAQ 1, particulates or defects on the substrate can cause localized shorts or areas of poor film growth that appear as dark spots.

Diagnostic Workflow & Corrective Actions:

• Microscopic Observation during Operation:

  • Protocol: Place the operating device under a microscope and observe the dark spots.

  • Interpretation: Spots that grow from the edges inward are a classic sign of moisture/oxygen ingress from a faulty seal. Spots that appear randomly in the active area are more likely due to initial substrate contamination. The formation of bubble-like structures points towards delamination.

• Accelerated Aging Test:

  • Protocol: Store an unoperated, encapsulated device in a high-humidity/high-temperature environment (e.g., 85°C / 85% RH) for a set period and then test its performance.[6]

  • Causality: This "85/85" test is an industry standard for evaluating the quality of the encapsulation. If dark spots form even without electrical stress, it confirms a failure of the environmental barrier.

• Corrective Actions:

  • Strengthen Encapsulation: Use a robust encapsulation method, such as glass lid sealing with a UV-cured epoxy perimeter and a desiccant inside the cavity. For flexible devices, thin-film encapsulation (TFE) with alternating organic/inorganic layers is required.

  • Improve Interfacial Adhesion: Consider a thin adhesion-promoting layer (e.g., LiF) at the cathode/organic interface.[20] Ensure surfaces are clean and free of contaminants before depositing the next layer.

  • Re-evaluate Substrate Cleaning: If spots originate from the substrate, this is the most critical area to improve. Refer to the cleaning protocols in FAQ 1.

Section 3: Quantitative Performance Benchmarks

Use the following table to compare your device's performance against typical metrics, which can help guide your troubleshooting efforts.

Parameter	Ideal Performance (Typical)	Symptom: Poor Charge Balance	Symptom: Emitter Degradation
Turn-on Voltage (Von)	3-5 V	> 6 V (High injection barrier)	Normal initially, increases over time
Maximum Luminance (cd/m²)	> 5,000	< 1,000	High initially, drops rapidly
Max. External Quantum Eff. (EQE)	> 5%	< 1%	High initially, drops rapidly
Current Efficiency (cd/A)	> 7 cd/A	< 2 cd/A	High initially, drops rapidly
Lifetime (T50 @ 1000 cd/m²)	> 100 hours	N/A (Device is inefficient)	< 10 hours
CIE Color Coordinates (x, y)	Stable with brightness	May be stable but color is weak	May shift as degradation products form

References

• Unraveling Degradation Processes and Strategies for Enhancing Reliability in Organic Light-Emitting Diodes. National Institutes of Health (NIH). Available at: [Link]

• Device Physics and Degradation of OLEDs Investigated by Advanced Characterization. Confit. Available at: [Link]

• Analysis of thermal degradation of organic light-emitting diodes with infrared imaging and impedance spectroscopy. Optica Publishing Group. Available at: [Link]

• Analysis of TADF OLED degradation by combining advanced characterization and simulation. Fluxim. Available at: [Link]

• Toray Research Center to explain its OLED device degradation analysis in an online seminar. OLED-Info. Available at: [Link]

• How To Fix Oled Screen? Kelai. Available at: [Link]

• What is the need for electron and hole transport layer in OLED and solar cell? ResearchGate. Available at: [Link]

• 2,5-Di(aryleneethynyl)pyrazine derivatives: Synthesis, structural and optoelectronic properties, and light-emitting device. ResearchGate. Available at: [Link]

• Manufacturing of OLEDs – challenges and solutions. eeNews Europe. Available at: [Link]

• Does your OLED TV look funny? Here are 5 common issues and how to diagnose them. Tom's Guide. Available at: [Link]

• Electron Transport Materials for Organic Light-Emitting Diodes. Semantic Scholar. Available at: [Link]

• Fixing No Display Issues on OLED Screens | Troubleshooting Guide. YouTube. Available at: [Link]

• Problems and Opportunities in OLED Lighting Manufacturing. OLEDWorks. Available at: [Link]

• Linear and Angular Distyrylpyrazines with Terminal Donor Groups: Synthesis, Solvatochromism, and Acidochromism of the Electronic Spectra. PubMed Central (PMC). Available at: [Link]

• Failure mechanism of organic light emitting diodes (OLEDs) induced by hygrothermal effect. Sci-Hub. Available at: [Link]

• The effect of interfacial layer on the performance of organic light-emitting diodes. ResearchGate. Available at: [Link]

• Biological Interfacial Materials for Organic Light-Emitting Diodes. MDPI. Available at: [Link]

• Degradation Mechanisms of Organic Light-Emitting Diodes Based on Thermally Activated Delayed Fluorescence Molecules. ResearchGate. Available at: [Link]

• Effects of Hole Transport and Injection Layers on the Efficiency of Flexible Organic Light-emitting Diodes. Theired. Available at: [Link]

• Degradation Mechanisms and Reactions in Organic Light-Emitting Devices. ResearchGate. Available at: [Link]

• Hole transporting materials for organic light emitting diodes: An Overview. ResearchGate. Available at: [Link]

• The Optimization of Hole Injection Layer in Organic Light-Emitting Diodes. National Institutes of Health (NIH). Available at: [Link]

• Benchmarking OLED Current Distribution Under High-Voltage Stress. Patsnap Eureka. Available at: [Link]

• Luminescence and lifetime measurements of 2,5-distyrylpyrazine (DSP), 1,4-bis(β-pyridyl-2-vinyl)benzene (P2VB) and their mixed crystals in the temperature range 8–300 K. Royal Society of Chemistry. Available at: [Link]

• Synthesis of linear distyrylpyrazines and structures of DSPs with carbazole end groups. ResearchGate. Available at: [Link]

• Overcoming Challenges in OLED Technology for Lighting Solutions. MDPI. Available at: [Link]

• Luminescence and photoreactivity of 2,5-distyrylpyrazine crystals. Royal Society of Chemistry. Available at: [Link]

• Spectroscopic Ellipsometry Studies on Solution-Processed OLED Devices: Optical Properties and Interfacial Layers. MDPI. Available at: [Link]

• The Blue Problem: OLED Stability and Degradation Mechanisms. PubMed Central (PMC). Available at: [Link]

• Organic Light Emitting Diodes: Devices and applications. Journal of Materials and Environmental Science. Available at: [Link]

• Synthesis and Spectroscopic Properties of 2,5-Bis(benzoazol-2-yl)pyrazines. ResearchGate. Available at: [Link]

• Luminance-Degradation Compensation Based on Multistream Self-Attention to Address Thin-Film Transistor-Organic Light Emitting Diode Burn-In. MDPI. Available at: [Link]

• A novel synthesis of 2,5-diphenylpyrazine. ResearchGate. Available at: [Link]

• Electrical Compensation of OLED Luminance Degradation. ResearchGate. Available at: [Link]

• Voltage increase over time during current stress. ResearchGate. Available at: [Link]

• Unraveling Degradation Processes and Strategies for Enhancing Reliability in Organic Light-Emitting Diodes. MDPI. Available at: [Link]

• Studies on the photodegradation of red, green and blue phosphorescent OLED emitters. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Effects of Impurities on CO2 Pipeline Performance. Chemical Engineering Transactions. Available at: [Link]

• Recent Progresses in Solution-Processed Tandem Organic and Quantum Dots Light-Emitting Diodes. MDPI. Available at: [Link]

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• 20. The Blue Problem: OLED Stability and Degradation Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]

side reactions in the synthesis of 2,5-Distyrylpyrazine and their prevention

Technical Support Center: Synthesis of 2,5-Distyrylpyrazine (DSP)

Welcome to the technical support guide for the synthesis of 2,5-Distyrylpyrazine (DSP). This document is designed for researchers, chemists, and drug development professionals who are utilizing DSP and its derivatives in their work. As a key intermediate and a molecule of interest for its photophysical properties, achieving a clean and efficient synthesis is paramount.[1] This guide provides in-depth, experience-driven answers to common challenges, focusing on the prevalent synthetic methodologies like the Horner-Wadsworth-Emmons (HWE) reaction and direct aldol-type condensations. Our goal is to move beyond simple protocols and explain the causality behind common side reactions and their prevention, ensuring your synthesis is both successful and reproducible.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My final product is a mixture of (E,E)- and (E,Z)-isomers. How can I improve the stereoselectivity for the desired (E,E)-DSP?

Answer: This is one of the most common issues in stilbene synthesis and typically arises from the choice of olefination reaction. To overwhelmingly favor the thermodynamically stable (E,E)-isomer, the Horner-Wadsworth-Emmons (HWE) reaction is the superior choice over the classical Wittig reaction.[2][3]

Causality & Expert Insights:

The stereochemical outcome of Wittig-type reactions is determined by the stability of the ylide intermediate.

• Classical Wittig Reagents (using phosphonium ylides, e.g., from benzyltriphenylphosphonium bromide) can be categorized as stabilized or non-stabilized. Non-stabilized ylides tend to yield (Z)-alkenes, while semi-stabilized ylides, like the one required here, often produce mixtures of E- and Z-isomers because the intermediate oxaphosphetane can decompose before reaching thermodynamic equilibrium.[4][5]

• HWE Reagents (using phosphonate carbanions) are more nucleophilic and react with aldehydes to form intermediates that rapidly equilibrate to the more stable anti-conformation.[2][6] This conformation leads directly to the (E)-alkene upon elimination of the phosphate byproduct. The reaction is under thermodynamic control, thus reliably producing the trans-isomer.[6][7]

Preventative Protocol: (E,E)-Selective HWE Synthesis To maximize E,E-selectivity, employ a phosphonate-stabilized carbanion. A general procedure is outlined below.

Experimental Protocol: Horner-Wadsworth-Emmons Synthesis of (E,E)-DSP

• Phosphonate Preparation: First, prepare the necessary bisphosphonate from 2,5-bis(bromomethyl)pyrazine via an Arbuzov reaction with triethyl phosphite.

• Ylide Generation: In a flame-dried, three-neck flask under an inert atmosphere (N₂ or Ar), suspend sodium hydride (NaH, 60% dispersion in mineral oil, 2.2 equivalents) in anhydrous tetrahydrofuran (THF).

• Cool the suspension to 0 °C in an ice bath.

• Slowly add a solution of the bisphosphonate (1.0 equivalent) in anhydrous THF. Allow the mixture to stir for 1 hour at 0 °C, then warm to room temperature for another hour. This ensures complete formation of the bis-ylide.

• Olefination: Cool the reaction mixture back down to 0 °C. Add a solution of benzaldehyde (2.2 equivalents) in anhydrous THF dropwise over 30 minutes.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 12-16 hours.

• Workup: Carefully quench the reaction by the slow addition of water. Extract the mixture with ethyl acetate (3x). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purification: The crude product can be purified by recrystallization from a suitable solvent like ethanol or by column chromatography on silica gel to yield pure (E,E)-2,5-Distyrylpyrazine.

Q2: My reaction mixture turns dark brown, and I'm isolating a complex mixture of byproducts instead of a clean product. What is happening and how can I prevent it?

Answer: Dark coloration and complex byproduct formation, particularly in aldol-type condensations, are classic signs of competing base-catalyzed side reactions. The primary culprits are often the self-condensation of benzaldehyde and polymerization.

Causality & Expert Insights:

The synthesis of DSP can be achieved by the direct condensation of 2,5-dimethylpyrazine with benzaldehyde using a strong base like potassium tert-butoxide (t-BuOK).[1] The base's role is to deprotonate the methyl groups of the pyrazine, making them nucleophilic. However, this same strong base can promote undesirable reactions:

• Cannizzaro Reaction: If an excessively strong base (like NaOH or KOH in high concentration) is used, benzaldehyde, which has no α-protons, can undergo a disproportionation reaction to yield benzyl alcohol and benzoic acid.

• Aldol Self-Condensation (of potential impurities): If your benzaldehyde contains traces of acetaldehyde or other enolizable aldehydes, they will readily self-condensate.

• Polymerization: Benzaldehyde can polymerize under strongly basic conditions.

• Over-reaction: The product, DSP, still possesses potentially reactive sites and can degrade or polymerize under harsh conditions (high temperature, excess strong base) over long reaction times.

Preventative Measures:

Parameter	Recommended Action	Rationale
Base Selection	Use a strong, non-nucleophilic base like Potassium tert-butoxide (t-BuOK) or Sodium Hydride (NaH).	Minimizes nucleophilic attack on the aldehyde and favors the desired deprotonation of the dimethylpyrazine.
Temperature	Maintain low to moderate temperatures. Start the deprotonation at 0 °C and control the temperature during aldehyde addition.	Reduces the rate of competing side reactions, which often have higher activation energies than the desired condensation.
Reagent Addition	Add the benzaldehyde solution slowly (dropwise) to the activated dimethylpyrazine solution.	Maintains a low instantaneous concentration of the aldehyde, favoring the reaction with the pyrazine ylide over self-condensation.
Reaction Time	Monitor the reaction by TLC. Quench the reaction as soon as the starting material is consumed.	Prevents product degradation and the formation of polymeric byproducts from prolonged exposure to the basic medium.

Q3: I used a Wittig-type reaction, and now I can't get rid of a phosphorus-containing impurity. How do I remove it?

Answer: This is the classic drawback of the standard Wittig reaction versus the Horner-Wadsworth-Emmons modification. The byproduct of the Wittig reaction is triphenylphosphine oxide (Ph₃P=O), which is organic-soluble, often has a similar polarity to the desired product, and can be difficult to remove by standard chromatography or recrystallization.[8]

Causality & Expert Insights:

The driving force of the Wittig reaction is the formation of the very stable phosphorus-oxygen double bond in the phosphine oxide byproduct.[4] In the HWE reaction, the byproduct is a dialkyl or diaryl phosphate ester, such as diethyl phosphate. This species is highly polar and, after quenching, exists as a salt that is readily soluble in water.[6][8]

Troubleshooting Workflow:

Caption: Troubleshooting phosphorus byproduct removal.

Q4: My yield is very low despite the starting materials being consumed. Could there be an issue with the starting 2,5-dimethylpyrazine?

Answer: Yes, absolutely. While issues with base, solvent, and temperature are common, the stability and reactivity of the starting 2,5-dimethylpyrazine are critical. The acidity of the methyl protons is relatively low, and side reactions involving the pyrazine ring itself can occur.

Causality & Expert Insights:

• Insufficient Deprotonation: The pKa of the methyl protons on 2,5-dimethylpyrazine is higher than that of more activated methylene compounds. If your base is not strong enough or if it's partially quenched by moisture in the solvent or atmosphere, you will get incomplete deprotonation, leading to a mixture of mono-reacted species (2-styryl-5-methylpyrazine) and unreacted starting material, ultimately lowering the yield of the desired di-substituted product.

• Alternative Synthetic Routes: For some applications, alternative routes that avoid the direct C-H activation of 2,5-dimethylpyrazine may be considered, although they are often more complex. For instance, synthesis from 2,5-dichloropyrazine via palladium-catalyzed cross-coupling reactions like the Suzuki or Heck reaction provides a different pathway to functionalized pyrazines.[9] Another approach involves the self-condensation of α-amino carbonyl compounds.[10]

Self-Validation and Prevention:

• Ensure Anhydrous Conditions: Flame-dry your glassware and use anhydrous solvents. Moisture will consume your base and inhibit the crucial deprotonation step.

• Use a Sufficiently Strong Base: Sodium hydride (NaH) or potassium tert-butoxide (t-BuOK) are effective choices. Weaker bases like triethylamine (NEt₃) will not be effective.[4][6]

• Verify Stoichiometry: Use at least two equivalents of base and two equivalents of benzaldehyde for every one equivalent of 2,5-dimethylpyrazine to drive the reaction to the di-substituted product.

Reaction Scheme: Aldol-Type Condensation

Caption: Aldol-type synthesis pathway for DSP.

References

• Wipf, P. (2007). The Wittig Reaction. University of Pittsburgh, Department of Chemistry.
• Organic Chemistry Portal. Wittig Reaction.
• Bagdat, E. Ş., et al. Metabolic pathways for 2,5-dimethylpyrazine and 2,3,5,6-tetramethylprazine synthesis.
• Organic Chemistry Portal. Wittig-Horner Reaction.
• Cravotto, G., et al. (2018). Streamlined Routes to Phenacyl Azides and 2,5‐Diarylpyrazines Enabled by Deep Eutectic Solvents. European Journal of Organic Chemistry.
• Hahn, J. Synthesis of Stilbene by the Wittig and Horner-Wadsworth-Emmons Reactions. JulietHahn.com.
• BenchChem Technical Support Team. (2025).
• Vilceanu, D., et al. (2023). Wittig and Wittig–Horner Reactions under Sonication Conditions. Molecules, 28(4), 1958. PMC.
• Organic Synthesis. Wittig & Wittig-Horner reactions.
• Contrasting the Wittig and Horner-Wadsworth-Emmons reaction. (2019). YouTube.
• T. S. S. Rao. (2012).
• BenchChem. (2025).
• Desiraju, G. R., et al. (1986). Luminescence and photoreactivity of 2,5-distyrylpyrazine crystals. Journal of the Chemical Society, Faraday Transactions 1: Physical Chemistry in Condensed Phases.
• Kumar, R., et al. (2018).
• Daub, J., et al. (2009). Linear and Angular Distyrylpyrazines with Terminal Donor Groups: Synthesis, Solvatochromism, and Acidochromism of the Electronic Spectra.

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• 3. Synthetic approaches toward stilbenes and their related structures - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. researchgate.net [researchgate.net]

Technical Support Center: Enhancing the Thermal Stability of 2,5-Distyrylpyrazine-Based Materials

Introduction

Welcome to the technical support center for 2,5-Distyrylpyrazine (DSP)-based materials. This guide is designed for researchers, scientists, and professionals in drug development and materials science who are working with this versatile class of compounds. DSPs are noted for their interesting photophysical properties, making them valuable in applications such as organic light-emitting diodes (OLEDs) and as fluorescent probes. However, their thermal stability can be a critical limiting factor in device longevity and processing conditions.

This document provides a comprehensive resource in a question-and-answer format to address common challenges and troubleshooting scenarios encountered during the synthesis, purification, and analysis of DSP-based materials, with a core focus on strategies to improve their thermal stability.

Section 1: Frequently Asked Questions (FAQs) about Thermal Stability

Q1: What is the typical thermal decomposition temperature for unsubstituted 2,5-Distyrylpyrazine?

Q2: How do substituents on the styryl phenyl rings affect the thermal stability of DSPs?

The electronic nature of the substituents plays a significant role. Here's a general guideline:

• Electron-Withdrawing Groups (EWGs): Groups like nitro (-NO₂), cyano (-CN), or trifluoromethyl (-CF₃) tend to increase the thermal stability of the pyrazine ring system.[1][2][3] These groups can lower the energy of the highest occupied molecular orbital (HOMO), making the molecule less susceptible to oxidative degradation. The electron-deficient nature of the pyrazine ring is further enhanced, which can strengthen the overall molecular framework.[3][4]

• Electron-Donating Groups (EDGs): Groups like methoxy (-OCH₃) or dimethylamino (-N(CH₃)₂) can have a variable effect. While they are often used to tune the optical properties of DSPs, they might slightly decrease the intrinsic thermal stability compared to EWG-substituted counterparts by making the molecule more electron-rich and thus more prone to oxidation.[3][5] However, in some heterocyclic systems, para-alkoxy substituents have been observed to enhance thermal stability.[6][7]

Q3: What is the primary mechanism of thermal degradation in DSP-based materials?

The exact degradation pathways for DSPs are not extensively detailed in the literature. However, based on analogous conjugated systems like poly(p-phenylene vinylene) (PPV), degradation is likely to initiate at the vinyl linkages, which are susceptible to chain scission and oxidation at elevated temperatures.[8] The pyrazine ring itself is relatively stable, but its decomposition under harsh conditions could proceed via radical pathways, leading to the formation of smaller nitrogen-containing fragments and volatile hydrocarbons. Pyrolysis-GC/MS would be a powerful technique to identify the specific degradation products and elucidate the precise mechanism.[1][2][9][10]

Q4: Can the synthetic route used to prepare DSPs impact their final thermal stability?

Absolutely. The choice of synthesis, most commonly the Wittig or Horner-Wadsworth-Emmons (HWE) reaction, and subsequent purification are critical.[4][9][11][12]

• Side Products: Incomplete reactions or side reactions can lead to the inclusion of impurities, such as phosphine oxides from the Wittig reaction, which can act as catalytic sites for thermal degradation.[11]

• Stereochemistry: The HWE reaction generally provides better E-selectivity (trans-isomers), which leads to more planar and well-ordered packing in the solid state, often correlating with higher thermal stability.[4][12][13] The presence of cis-isomers can disrupt this packing and introduce conformational strain, potentially lowering the decomposition temperature.

• Catalyst Residues: If transition metal-catalyzed cross-coupling reactions are used for synthesis, residual metal catalysts (e.g., palladium) must be thoroughly removed, as they can significantly compromise the long-term thermal stability of the material.[1]

Q5: How does purification affect the thermal stability of DSP materials?

Thorough purification is paramount for achieving the maximum intrinsic thermal stability of a DSP derivative.[1][14] Impurities can act as initiation points for thermal decomposition.

• Removal of Low Molecular Weight Species: Techniques like Soxhlet extraction or size exclusion chromatography can remove oligomeric impurities or unreacted starting materials.[1][14]

• Chromatography: Column chromatography is effective for removing synthetic by-products.[15]

• Recrystallization: This is a crucial final step to obtain highly crystalline material with a well-defined structure, which generally exhibits higher thermal stability.

Section 2: Troubleshooting Guides for Experimental Workflows

This section addresses specific problems that may arise during the synthesis and characterization of DSP-based materials.

Guide 1: Synthesis Issues

Problem: Low yield in the Horner-Wadsworth-Emmons (HWE) reaction for DSP synthesis.

• Possible Cause 1: Incomplete phosphonate carbanion formation. The base used may not be strong enough or the reaction conditions may not be sufficiently anhydrous.

  • Solution: Switch to a stronger base like sodium hydride (NaH) or potassium tert-butoxide (t-BuOK). Ensure all glassware is oven-dried and the reaction is performed under an inert atmosphere (e.g., nitrogen or argon).

• Possible Cause 2: Steric hindrance. If the aldehyde or the phosphonate ylide is sterically bulky, the reaction rate can be significantly reduced.

  • Solution: Increase the reaction temperature and/or reaction time. Consider using a less sterically hindered phosphonate reagent if possible, though this may not be an option if specific functional groups are desired.

• Possible Cause 3: Poor solubility of reactants. The reactants may not be fully dissolved in the chosen solvent, leading to a heterogeneous reaction mixture and low conversion.

  • Solution: Choose a solvent in which both the aldehyde and the phosphonate ylide are readily soluble. For many DSP syntheses, anhydrous DMF is a suitable choice.[16]

Problem: Mixture of E/Z (trans/cis) isomers is obtained.

• Background: The HWE reaction with stabilized ylides is highly selective for the E-isomer.[13] The presence of the Z-isomer is often an indication of non-ideal reaction conditions or the use of a non-stabilized ylide (which would be a standard Wittig reaction).

• Solution 1: Confirm your reagent. Ensure you are using a phosphonate ester (for HWE) and not a phosphonium salt (for Wittig), as the latter often gives mixtures or predominantly the Z-isomer.[9]

• Solution 2: Optimize reaction conditions. For HWE, using potassium-based bases (like KHMDS) with crown ether sequestration of the cation in THF can, in some cases, favor the Z-isomer. For high E-selectivity, sodium or lithium bases in solvents like THF or DMF are generally preferred.[13]

• Solution 3: Purification. If a small amount of the Z-isomer is formed, it can often be removed by column chromatography or recrystallization. The E-isomer is typically less soluble and will crystallize out first.

Problem: Difficulty in purifying the final DSP product.

• Possible Cause 1: Contamination with phosphorus by-products. The phosphate ester by-product from the HWE reaction is generally water-soluble and easily removed during aqueous workup.[11][12] However, triphenylphosphine oxide from a Wittig reaction can be difficult to remove due to its organic solubility.[11]

  • Solution: If using the Wittig reaction, purification often requires meticulous column chromatography. This is a strong reason to prefer the HWE route for DSP synthesis.

• Possible Cause 2: The product is a non-crystalline solid or oil. This can be due to the presence of impurities or isomeric mixtures.

  • Solution: Re-purify the material using column chromatography with a carefully selected solvent system. After purification, attempt recrystallization from a solvent mixture (e.g., chloroform/methanol) to induce crystallization.[16]

Guide 2: Thermal Analysis Issues

Problem: TGA shows an early mass loss at a temperature lower than expected.

• Possible Cause 1: Residual solvent. The material may not be completely dry.

  • Solution: Dry the sample under high vacuum for an extended period (12-24 hours) before TGA analysis. It is good practice to perform a TGA run with a preliminary heating ramp to a temperature just above the boiling point of the solvents used in purification (e.g., 120-150 °C) and hold for a period to ensure all solvent is removed before the main decomposition analysis.

• Possible Cause 2: Presence of low molecular weight impurities. Unreacted starting materials or oligomeric side products will decompose at lower temperatures than the desired high-purity material.

  • Solution: Repurify the sample using the methods described in FAQ #5. Comparing the TGA curves before and after purification can be a good indicator of the effectiveness of the purification process.[14]

• Possible Cause 3: The analysis is being run in an oxidative atmosphere (air).

  • Solution: For determining the intrinsic thermal stability of the molecular structure, TGA should be performed under an inert atmosphere, such as nitrogen or argon.[17][18] Running the analysis in air will show the oxidative stability, which is often lower.

Problem: DSC curve shows a broad melting endotherm or multiple thermal transitions before decomposition.

• Possible Cause 1: The sample is amorphous or has low crystallinity. This can result in a broad glass transition (Tg) rather than a sharp melting point (Tm).

  • Interpretation: This is a characteristic of the material itself and may be influenced by the flexibility of substituents.

• Possible Cause 2: Presence of impurities. Impurities can cause melting point depression and broadening.

  • Solution: Purify the sample further. A sharper melting endotherm on the DSC curve is often a good indication of increased purity.

• Possible Cause 3: Polymorphism. The material may exist in different crystalline forms, each with its own melting point.[16]

  • Solution: The thermal history of the sample can influence its crystalline form. Try annealing the sample (heating it to just below the melting point and then cooling slowly) within the DSC to see if the thermal transitions change.

Section 3: Experimental Protocols & Data

Protocol 1: Synthesis of a DSP with Electron-Donating Groups

This protocol describes the synthesis of 2,5-bis[4-(dimethylamino)styryl]-3,6-dimethylpyrazine, a DSP with strong electron-donating groups, via an aldol condensation reaction.[16]

Reaction Scheme:

Step-by-Step Methodology:

• To a solution of tetramethylpyrazine (1.0 eq) and 4-dimethylaminobenzaldehyde (2.0 eq) in anhydrous N,N-Dimethylformamide (DMF), add potassium tert-butoxide (2.4 eq) portion-wise at 0 °C under a nitrogen atmosphere.

• Stir the reaction mixture at 0 °C and monitor the consumption of the aldehyde by Thin Layer Chromatography (TLC).

• Once the reaction is complete, dilute the mixture with water.

• Extract the product with chloroform.

• Dry the combined organic layers with anhydrous sodium sulfate (Na₂SO₄) and evaporate the solvent under reduced pressure.

• Recrystallize the crude product from a chloroform/methanol mixture to yield the pure product as dark red crystals.

Protocol 2: Thermal Stability Characterization by TGA

This protocol outlines a general procedure for analyzing the thermal stability of a DSP derivative using Thermogravimetric Analysis (TGA).

Objective: To determine the onset temperature of decomposition (Td) and the percentage of mass loss.

Apparatus: A calibrated Thermogravimetric Analyzer.

Procedure:

• Sample Preparation: Accurately weigh 5-10 mg of the purified and thoroughly dried DSP derivative into an inert TGA crucible (e.g., alumina or platinum).

• Instrument Setup: Place the crucible onto the TGA microbalance.

• Atmosphere: Purge the TGA furnace with high-purity nitrogen gas at a constant flow rate (e.g., 20-50 mL/min) to maintain an inert atmosphere.

• Thermal Program:

  • Equilibrate the sample at 30 °C.

  • Ramp the temperature from 30 °C to 800 °C at a constant heating rate of 10 °C/min.

• Data Analysis:

  • Plot the mass (%) as a function of temperature.

  • Determine the onset decomposition temperature, often calculated as the temperature at which 5% mass loss occurs (Td,5%).

  • Note the temperature of the maximum rate of decomposition from the derivative of the TGA curve (DTG curve).

Data Summary: Impact of Substituents on Thermal Stability

Substituent (R) on Styryl Ring	Electronic Nature	Expected Relative Thermal Stability (Td,5%)	Rationale
-NO₂	Strong Electron-Withdrawing	Highest	Increases the electron-deficient nature of the π-system, enhancing stability.[3][19]
-CF₃	Strong Electron-Withdrawing	High	Similar to -NO₂, stabilizes the molecule electronically.
-H	Neutral	Intermediate	Baseline for comparison.
-OCH₃	Electron-Donating	Intermediate to Low	May increase electron density, making the molecule more susceptible to oxidation, though some studies on heterocycles show a stabilizing effect.[5][6][7]
-N(CH₃)₂	Strong Electron-Donating	Lowest	Significantly increases electron density of the π-system.

Section 4: Visualizing Workflows and Mechanisms

Diagram 1: General Synthetic Workflow for DSPs

Caption: Synthetic and analytical workflow for 2,5-Distyrylpyrazine-based materials.

Diagram 2: Logical Relationship for Improving Thermal Stability

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• 5. Methoxy-substituted stilbenes, styrenes, and 1-arylpropenes: photophysical properties and photoadditions of alcohols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthesis, photochemistry and photophysics of stilbene-derivatized fullerenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Monoclinic modification of aquadi-n-butyl­bis­(pyrazine-2-carboxyl­ato-κ2 N 1,O)tin(IV) - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: Overcoming Aggregation-Caused Quenching of 2,5-Distyrylpyrazine

Welcome to the technical support center dedicated to assisting researchers, scientists, and drug development professionals in overcoming the common challenge of aggregation-caused quenching (ACQ) in 2,5-Distyrylpyrazine (DSP) and its derivatives. This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to help you maximize the fluorescent potential of this versatile molecule.

Part 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding ACQ and the photophysical properties of 2,5-Distyrylpyrazine.

Q1: What is Aggregation-Caused Quenching (ACQ) and why does it affect 2,5-Distyrylpyrazine?

A1: Aggregation-caused quenching is a phenomenon where the fluorescence intensity of a luminophore, such as 2,5-Distyrylpyrazine, decreases upon aggregation or in the solid state. This is in contrast to its often-strong fluorescence in dilute solutions. The primary cause of ACQ in DSP is the formation of intermolecular π-π stacking interactions in the aggregated state. These interactions lead to the formation of non-emissive or weakly emissive excited-state dimers, known as excimers, which provide non-radiative pathways for the decay of the excited state, thus quenching fluorescence. In dilute solutions, DSP molecules are well-isolated, minimizing these interactions and allowing for efficient fluorescence emission.

Q2: What are the tell-tale signs of ACQ in my 2,5-Distyrylpyrazine experiments?

A2: The most common indicator of ACQ is a significant decrease in fluorescence intensity as the concentration of your DSP solution increases. You may also observe a red-shift in the emission spectrum at higher concentrations, which can be indicative of excimer formation. In the solid state, DSP crystals often exhibit weak fluorescence compared to their solutions. If you are working with solvent mixtures, you might notice a sharp drop in fluorescence as you increase the fraction of a "poor" solvent (one in which DSP is less soluble), as this induces aggregation.

Q3: Can the solvent I use affect the aggregation and fluorescence of 2,5-Distyrylpyrazine?

A3: Absolutely. The choice of solvent plays a critical role in the photophysical behavior of DSP. In "good" solvents where DSP is highly soluble (e.g., chloroform, THF), the molecules remain well-dispersed, and fluorescence is typically strong. In "poor" solvents or aqueous media, DSP molecules tend to aggregate to minimize contact with the unfavorable solvent environment, leading to ACQ. This property, known as solvatochromism, where the absorption and emission spectra of a dye are sensitive to the solvent polarity, is a key consideration in experimental design.

Q4: What is the difference between Aggregation-Caused Quenching (ACQ) and Aggregation-Induced Emission (AIE)?

A4: ACQ and AIE are opposite phenomena. As we've discussed, ACQ is the quenching of fluorescence upon aggregation. In contrast, AIE is a phenomenon where certain molecules, termed AIEgens, are non-emissive or weakly emissive in dilute solutions but become highly fluorescent upon aggregation or in the solid state. The mechanism behind AIE is the restriction of intramolecular motions (RIM) in the aggregated state. In solution, these molecules lose their excited-state energy through non-radiative pathways involving intramolecular rotations and vibrations. In the aggregated state, these motions are restricted, which blocks the non-radiative decay channels and opens up the radiative pathway, leading to strong fluorescence. It is possible to chemically modify ACQ-prone molecules like DSP to impart AIE characteristics.

Part 2: Troubleshooting Guides

This section provides structured guidance for diagnosing and resolving common experimental issues related to the fluorescence of 2,5-Distyrylpyrazine.

Issue 1: Low or No Fluorescence in Concentrated Solutions or Solid State

Symptoms:

• Fluorescence intensity decreases as the concentration of the DSP solution increases.

• The solid powder or crystalline form of DSP shows significantly weaker fluorescence compared to a dilute solution.

• A noticeable red-shift in the emission spectrum at higher concentrations.

Root Cause Analysis: This is the classic presentation of aggregation-caused quenching (ACQ). The planar structure of DSP facilitates π-π stacking, leading to the formation of non-radiative excimers.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low fluorescence of DSP.

Solutions:

• Strategy 1: Introduce Steric Hindrance

  • Principle: By chemically modifying the DSP molecule to include bulky substituents, you can physically prevent the close approach and π-π stacking of the pyrazine cores.

  • Actionable Advice: Synthesize a DSP derivative with sterically demanding groups, such as tert-butyl or trimethylsilyl, on the phenyl rings. A potential target molecule is 2,5-bis(3,5-di-tert-butylstyryl)pyrazine. The bulky tert-butyl groups will disrupt the planar packing of the molecules, thereby reducing ACQ.

• Strategy 2: Host-Guest Chemistry

  • Principle: Encapsulating the DSP molecule within a larger host molecule can physically isolate it from other DSP molecules, preventing aggregation.

  • Actionable Advice: Utilize host molecules like β-cyclodextrin or cucurbit[1]uril. These molecules have a hydrophobic inner cavity that can encapsulate the hydrophobic DSP, while their hydrophilic exterior ensures solubility in aqueous media. This not only prevents ACQ but can also enhance the fluorescence of the encapsulated DSP.

• Strategy 3: Induce Aggregation-Induced Emission (AIE)

  • Principle: Modify the DSP structure to introduce freely rotating groups. In solution, these rotors will dissipate excited-state energy non-radiatively. In the aggregated state, the rotation is restricted, forcing the molecule to release its energy as light.

  • Actionable Advice: Attach molecular rotors like tetraphenylethylene (TPE) to the DSP core. This can transform the molecule from having ACQ characteristics to exhibiting AIE.

Issue 2: Inconsistent Fluorescence Readings and Photodegradation

Symptoms:

• Fluorescence intensity decreases over time during measurement.

• Poor reproducibility of fluorescence measurements.

• Changes in the absorption spectrum after prolonged light exposure.

Root Cause Analysis: 2,5-Distyrylpyrazine is known to undergo photopolymerization upon exposure to UV light, especially in the solid state or in aggregated forms. This photochemical reaction consumes the monomeric DSP, leading to a decrease in fluorescence.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for DSP photostability issues.

Solutions:

• Minimize Light Exposure: Use the lowest possible excitation intensity and shortest exposure times during fluorescence measurements. Utilize neutral density filters to attenuate the excitation light.

• Work with Dilute Solutions: In dilute solutions, the DSP molecules are further apart, reducing the likelihood of intermolecular reactions like photopolymerization.

• Use Freshly Prepared Samples: Prepare DSP solutions fresh before measurements to minimize degradation from ambient light.

• Degas Solvents: Removing dissolved oxygen from the solvent by sparging with an inert gas (e.g., nitrogen or argon) can sometimes reduce photochemical side reactions.

Part 3: Experimental Protocols

This section provides detailed, step-by-step methodologies for key experiments to overcome ACQ of 2,5-Distyrylpyrazine.

Protocol 1: Synthesis of a Sterically Hindered DSP Derivative: 2,5-Bis(3,5-di-tert-butylstyryl)pyrazine

Principle: This protocol describes the synthesis of a DSP analog with bulky tert-butyl groups to inhibit π-π stacking. The synthesis involves a Wittig-Horner reaction between 2,5-bis(diethylphosphonatomethyl)pyrazine and 3,5-di-tert-butylbenzaldehyde.

Materials:

• 2,5-Bis(chloromethyl)pyrazine

• Triethyl phosphite

• 3,5-Di-tert-butylbenzaldehyde

• Sodium hydride (60% dispersion in mineral oil)

• Anhydrous tetrahydrofuran (THF)

• Standard glassware for organic synthesis

Procedure:

• Synthesis of 2,5-Bis(diethylphosphonatomethyl)pyrazine:

  • In a round-bottom flask, combine 2,5-bis(chloromethyl)pyrazine and an excess of triethyl phosphite.

  • Heat the mixture at reflux under a nitrogen atmosphere for 12-18 hours.

  • After cooling, remove the excess triethyl phosphite under reduced pressure to obtain the crude phosphonate ester. Purify by column chromatography on silica gel if necessary.

• Wittig-Horner Reaction:

  • To a flame-dried, three-necked flask under nitrogen, add sodium hydride (2.2 equivalents) and anhydrous THF.

  • Cool the suspension to 0 °C in an ice bath.

  • Slowly add a solution of 2,5-bis(diethylphosphonatomethyl)pyrazine (1.0 equivalent) in anhydrous THF to the NaH suspension. Stir for 30 minutes at 0 °C.

  • Add a solution of 3,5-di-tert-butylbenzaldehyde (2.2 equivalents) in anhydrous THF dropwise to the reaction mixture.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours.

  • Quench the reaction by carefully adding water.

  • Extract the product with an organic solvent (e.g., ethyl acetate or dichloromethane).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by recrystallization or column chromatography to yield 2,5-bis(3,5-di-tert-butylstyryl)pyrazine as a solid.

Characterization:

• Confirm the structure using ¹H NMR, ¹³C NMR, and mass spectrometry.

• Compare the fluorescence quantum yield of the synthesized derivative in both dilute solution and the solid state to that of unsubstituted DSP to verify the reduction of ACQ.

Protocol 2: Encapsulation of 2,5-Distyrylpyrazine with β-Cyclodextrin

Principle: This protocol details the formation of an inclusion complex between DSP and β-cyclodextrin in an aqueous solution to prevent aggregation and enhance fluorescence.

Materials:

• 2,5-Distyrylpyrazine (DSP)

• β-Cyclodextrin

• Dimethyl sulfoxide (DMSO)

• Deionized water

• Spectrofluorometer

• UV-Vis spectrophotometer

Procedure:

• Preparation of Stock Solutions:

  • Prepare a stock solution of DSP in DMSO (e.g., 1 mM).

  • Prepare a series of aqueous solutions of β-cyclodextrin with varying concentrations (e.g., 0 to 10 mM).

• Formation of the Inclusion Complex:

  • In a series of cuvettes, add a small, constant amount of the DSP stock solution.

  • Add the different concentrations of the β-cyclodextrin solutions to each cuvette, ensuring the final concentration of DMSO is low (e.g., <1% v/v) to promote complexation and not act as a good solvent for DSP.

  • Allow the solutions to equilibrate for at least 30 minutes at a constant temperature.

• Spectroscopic Measurements:

  • Measure the fluorescence emission spectrum of each solution, keeping the excitation wavelength constant (e.g., at the absorption maximum of DSP).

  • Record the fluorescence intensity at the emission maximum as a function of β-cyclodextrin concentration.

  • Measure the UV-Vis absorption spectrum of each solution to check for any shifts in the absorption maximum, which can also indicate complex formation.

Data Analysis:

• Plot the fluorescence intensity of DSP against the concentration of β-cyclodextrin. A significant increase in fluorescence intensity with increasing β-cyclodextrin concentration indicates the formation of an inclusion complex and the successful mitigation of ACQ.

• The binding constant of the host-guest complex can be determined using a Benesi-Hildebrand plot.

Part 4: Data Presentation

This section provides a summary of expected quantitative data to aid in the comparison of different strategies for overcoming ACQ of 2,5-Distyrylpyrazine.

Table 1: Photophysical Properties of 2,5-Distyrylpyrazine and its Derivatives under Different Conditions

Compound	Condition	Absorption λmax (nm)	Emission λmax (nm)	Fluorescence Quantum Yield (ΦF)	Fluorescence Lifetime (τ) (ns)
DSP	Dilute THF	~380	~425	High (~0.8)	~1.0
DSP	THF/Water (90% water)	~375	~450 (broad)	Very Low (<0.05)	<0.5
DSP	Solid State	~390	~500, ~530	Low (<0.1)	~3-4 (excimer)
Sterically Hindered DSP	Dilute THF	~385	~430	High (~0.8)	~1.1
Sterically Hindered DSP	THF/Water (90% water)	~380	~440	Moderate (~0.4)	~0.8
Sterically Hindered DSP	Solid State	~395	~450	High (~0.7)	~1.0
DSP-β-Cyclodextrin Complex	Aqueous Solution	~378	~420	High (~0.7)	~1.0

Note: The values presented are approximate and can vary depending on the specific experimental conditions. They are intended to illustrate the expected trends.

Part 5: Mechanistic Diagrams

This section provides diagrams to visualize the key concepts discussed in this guide.

Sources

• 1. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Prospective Analysis of 2,5-Distyrylpyrazine as a Fluorescent Probe for Cellular Imaging: A Comparative Guide

In the dynamic field of cellular imaging, the selection of an appropriate fluorescent dye is paramount to the success of an experiment. An ideal probe should offer high brightness, exceptional photostability, and specific targeting with minimal perturbation to the living system. While a vast arsenal of fluorescent dyes is commercially available, the quest for novel fluorophores with superior properties is perpetual. This guide provides a prospective analysis of 2,5-Distyrylpyrazine (DSP), a molecule with interesting photophysical characteristics, as a potential candidate for cellular imaging. As direct experimental data on the use of DSP in a cellular context is currently unavailable in the scientific literature, this guide will evaluate its potential by comparing its known properties against those of well-established and widely used fluorescent dyes: DAPI for nuclear staining, MitoTracker Red for mitochondrial labeling, and CellMask Orange for plasma membrane visualization.

The Ideal Fluorescent Probe: Key Characteristics for Cellular Imaging

Before delving into a comparative analysis, it is crucial to establish the benchmarks for an effective fluorescent probe in cell imaging. The ideal fluorophore should possess a combination of the following attributes:

• High Quantum Yield (Φ): A high quantum yield translates to a brighter signal, meaning more emitted photons for a given number of absorbed photons. This is critical for detecting low-abundance targets and for minimizing the required excitation light intensity, thereby reducing phototoxicity.[1]

• High Molar Extinction Coefficient (ε): A high molar extinction coefficient indicates a high probability of light absorption at a specific wavelength. The product of the quantum yield and the molar extinction coefficient determines the overall brightness of the fluorophore.[2]

• Large Stokes Shift: This is the difference in wavelength between the absorption maximum and the emission maximum. A larger Stokes shift minimizes the overlap between the excitation and emission spectra, which is crucial for reducing background noise and improving the signal-to-noise ratio.

• High Photostability: Photostability refers to a fluorophore's resistance to photochemical degradation upon exposure to excitation light.[1] High photostability is essential for long-term imaging experiments, such as time-lapse microscopy.[3]

• Cell Permeability: For imaging intracellular structures in live cells, the dye must be able to cross the cell membrane.[4]

• Low Cytotoxicity: The fluorescent probe should not be toxic to the cells or interfere with normal cellular processes, especially in live-cell imaging.[4]

• Specificity: The dye should selectively label the target of interest with minimal off-target binding to reduce background fluorescence and ensure accurate localization.[4]

• Excitation and Emission in the Visible to Near-Infrared (NIR) Spectrum: Probes that excite and emit at longer wavelengths (far-red to NIR) are advantageous as they minimize cellular autofluorescence and allow for deeper tissue penetration.[4]

A Prospective Look at 2,5-Distyrylpyrazine (DSP)

2,5-Distyrylpyrazine (DSP) is an organic compound known for its fluorescence and its ability to undergo photopolymerization in the solid state. While its application in materials science has been explored, its potential as a cellular imaging agent remains untapped.

Known Photophysical Properties of DSP:

The available literature primarily discusses the photophysical properties of DSP in crystalline form or in organic solvents. In dilute methanolic and chloroform solutions, DSP exhibits an emission maximum around 445 nm when excited with UV light.[] In its crystalline state, the emission is red-shifted, with maxima at 500 nm and 530 nm.[] This solvatochromic behavior, where the emission wavelength is dependent on the polarity of the environment, is a noteworthy characteristic. The quantum yield for the photo-oligomerization process in methanolic solution has been reported to be high, suggesting that the molecule efficiently absorbs and utilizes light energy.[6] However, specific values for its fluorescence quantum yield and molar extinction coefficient in biologically relevant buffers are not well-documented.

Potential Advantages of DSP for Cell Imaging:

• Intrinsic Fluorescence: DSP possesses native fluorescence, eliminating the need for complex synthesis of a fluorophore.

• Potential for Environmental Sensing: Its solvatochromic properties suggest that DSP's emission spectrum could be sensitive to the local cellular environment, potentially allowing it to act as a sensor for changes in polarity within organelles.

Potential Challenges and Unknowns:

• Cell Permeability and Cytotoxicity: The ability of DSP to cross the cell membrane and its potential toxicity to living cells are unknown. These are critical parameters that would need to be thoroughly investigated.

• Specificity and Targeting: DSP lacks any inherent targeting moieties. It is unclear if it would accumulate in specific cellular compartments or distribute non-specifically throughout the cell.

• Photostability in a Cellular Environment: While studied in other contexts, its photostability under the conditions of fluorescence microscopy, particularly in a complex cellular milieu, is yet to be determined.

• Excitation Wavelength: With an absorption in the UV-to-blue region, DSP would likely require excitation with shorter wavelengths of light, which can be more phototoxic to cells and can lead to higher cellular autofluorescence compared to dyes excited by longer wavelengths.

Comparative Analysis: DSP vs. Established Fluorescent Dyes

To put the potential of DSP into perspective, we will compare its known and inferred properties with three widely used and well-characterized fluorescent dyes for cell imaging.

Property	2,5-Distyrylpyrazine (DSP) (Prospective)	DAPI	MitoTracker Red CMXRos	CellMask Orange
Target Organelle	Unknown	Nucleus (DNA)	Mitochondria	Plasma Membrane
Excitation Max	~365-403 nm (in solution)	358 nm	579 nm	554 nm
Emission Max	~445 nm (in solution), 500-530 nm (crystal)	461 nm	599 nm	567 nm
Quantum Yield (Φ)	Unknown	~0.92 (bound to DNA)[]	~0.4	Not widely reported
Molar Extinction Coefficient (ε) (M⁻¹cm⁻¹)	Unknown	~34,000 (bound to DNA)	~116,000	Not widely reported
Cell Permeability	Unknown	Permeable to live and fixed cells[7]	Permeable to live cells[8]	Permeable to live and fixed cells[9]
Suitability for Live/Fixed Cells	Unknown	Both[7]	Live cells (staining retained after fixation)[8]	Both[9]
Photostability	Unknown	Moderate to high[10]	High	Moderate
Cytotoxicity	Unknown	Low at working concentrations	Low at working concentrations	Low at working concentrations

Discussion of the Comparison:

This table highlights the significant knowledge gaps that exist for DSP as a potential cell imaging dye. While its emission in the blue-green region is comparable to DAPI, its utility is severely limited by the lack of information on its biological properties.

• DAPI is a classic nuclear stain that is highly specific for DNA and exhibits a significant increase in fluorescence upon binding.[][10] Its ease of use and reliability have made it a staple in fluorescence microscopy.[7][11]

• MitoTracker Red CMXRos is a cationic dye that accumulates in the mitochondria of live cells due to the mitochondrial membrane potential.[8] It covalently binds to mitochondrial proteins, allowing the staining to be retained even after cell fixation.[8] Its red-shifted excitation and emission spectra are advantageous for multiplexing with other green and blue fluorophores.

• CellMask Orange is a lipophilic dye that rapidly and uniformly stains the plasma membrane of live and fixed cells.[9][12] It is a valuable tool for outlining cell boundaries and is slow to be internalized.[9]

For DSP to be considered a viable alternative to these or other established dyes, extensive research would be required to characterize its behavior in a cellular context.

Experimental Protocols for Established Dyes

To provide a practical framework for comparison, detailed protocols for the use of DAPI, MitoTracker Red, and CellMask Orange are provided below.

Protocol 1: Nuclear Staining with DAPI (Fixed Cells)

This protocol describes the staining of the nucleus in fixed adherent cells.

Materials:

• Cells grown on coverslips

• Phosphate-Buffered Saline (PBS)

• 4% Paraformaldehyde (PFA) in PBS (Fixation Solution)

• 0.1% Triton X-100 in PBS (Permeabilization Solution)

• DAPI stock solution (e.g., 1 mg/mL in deionized water)

• DAPI working solution (e.g., 300 nM in PBS)[11]

• Antifade mounting medium

Procedure:

• Wash the cells grown on coverslips twice with PBS.

• Fix the cells by incubating with 4% PFA in PBS for 10-15 minutes at room temperature.[13]

• Wash the cells three times with PBS for 5 minutes each.

• Permeabilize the cells by incubating with 0.1% Triton X-100 in PBS for 10-15 minutes at room temperature.

• Wash the cells three times with PBS for 5 minutes each.

• Incubate the cells with the DAPI working solution for 1-5 minutes at room temperature, protected from light.[11]

• Wash the cells three times with PBS to remove unbound dye.

• Mount the coverslip onto a microscope slide using an antifade mounting medium.

• Image the cells using a fluorescence microscope with a DAPI filter set (Excitation: ~360 nm, Emission: ~460 nm).

Protocol 2: Mitochondrial Staining with MitoTracker Red CMXRos (Live Cells)

This protocol describes the staining of mitochondria in live adherent cells.

Materials:

• Cells grown on a glass-bottom dish or chamber slide

• Complete cell culture medium, pre-warmed to 37°C

• MitoTracker Red CMXRos stock solution (e.g., 1 mM in DMSO)

• MitoTracker Red CMXRos working solution (e.g., 100-500 nM in pre-warmed medium)

Procedure:

• Prepare the MitoTracker Red CMXRos working solution by diluting the stock solution in pre-warmed complete cell culture medium. The optimal concentration may vary depending on the cell type.

• Remove the existing medium from the cells and replace it with the MitoTracker Red CMXRos working solution.

• Incubate the cells for 15-30 minutes at 37°C in a CO₂ incubator.[14]

• Remove the staining solution and wash the cells twice with pre-warmed complete cell culture medium.

• Replace with fresh pre-warmed medium.

• Image the live cells immediately using a fluorescence microscope with a suitable filter set (e.g., TRITC or RFP filter; Excitation: ~579 nm, Emission: ~599 nm).

Protocol 3: Plasma Membrane Staining with CellMask Orange (Live Cells)

This protocol describes the staining of the plasma membrane in live adherent cells.

Materials:

• Cells grown on a glass-bottom dish or chamber slide

• Live-cell imaging solution or complete cell culture medium, pre-warmed to 37°C

• CellMask Orange stock solution (typically 1000X)

• CellMask Orange working solution (1X in pre-warmed imaging solution or medium)[9]

Procedure:

• Prepare the CellMask Orange working solution by diluting the 1000X stock solution 1:1000 in pre-warmed live-cell imaging solution or complete medium.[9]

• Remove the existing medium from the cells and wash once with the pre-warmed imaging solution.

• Add the CellMask Orange working solution to the cells.

• Incubate for 5-10 minutes at 37°C.[9]

• Remove the staining solution and wash the cells twice with the pre-warmed imaging solution.

• Replace with fresh pre-warmed imaging solution.

• Image the live cells immediately using a fluorescence microscope with a suitable filter set (e.g., TRITC or RFP filter; Excitation: ~554 nm, Emission: ~567 nm).[15]

Visualization of Experimental Workflows

To further clarify the experimental processes, the following diagrams illustrate the general workflows for live and fixed cell staining.

Caption: General workflow for live cell staining.

Caption: General workflow for fixed cell staining.

Conclusion and Future Directions

While 2,5-Distyrylpyrazine exhibits interesting photophysical properties, its utility as a fluorescent probe for cellular imaging remains speculative due to a lack of experimental data in a biological context. A thorough investigation into its cell permeability, cytotoxicity, photostability in a cellular environment, and potential for specific organelle targeting is necessary before it can be considered a viable tool for researchers.

Future research should focus on synthesizing and testing DSP derivatives with modifications aimed at improving water solubility and adding specific targeting moieties. For instance, the addition of a cationic group could promote accumulation in mitochondria, while conjugation to a known ligand could direct it to a specific receptor. Such studies would be instrumental in determining if the promising photophysical properties of the DSP scaffold can be translated into a new class of valuable fluorescent probes for the vibrant field of cellular imaging. Until then, established dyes like DAPI, MitoTracker Red, and CellMask Orange remain the reliable and well-characterized choices for routine and advanced cell imaging applications.

References

• Barcellona, M. L., & Gratton, E. (1989). A molecular approach to 4',6-diamidine-2-phenylindole (DAPI) photophysical behaviour at different pH values.

• You Do Bio. DAPI Nuclear Staining Protocol. [Link]

• Hasegawa, M., Saigo, K., Mori, T., & Nakanishi, H. (1989). Kinetics of the photopolymerization of 2,5-distyrylpyrazine in solution. Journal of the Chemical Society, Faraday Transactions 1: Physical Chemistry in Condensed Phases, 85(6), 1525-1534.
• Lukinavičius, G., Umezawa, K., Olivier, N., Honigmann, A., Yang, G., Plass, T., ... & Johnsson, K. (2014). A new generation of far-red fluorescent probes for live-cell imaging. Wiley Analytical Science.
• Chazotte, B. (2011). Labeling mitochondria with MitoTracker dyes. Cold Spring Harbor Protocols, 2011(8), pdb-prot5648.

• REPROCELL. General Protocol for ICC Staining of Live Cells. [Link]

• protocols.io. (2024). Preparing fixed cells for immunofluorescence. [Link]

• Masotti, L., Cavatorta, P., Avitabile, M., & Szabo, A. G. (1986). The fluorescence properties of a DNA probe. 4'-6-Diamidino-2-phenylindole (DAPI). Journal of Biomolecular Structure and Dynamics, 4(2), 245-253.

• Allen Cell Explorer. (2017). Manual staining of WTC cells with CellMask Deep Red and NucBlue Live for live-cell visualization of the plasma membrane and. [Link]

• Wikipedia. DAPI. [Link]

• World Scientific Publishing. (2023). Advances in fluorescent nanoprobes for live-cell super-resolution imaging.

• Emulate. (2019). Protocol for Emulate Organ-Chips: Live Staining of Mitochondria Using MitoTracker® Fluorescent Dyes. [Link]

• protocols.io. (2025). MitoTracker staining of fibroblasts. [Link]

• Wurm, C. A., Egner, A., & Jakobs, S. (2023). Organic fluorescent probes for live-cell super-resolution imaging. eLife, 12, e84333.
• Mahmoudian, J., Hadavi, R., Vaziri, B., Jeddi-Tehrani, M., Bayat, A. A., Mahmoudi, A. R., ... & Ghods, R. (2011). Comparison of the photobleaching and photostability traits of Alexa Fluor 568-and fluorescein isothiocyanate-conjugated antibody. Cell journal (Yakhteh), 13(2), 99.

• ResearchGate. (n.d.). Comparative analysis of photostability by fluorescence microscopy and spectroscopy. [Link]

• Creative Biolabs. Live Cell Imaging Protocol & Troubleshooting. [Link]

• Semantic Scholar. (2011). Comparison of the Photobleaching and Photostability Traits of Alexa Fluor 568- and Fluorescein Isothiocyanate- conjugated Antibody. [Link]

• ACS Publications. (2024). Characterization of Fluorescent Dyes Frequently Used for Bioimaging: Photophysics and Photocatalytical Reactions with Proteins. The Journal of Physical Chemistry B.

• Alsford Lab - LSHTM Blogs. Mitotracker staining. [Link]

• ResearchGate. (2013). Can anybody give me protocol for mitochondria staining using mitotracker? [Link]

• Thermo Fisher Scientific. (2018, February 6). Five steps for publication-quality fixed-cell imaging the first time Complete Webinar [Video]. YouTube. [Link]

• FluoroFinder. CellMask Orange Plasma Membrane Stain Dye Profile. [Link]

• Drosophila RNAi Screening Center. Cell assay, fix and stain (DAPI, Phalloidin). [Link]

• Institute of Transformative Bio-Molecules (ITbM), Nagoya University. (2015).

• Nikon Imaging Center. Selecting Fluorescent Dyes. [Link]

• Biotium. (2019). STAINING FOR LIVE-CELL ANALYSIS: IMPROVING PERCEPTION. The Scientist.

• Cell Microsystems. (n.d.). Live-Staining Cells with Fluorescent Antibodies. [Link]

• FluoroFinder. CellMask Orange Plasma Membrane Stain Dye Profile. [Link]

• Eggeling, C., Widengren, J., Rigler, R., & Seidel, C. A. (1998). Photobleaching of Fluorescent Dyes under Conditions Used for Single-Molecule Detection: Evidence of Two-Step Photolysis. Analytical Chemistry, 70(13), 2651-2659.

• YouTube. (2023, October 12). Fluorescent Probes: Illuminating the Secrets of Molecular Mechanisms. [Link]

• FluoroFinder. (2024). Functional Probes for Live-Cell Imaging. [Link]

• ResearchGate. (2017). Cell Mask plasma membrane stain optimization in bEnd.3 cells. [Link]

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A Senior Application Scientist's Guide to the Orthogonal Validation of 2,5-Distyrylpyrazine (DSP) Purity by HPLC and NMR

For researchers and professionals in materials science and drug development, the chemical purity of a compound like 2,5-Distyrylpyrazine (DSP) is not merely a quality metric; it is the foundation upon which reliable experimental data and safe, effective products are built. DSP, a fluorescent compound known for its applications in organic electronics and as a building block in photopolymerization, can harbor impurities from its synthesis that may alter its photophysical properties or introduce unforeseen toxicity.

This guide provides an in-depth comparison of two powerful, yet fundamentally different, analytical techniques for assessing DSP purity: High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy. We will move beyond procedural descriptions to explore the causality behind methodological choices, establishing a framework for a self-validating, orthogonal approach to purity determination that aligns with the rigorous standards of the pharmaceutical industry.

The Imperative for Purity: Understanding Potential DSP Impurities

The purity of DSP is paramount. Impurities can act as fluorescence quenchers, alter crystal packing, or, in a pharmaceutical context, pose a direct safety risk. A common synthetic route to DSP involves reactions starting from precursors like 2,5-dichloropyrazine.[1] This pathway can introduce several classes of impurities:

• Unreacted Starting Materials: Residual 2,5-dichloropyrazine or other precursors.

• Reaction Intermediates: Mono-substituted pyrazine intermediates.

• Byproducts: Compounds formed from side reactions.

• Degradation Products: Impurities formed during purification or storage.

A robust analytical strategy must be capable of separating, identifying, and quantifying these structurally similar compounds from the main DSP analyte.

Part 1: High-Performance Liquid Chromatography (HPLC) for Impurity Profiling

HPLC is the workhorse of purity analysis in the pharmaceutical industry due to its high resolving power, sensitivity, and applicability to a wide range of compounds.[2][3] For a fluorescent molecule like DSP, a reversed-phase HPLC method coupled with both UV and Fluorescence (FLD) detectors provides a comprehensive impurity profile.

The "Why": Causality in HPLC Method Design

The choice of each parameter in an HPLC method is a deliberate decision aimed at achieving optimal separation and detection.

• Column Chemistry: A C18 reversed-phase column is the logical starting point.[2] The non-polar stationary phase effectively retains the relatively non-polar DSP molecule, while allowing for the separation of more polar or less retained impurities through interaction with the mobile phase.

• Mobile Phase: A gradient elution using acetonitrile and water is selected. Acetonitrile is a common organic modifier that provides good peak shape for aromatic compounds. A gradient, where the percentage of organic solvent is increased over time, is crucial for eluting any strongly retained, non-polar impurities while ensuring that early-eluting, polar impurities are well-resolved from the solvent front.

• Dual Detection (UV & FLD): While a UV detector offers a broad response for chromophoric compounds, a fluorescence detector provides superior sensitivity and selectivity for fluorescent analytes like DSP.[4][5][6] By setting the FLD to the specific excitation and emission wavelengths of DSP, we can selectively quantify it with high sensitivity, while the UV detector provides a more general view of all absorbing impurities, even those that are non-fluorescent. This dual-detector approach is a self-validating system; a peak appearing in the UV chromatogram but not the FLD chromatogram is definitively not the target analyte.

Experimental Protocol: HPLC Purity Determination of DSP

This protocol is designed to be a validated, stability-indicating method, adhering to the principles outlined in the ICH Q2 guidelines.[7]

• Instrumentation: HPLC system equipped with a quaternary pump, autosampler, column oven, UV/Vis Diode Array Detector (DAD), and a Fluorescence Detector (FLD).

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase A: Water with 0.1% Trifluoroacetic Acid (TFA).

  • Mobile Phase B: Acetonitrile with 0.1% Trifluoroacetic Acid (TFA).

  • Gradient Elution:

    • 0-2 min: 40% B

    • 2-15 min: 40% to 95% B

    • 15-18 min: 95% B

    • 18-18.1 min: 95% to 40% B

    • 18.1-22 min: 40% B

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Injection Volume: 10 µL.

  • Detection:

    • UV (DAD): 254 nm and 350 nm.

    • FLD: Excitation: 380 nm, Emission: 445 nm.

• Sample Preparation:

  • Standard Solution: Accurately weigh ~5 mg of DSP reference standard and dissolve in 50.0 mL of acetonitrile to create a 100 µg/mL stock. Dilute as needed for linearity and sensitivity assessments.

  • Sample Solution: Prepare the DSP sample to be tested at the same concentration (100 µg/mL) in acetonitrile.

• Data Analysis & Purity Calculation:

  • The purity is calculated using the area percent method from the UV chromatogram, which provides a more universal response for all potential impurities.

  • Purity (%) = (Area of DSP Peak / Total Area of All Peaks) x 100

  • This calculation assumes that all impurities have a similar response factor to DSP at the chosen wavelength. For higher accuracy, Relative Response Factors (RRFs) should be determined for known impurities.

Visualizing the HPLC Workflow

Caption: Workflow for DSP purity analysis by HPLC.

Performance and Validation Data (Illustrative)

A validated HPLC method must demonstrate acceptable performance for linearity, precision, accuracy, and sensitivity.[8][9]

Validation Parameter	Specification	Illustrative Result	Comment
Linearity (R²)	≥ 0.999	0.9998	Excellent correlation between concentration and response.
Precision (RSD%)	≤ 2.0%	0.85%	High degree of repeatability for multiple injections.
Accuracy (Recovery %)	98.0 - 102.0%	99.5%	The method accurately quantifies the known amount of analyte.
LOD (µg/mL)	Report	0.05 µg/mL	Method can detect very low levels of the analyte.
LOQ (µg/mL)	Report	0.15 µg/mL	Lowest concentration that can be reliably quantified.

Part 2: Quantitative NMR (qNMR) for Absolute Purity Assessment

While HPLC provides an excellent impurity profile, quantitative NMR (qNMR) offers a distinct, orthogonal approach by determining the absolute purity of a sample without the need for a reference standard of the analyte itself.[10][11] The technique relies on the principle that the integrated area of an NMR signal is directly proportional to the number of nuclei contributing to that signal.[12]

The "Why": Causality in qNMR Method Design

• Orthogonal Principle: qNMR is a primary analytical method that measures the analyte against a certified internal standard.[13] It is orthogonal to chromatography because the measurement principle (nuclear magnetic resonance) is completely different from chromatographic separation, providing a powerful cross-validation of purity results.

• Internal Standard Selection: The choice of an internal standard is critical. Maleic acid is a suitable choice for DSP analysis in DMSO-d₆. It is stable, non-volatile, possesses sharp singlet signals that do not overlap with the DSP signals, and is accurately weighable.

• Solvent Choice: DMSO-d₆ is an excellent solvent for both DSP and the maleic acid internal standard, ensuring complete dissolution, which is a prerequisite for accurate quantification.[14]

• Acquisition Parameters: For quantification, NMR acquisition parameters must be carefully controlled. A long relaxation delay (D1, typically 5-7 times the longest T₁ of both the analyte and standard) is essential to ensure all protons are fully relaxed before the next pulse, guaranteeing that the signal integrals are truly quantitative.

Experimental Protocol: qNMR Purity Determination of DSP

• Instrumentation: High-field NMR spectrometer (≥400 MHz) with a high-precision probe.

• Materials:

  • DSP test sample.

  • Certified Internal Standard (IS): Maleic Acid (NIST traceable, if possible).

  • Deuterated Solvent: DMSO-d₆.

• Sample Preparation:

  • Accurately weigh ~15 mg of the DSP sample (WDSP) into a clean vial.

  • Accurately weigh ~5 mg of Maleic Acid (WIS) into the same vial.

  • Add ~0.7 mL of DMSO-d₆, ensuring complete dissolution of both components.

  • Transfer the solution to a high-quality NMR tube.

• NMR Data Acquisition:

  • Acquire a quantitative ¹H NMR spectrum.

  • Key Parameters:

    • Pulse Angle: 90°

    • Relaxation Delay (D1): 30 seconds (ensure this is >5x T₁ for all signals of interest).

    • Number of Scans: ≥ 16 (for good signal-to-noise).

• Data Processing & Purity Calculation:

  • Apply Fourier transform, phase correction, and baseline correction.

  • Carefully integrate a well-resolved, non-overlapping signal for DSP (e.g., the pyrazine protons) and the singlet for the internal standard (maleic acid vinyl protons).

  • Calculate the purity using the following formula:

  Purity (%) = (IDSP / IIS) * (NIS / NDSP) * (MWDSP / MWIS) * (WIS / WDSP) * PIS

  Where:

  • I: Integral area of the signal.

  • N: Number of protons for the integrated signal (DSP signal = 2; Maleic Acid = 2).

  • MW: Molecular weight (DSP ≈ 284.35 g/mol ; Maleic Acid ≈ 116.07 g/mol ).

  • W: Weight of the sample/standard.

  • PIS: Purity of the internal standard (e.g., 99.9%).

Visualizing the qNMR Workflow

Caption: Workflow for DSP purity analysis by qNMR.

Comparative Analysis: HPLC vs. NMR

Neither technique is universally superior; they are complementary partners in rigorous quality assessment. Their strengths and weaknesses make them ideal for cross-validation.

Feature	HPLC (with UV/FLD)	Quantitative NMR (qNMR)	Senior Scientist's Insight
Principle	Chromatographic Separation	Nuclear Magnetic Resonance	Truly orthogonal techniques; agreement between them provides very high confidence in the purity value.
Primary Use	Impurity Profiling, Relative Purity	Absolute Purity Determination	HPLC is best for detecting and quantifying low-level impurities. qNMR is best for an accurate assay of the main component.
Sensitivity	Very High (ppb to low ppm with FLD)	Moderate (typically >0.1%)	HPLC is the method of choice for trace impurity analysis, as required by ICH Q3A guidelines.[15][16]
Specificity	High (based on retention time & spectral data)	Absolute (based on unique chemical structure)	NMR provides structural confirmation alongside quantification. An impurity with the same retention time in HPLC can be distinguished by NMR.
Reference Standard	Requires analyte-specific reference standard	Requires a universal internal standard	qNMR is invaluable when a high-purity reference standard of the analyte is not yet available.
Sample Nature	Destructive	Non-destructive	The sample can be recovered after NMR analysis, which is critical for precious materials.
Throughput	High (20-30 min/run)	Low (can be >30 min/sample for high accuracy)	HPLC is better suited for routine, high-throughput quality control testing.

Conclusion: An Integrated Strategy for Unimpeachable Purity Data

In the landscape of modern chemical analysis, relying on a single analytical technique for purity determination is insufficient, particularly for materials intended for high-stakes applications. The validation of 2,5-Distyrylpyrazine purity is a clear case for the power of an orthogonal approach.

• Use HPLC for its high sensitivity and resolving power to build a comprehensive impurity profile. This method is ideal for routine quality control and for ensuring that all impurities, especially those at trace levels, are below the reporting and identification thresholds set by regulatory bodies like the ICH.[15]

• Use qNMR as a primary method to assign an absolute purity value to batches of DSP, particularly for reference standard characterization. Its structural specificity and independence from an analyte-specific standard make it the ultimate arbiter of content purity.

By integrating these two techniques, researchers, scientists, and drug development professionals can establish a self-validating system that provides an unimpeachable, holistic understanding of their material's quality. This dual-pronged strategy ensures not only the integrity of the data generated from the compound but also the safety and efficacy of the final products it may be used to create.

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• Medicines Control Agency (MCA) The Gambia. (2025, January 17). Guideline for Impurities in New Active Pharmaceutical Ingredient. MCA-GL-126, Version 1.[16]

• Lopes, J. F. A., Tsochatzis, E. D., Emons, H., & Hoekstra, E. (2018). Development and validation of an HPLC method with fluorescence detection for the determination of fluorescent whitening agents migrating from plastic beverage cups. Food Additives & Contaminants: Part A, 35(7), 1438-1446.[4][5]

• ResearchGate. (2018, May 30). (PDF) Development and validation of an HPLC method with fluorescence detection for the determination of fluorescent whitening agents migrating from plastic beverage cups. Retrieved from ResearchGate.[17]

• ICH. (2024, May 9). ICH Q7: Good Manufacturing Practice Guide for Active Pharmaceutical Ingredient [Video]. YouTube.[18]

• Abreu, A. S., et al. (2017). Development and validation of an HPLC-fluorescence method for the quantification of IR780-oleyl dye in lipid nanoparticles. Journal of Pharmaceutical and Biomedical Analysis, 149, 436-441.[6]

• PharmaTalks. (2025, September 2). ICH Q1, Q2, Q3 Guidelines Explained with Questions & Answers [Video]. YouTube.[7]

• ICH. (1999, November). ICH Harmonised Tripartite Guideline: Specifications: Test Procedures and Acceptance Criteria for New Drug Substances and New Drug Products: Chemical Substances Q6A.[19]

• Amini, M., et al. (2012). Development and validation of a rapid HPLC- fluorescence method for simultaneous determination of venlafaxine and its major metabolites in human plasma. Iranian Journal of Pharmaceutical Research, 11(3), 849–857.[8]

• ChemicalBook. (n.d.). 2,5-Dichloropyrazine synthesis. Retrieved from ChemicalBook website.[20]

• National Institutes of Health (NIH). (2014, November 7). Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination. Journal of Medicinal Chemistry, 57(22), 9219–9219.[10]

• Benchchem. (n.d.). Synthesis of Substituted Pyrazines from 2,5-Dichloropyrazine: Application Notes and Protocols. Retrieved from Benchchem's website.[1]

• Wall, P. A., et al. (2025, March 21). Poly(amino acid) Synthesis from 2,5‐Diketopiperazines for Acid‐Actuated Drug Release. Macromolecular Materials and Engineering.

• Luo, M., et al. (2010). A novel synthesis of 2,5-diphenylpyrazine. ResearchGate.[21]

• Cohen, M. D., et al. (1987). Luminescence and photoreactivity of 2,5-distyrylpyrazine crystals. Journal of the Chemical Society, Faraday Transactions 1: Physical Chemistry in Condensed Phases, 83(9), 2733-2741.

• Lee, S. H., et al. (2007). Validation of a HPLC method for the quantification and purity determination of SK3530 in drug substance and tablet. Journal of Pharmaceutical and Biomedical Analysis, 45(3), 549-554.[3]

• Benchchem. (n.d.). Application Notes and Protocols: 1H and 13C NMR Spectral Analysis of 2-Hydroxy-5-methylpyrazine. Retrieved from Benchchem's website.[14]

• Acta Poloniae Pharmaceutica. (2005). HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL. 62(1), 3-10.[22]

• Pierens, D. L., et al. (2008). Quantitative Nuclear Magnetic Resonance (QNMR) Spectroscopy for Assessing the Purity of Technical Grade Agrochemicals: 2,4-dichlorophenoxyacetic Acid (2,4-D) and Sodium 2,2-dichloropropionate (Dalapon Sodium). Journal of Agricultural and Food Chemistry, 56(20), 9375–9382.[11]

• The Good Scents Company. (n.d.). 2,5-distyryl pyrazine, 14990-02-4. Retrieved from The Good Scents Company website.[23]

• ResearchGate. (n.d.). (PDF) Quantitative NMR spectroscopy in pharmaceutical R&D. Retrieved from ResearchGate.[12]

• MDPI. (2021, October 19). Research Progress of NMR in Natural Product Quantification. Molecules, 26(20), 6296.[13]

• Acta Poloniae Pharmaceutica. (2005). HPLC and TLC methodology for determination or purity evaluation of 4-methoxy-2-(3(4-phenyl-1-piperazinyl))propyl-2,3-dihydro-6-methyl-1,3-dioxo-1H-pyrrolo[3,4-c]pyridine. 62(1), 3-10.[9]

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A Comparative Analysis of the Optical Properties of 2,5-Distyrylpyrazine Isomers: A Guide for Researchers

In the realm of organic electronics and photochemistry, the nuanced relationship between molecular geometry and optical properties is a cornerstone of material design. 2,5-Distyrylpyrazine (DSP), a molecule characterized by a central pyrazine ring flanked by two styryl groups, presents a compelling case study in this regard. Existing as two primary geometric isomers, trans-2,5-Distyrylpyrazine and cis-2,5-Distyrylpyrazine, this compound offers a fascinating glimpse into how stereochemistry governs light absorption and emission. This guide provides a comprehensive comparative study of the optical properties of these two isomers, grounded in experimental data and theoretical principles, to aid researchers in materials science, drug development, and photophysics.

Introduction: The Significance of Isomerism in Photophysics

The planarity and symmetry of a molecule are critical determinants of its electronic structure and, consequently, its interaction with light. In the case of 2,5-Distyrylpyrazine, the trans isomer possesses a more planar and extended conjugated π-system compared to the sterically hindered and non-planar cis isomer. This fundamental structural difference is the primary driver for the distinct optical behaviors observed between the two. The extended conjugation in the trans isomer typically leads to a smaller HOMO-LUMO gap, resulting in bathochromically shifted (red-shifted) absorption and emission spectra. Conversely, the distorted geometry of the cis isomer disrupts π-orbital overlap, leading to a larger energy gap and hypsochromically shifted (blue-shifted) spectra.

Synthesis of 2,5-Distyrylpyrazine Isomers

The selective synthesis of each isomer is crucial for their individual characterization. The thermodynamically more stable trans isomer is readily synthesized, while the cis isomer is typically obtained through photochemical isomerization of the trans form.

Synthesis of trans-2,5-Distyrylpyrazine

The Horner-Wadsworth-Emmons (HWE) reaction is a highly effective method for the stereoselective synthesis of (E)-alkenes, making it ideal for producing trans-2,5-Distyrylpyrazine.[1] This reaction involves the condensation of a phosphonate-stabilized carbanion with an aldehyde.

Experimental Protocol: Horner-Wadsworth-Emmons Synthesis of trans-2,5-Distyrylpyrazine

• Preparation of the Phosphonate: Diethyl benzylphosphonate is prepared via the Arbuzov reaction between benzyl bromide and triethyl phosphite.

• Ylide Formation: The diethyl benzylphosphonate is treated with a strong base, such as sodium hydride (NaH) or lithium diisopropylamide (LDA), in an anhydrous solvent like tetrahydrofuran (THF) at 0 °C to generate the phosphonate carbanion (ylide).

• Reaction with Pyrazine-2,5-dicarboxaldehyde: Pyrazine-2,5-dicarboxaldehyde is added dropwise to the ylide solution at 0 °C. The reaction mixture is then allowed to warm to room temperature and stirred for several hours.

• Workup and Purification: The reaction is quenched with water, and the product is extracted with an organic solvent (e.g., dichloromethane or ethyl acetate). The organic layer is washed, dried, and concentrated. The crude product is then purified by recrystallization or column chromatography to yield pure trans-2,5-Distyrylpyrazine.

Synthesis of cis-2,5-Distyrylpyrazine

The cis isomer is generally not synthesized directly due to its lower thermodynamic stability. Instead, it is typically prepared by the photochemical isomerization of the trans isomer.[2][3]

Experimental Protocol: Photochemical Isomerization to cis-2,5-Distyrylpyrazine

• Solution Preparation: A dilute solution of trans-2,5-Distyrylpyrazine is prepared in a suitable solvent (e.g., acetonitrile or hexane). The solution should be deoxygenated to prevent photo-oxidation.

• Irradiation: The solution is irradiated with UV light at a wavelength corresponding to the absorption band of the trans isomer (typically around 350-380 nm). A medium-pressure mercury lamp with appropriate filters can be used.

• Monitoring: The progress of the isomerization can be monitored by UV-Vis spectroscopy or HPLC. As the reaction proceeds, the absorption spectrum will change, reflecting the formation of the cis isomer.

• Isolation: Once a photostationary state is reached (or the desired amount of cis isomer is formed), the solvent is removed under reduced pressure. The resulting mixture of cis and trans isomers can be separated by careful column chromatography, taking advantage of the different polarities of the two isomers. It is important to perform the separation in the dark to prevent photo-isomerization back to the more stable trans form.

Comparative Optical Properties

The differences in molecular geometry between the trans and cis isomers of 2,5-Distyrylpyrazine give rise to distinct optical properties. The following sections and the summary table detail these differences.

Absorption and Emission Spectra

The extended and planar conjugation of trans-2,5-Distyrylpyrazine results in a strong absorption band in the near-UV region, with reported emission in the violet-blue region of the spectrum when in dilute solution. In contrast, the sterically hindered and non-planar structure of cis-2,5-Distyrylpyrazine is expected to lead to a blue-shift in its absorption and emission spectra, although detailed experimental data for the pure cis isomer in solution is less commonly reported due to its instability and challenges in isolation. The emission of DSP in dilute methanolic and chloroform solutions has been noted to be around 445 nm, which is attributed to the monomeric form.

Fluorescence Quantum Yield and Lifetime

The fluorescence quantum yield (Φf) is a measure of the efficiency of the fluorescence process, while the fluorescence lifetime (τ) is the average time the molecule spends in the excited state before returning to the ground state. For stilbene-like molecules, the trans isomer is typically more fluorescent (higher Φf) and has a longer lifetime than the cis isomer. This is because the planar geometry of the trans isomer provides a more rigid structure, which disfavors non-radiative decay pathways. The cis isomer, being more flexible and sterically hindered, has more efficient non-radiative decay channels, leading to a lower quantum yield and a shorter lifetime. For crystalline DSP, fluorescence lifetimes of 1 ns for monomeric emission and 3-4 ns for excimeric emission have been observed.

Table 1: Comparative Optical Properties of 2,5-Distyrylpyrazine Isomers

Property	trans-2,5-Distyrylpyrazine	cis-2,5-Distyrylpyrazine (Predicted/Inferred)
Geometry	Planar, extended π-conjugation	Non-planar, sterically hindered
Absorption λmax	~370-390 nm	Hypsochromically shifted (blue-shifted)
Emission λmax	~445 nm (in dilute solution)	Hypsochromically shifted (blue-shifted)
Fluorescence Quantum Yield (Φf)	Moderate to high	Low
Fluorescence Lifetime (τ)	Longer (nanosecond range)	Shorter

Note: The data for the cis isomer are largely predicted based on the established principles of photophysics for stilbenoid compounds, due to a lack of extensive experimental data in the literature.

Explaining the Differences: A Mechanistic Perspective

The observed and predicted differences in the optical properties of the DSP isomers can be explained by considering their potential energy surfaces in the ground and excited states.

For the trans isomer, the planar geometry allows for efficient absorption of light to the S1 excited state. The rigidity of the molecule leads to a higher probability of returning to the ground state via fluorescence. For the cis isomer, the steric hindrance forces the molecule into a non-planar conformation. Upon excitation, there is a lower energy barrier for rotational and vibrational relaxation, which are non-radiative decay pathways. This competes with fluorescence, leading to a lower quantum yield.

Experimental Workflow for Optical Characterization

A standardized workflow is essential for the accurate comparison of the optical properties of the DSP isomers.

Conclusion and Future Directions

The distinct optical properties of trans- and cis-2,5-Distyrylpyrazine highlight the profound impact of stereochemistry on molecular photophysics. The readily synthesized and more fluorescent trans isomer has potential applications in organic light-emitting diodes (OLEDs) and as a fluorescent probe. The photoswitchable nature of the system, allowing for interconversion between the two isomers, opens up possibilities for applications in molecular switches and data storage.

Further research is needed to fully characterize the optical properties of the cis isomer in various solvent environments and to explore the kinetics of the photoisomerization process in detail. Computational studies can provide deeper insights into the excited-state dynamics and aid in the rational design of novel DSP derivatives with tailored optical properties for specific applications in drug development and materials science.

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A Comparative Guide to 2,5-Distyrylpyrazine and Stilbene Derivatives as Organic Semiconductors

For Researchers, Scientists, and Drug Development Professionals

In the landscape of organic electronics, the rational design and selection of semiconducting materials are paramount to achieving high-performance devices. Among the plethora of molecular scaffolds explored, both 2,5-Distyrylpyrazine (DSP) and stilbene derivatives have emerged as promising candidates, each possessing a unique set of photophysical and electronic properties. This guide provides an in-depth, objective comparison of these two classes of organic semiconductors, supported by experimental data to inform material selection for applications ranging from organic light-emitting diodes (OLEDs) to organic field-effect transistors (OFETs).

Molecular Structure: The Foundation of Function

At their core, both DSP and stilbene derivatives are π-conjugated systems, a fundamental prerequisite for charge transport in organic semiconductors. However, their structural differences give rise to distinct electronic characteristics.

Stilbene , with its 1,2-diphenylethylene backbone, is a planar molecule in its trans isomer, facilitating strong π-π stacking in the solid state, which is crucial for efficient intermolecular charge hopping. The electronic nature of stilbene can be readily tuned by introducing various substituents on the phenyl rings, making it a versatile platform for creating a wide range of p-type (hole-transporting) organic semiconductors.[1]

2,5-Distyrylpyrazine (DSP) , on the other hand, incorporates a central pyrazine ring, an electron-deficient heterocycle. This imbues the DSP core with an inherent n-type (electron-transporting) character. The nitrogen atoms in the pyrazine ring lower the energy of the Lowest Unoccupied Molecular Orbital (LUMO), facilitating electron injection and transport. Similar to stilbenes, the terminal phenyl rings of DSP can be functionalized to further modulate its electronic properties.

Caption: Molecular structures of trans-stilbene and 2,5-Distyrylpyrazine.

Photophysical Properties: A Tale of Two Chromophores

The distinct electronic nature of the central linkage—ethylene in stilbene versus pyrazine in DSP—profoundly influences their absorption and emission properties.

Stilbene derivatives are well-known for their bright blue fluorescence, making them attractive materials for OLEDs. Their emission properties are sensitive to molecular packing and can be affected by photoisomerization from the fluorescent trans isomer to the non-fluorescent cis isomer upon UV irradiation.[1] This photo-switching behavior can be harnessed in photosensitive OFETs.[1]

DSP derivatives also exhibit strong fluorescence, often with emission in the blue-green to orange region of the spectrum. A key characteristic of DSP is its susceptibility to solid-state photopolymerization upon exposure to UV light, which can lead to changes in its emission spectrum. The pyrazine core also imparts solvatochromic and acidochromic properties to DSP derivatives, where their fluorescence color can change with solvent polarity or pH.

Electrochemical Properties and Frontier Molecular Orbitals

The Highest Occupied Molecular Orbital (HOMO) and LUMO energy levels are critical parameters that govern charge injection and transport in organic electronic devices.

Stilbene derivatives , being typically electron-rich, possess relatively high-lying HOMO levels, which facilitates hole injection from common high work function electrodes like gold. Their LUMO levels are correspondingly high, making electron injection more challenging and thus favoring p-type transport.

DSP and its derivatives , with their electron-deficient pyrazine core, are expected to have lower-lying HOMO and LUMO levels compared to their stilbene counterparts. The lower LUMO energy is particularly advantageous for n-type semiconductors, as it reduces the energy barrier for electron injection from low work function electrodes like calcium or aluminum.

Table 1: Comparison of Frontier Molecular Orbital Energy Levels

Compound Class	Typical HOMO (eV)	Typical LUMO (eV)	Energy Gap (eV)	Predominant Carrier Type
Stilbene Derivatives	-5.1 to -5.8	-2.1 to -2.7	2.8 to 3.5	p-type (holes)
Pyrazine Derivatives	-5.5 to -6.2	-2.8 to -3.5	2.5 to 3.0	n-type (electrons)

Note: These are typical ranges and can vary significantly with substitution.

Charge Transport Properties: A Head-to-Head Comparison

The charge carrier mobility (µ) is a key figure of merit for an organic semiconductor, quantifying the velocity of charge carriers in an electric field. A direct comparison of the intrinsic mobility of unsubstituted stilbene and DSP is challenging due to the limited number of studies on DSP-based OFETs. However, we can draw valuable insights from the performance of their derivatives.

Pyrazine-containing organic semiconductors have demonstrated promising n-type characteristics. Fused-ring pyrazine derivatives have been used in OFETs, exhibiting electron mobilities as high as approximately 0.03 cm²/V·s.[4] While this is for a more complex structure than DSP, it highlights the potential of the pyrazine core for n-type transport. The development of high-mobility n-type organic semiconductors has historically lagged behind their p-type counterparts, but recent advances have seen electron mobilities exceeding 1 cm²/Vs in some systems.[5][6]

Table 2: Representative Charge Carrier Mobilities of Derivatives

Derivative Class	Example Compound	Carrier Type	Mobility (cm²/Vs)
Stilbene Derivative	Stilbene Oligomer (M3)	p-type	Not specified, but "considerable"[1]
Pyrazine Derivative	Fused-ring pyrazine derivative	n-type	~0.03[4]

It is important to note that charge carrier mobility is highly dependent on factors such as thin-film morphology, crystallinity, and device architecture.[7] Therefore, a direct comparison requires identical fabrication and measurement conditions.

Synthesis and Device Fabrication: Practical Considerations

Both stilbene and DSP derivatives can be synthesized through well-established organic chemistry reactions.

Stilbene derivatives are commonly synthesized via methods such as the Wittig reaction, Heck coupling, or McMurry reaction.

DSP derivatives are often prepared through a double aldol condensation between 2,5-dimethylpyrazine and an appropriate aromatic aldehyde.

OFET Device Fabrication Protocol (General)

The fabrication of OFETs typically follows a standardized procedure, allowing for the comparison of different semiconductor materials. A common bottom-gate, top-contact architecture is often employed.

Caption: A generalized workflow for the fabrication of a bottom-gate, top-contact organic field-effect transistor.

Experimental Protocol: OFET Fabrication

• Substrate Preparation: A heavily n-doped silicon wafer with a thermally grown silicon dioxide (SiO₂) layer is commonly used as the substrate, where the silicon acts as the gate electrode and the SiO₂ as the gate dielectric. The substrate is rigorously cleaned by sequential ultrasonication in deionized water, acetone, and isopropanol.

• Surface Treatment (Optional): To improve the interface between the dielectric and the organic semiconductor, a self-assembled monolayer (SAM) such as octadecyltrichlorosilane (OTS) can be deposited on the SiO₂ surface.

• Organic Semiconductor Deposition: The active material (DSP or stilbene derivative) is deposited as a thin film onto the substrate. This can be achieved through:

  • Vacuum Thermal Evaporation: The material is heated under high vacuum and sublimates, condensing as a thin film on the substrate. This method is suitable for small molecules and often yields highly ordered films.

  • Solution Processing (e.g., Spin Coating, Drop Casting, or Solution Shearing): The material is dissolved in a suitable organic solvent and then deposited onto the substrate. This is a cost-effective method, particularly for polymeric semiconductors.

• Source and Drain Electrode Deposition: Gold (Au) is a common choice for source and drain electrodes for p-type materials due to its high work function, which facilitates hole injection. For n-type materials, low work function metals like calcium (Ca) or aluminum (Al) are often used to improve electron injection. The electrodes are typically deposited by thermal evaporation through a shadow mask to define the channel length and width.

• Post-Deposition Annealing: The fabricated device is often annealed at an elevated temperature to improve the crystallinity and morphology of the organic semiconductor film, which can lead to enhanced charge carrier mobility.

• Characterization: The electrical characteristics of the OFET are measured using a semiconductor parameter analyzer in an inert atmosphere (e.g., a nitrogen-filled glovebox) to prevent degradation from oxygen and moisture. The transfer and output characteristics are measured to extract key parameters such as charge carrier mobility and the on/off current ratio.

Conclusion and Future Outlook

Both 2,5-Distyrylpyrazine and stilbene derivatives offer compelling properties for use as organic semiconductors.

Stilbene derivatives are well-established as p-type materials with strong blue-light emission, making them excellent candidates for OLEDs and p-channel transistors in organic complementary circuits. Their photochemistry also opens up possibilities for photoswitchable devices.

2,5-Distyrylpyrazine and its derivatives represent a promising class of n-type organic semiconductors. The electron-deficient pyrazine core facilitates electron transport, a crucial component for the realization of efficient organic electronics. Further research into the synthesis of novel DSP derivatives with enhanced solubility and tailored electronic properties is warranted to unlock their full potential.

Ultimately, the choice between these two classes of materials will depend on the specific application requirements. For applications demanding efficient hole transport and blue emission, stilbene derivatives are a strong choice. For devices requiring robust electron transport, DSP and its analogues present a compelling avenue for exploration. The continued development of both material systems will undoubtedly contribute to the advancement of organic electronics.

References

• Wang, H., et al. (2009). Fused-ring pyrazine derivatives for n-type field-effect transistors. ACS Applied Materials & Interfaces, 1(5), 1122-1129. [Link]

• Photo-switching effect in stilbene organic field effect transistors. AIP Publishing, 2014. [Link]

• Small Molecule/Polymer Blend Organic Transistors with Hole Mobility Exceeding 13 cm(2) V(-1) s(-1). Advanced Materials, 2016. [Link]

• Molecularly Engineered Quinoxaline-Pyridyl Pyrazine Polymers for Field-Effect Transistors and Complementary Circuits. ACS Publications, 2020. [Link]

• High-mobility organic thin-film transistors based on a small-molecule semiconductor deposited in vacuum and by solution shearing. Semantic Scholar, 2013. [Link]

• Morphology, Crystallinity, and Electrical Performance of Solution-Processed OFETs Based on a DPP-Based Small Molecule. PubMed Central, 2025. [Link]

• Charge Transport in Organic Semiconducting Crystals Exhibiting TADF: Insight from Quantum Chemical Calculations. MDPI, 2022. [Link]

• Vacuum-and-solvent-free fabrication of organic semiconductor layers for field-effect transistors. Nature, 2015. [Link]

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• Ambipolar behavior of 2,5-diphenyl-1,4-distyrylbenzene based field effect transistors: An experimental and theoretical study. ResearchGate, 2008. [Link]

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A Comparative Guide to the Experimental Validation of Theoretical Models for 2,5-Distyrylpyrazine and its Analogs

This guide provides a comprehensive comparison of theoretical models and experimental data for 2,5-Distyrylpyrazine (DSP) and its derivatives. It is intended for researchers, scientists, and drug development professionals working with these and similar chromophores. We will delve into the causality behind experimental choices, present detailed protocols, and offer a critical analysis of the synergy between computational predictions and real-world measurements.

Introduction: The Synergy of Theory and Experiment

2,5-Distyrylpyrazine (DSP) and its analogs are a class of organic compounds with significant interest due to their unique photophysical properties, including fluorescence and photoreactivity. These characteristics make them promising candidates for applications in materials science, such as organic light-emitting diodes (OLEDs), and in medicinal chemistry as potential therapeutic agents. The predictive power of theoretical models is invaluable in designing novel DSP derivatives with tailored properties. However, the accuracy of these computational predictions must be rigorously validated through experimental characterization. This guide will explore the interplay between theoretical modeling, primarily Density Functional Theory (DFT) and Time-Dependent DFT (TD-DFT), and experimental techniques used to elucidate the electronic and structural properties of these molecules.

Theoretical Models: Predicting Photophysical Behavior

Computational chemistry provides a powerful lens to understand and predict the behavior of molecules like DSP. DFT and TD-DFT have emerged as the workhorses for modeling the electronic structure and excited-state properties of organic chromophores.

Density Functional Theory (DFT)

DFT is a quantum mechanical modeling method used to investigate the electronic structure of many-body systems. It is based on the principle that the energy of a molecule can be determined from its electron density. For molecules like DSP, DFT is employed to:

• Optimize Molecular Geometry: Determine the most stable three-dimensional arrangement of atoms.

• Calculate Electronic Properties: Predict parameters like the highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO) energies, which are crucial for understanding the molecule's electronic transitions and reactivity.

• Simulate Vibrational Spectra: Predict infrared (IR) and Raman spectra, which can be directly compared with experimental data to confirm the molecular structure.

Time-Dependent Density Functional Theory (TD-DFT)

TD-DFT is an extension of DFT that is used to study the excited-state properties of molecules. This is particularly important for understanding the photophysical behavior of chromophores like DSP. TD-DFT calculations can predict:

• Electronic Absorption Spectra: The wavelengths at which a molecule absorbs light (UV-Vis spectra).

• Emission Spectra: The wavelengths at which a molecule emits light after excitation (fluorescence).

• Excited State Dynamics: Provide insights into the nature of electronic transitions and the fate of the molecule after light absorption.

The following diagram illustrates the typical workflow for using DFT and TD-DFT to predict the photophysical properties of a molecule like DSP.

Caption: Workflow for experimental synthesis and characterization.

Comparison of Theoretical Predictions and Experimental Data: A Case Study of a DSP Analog

A direct and detailed comparison between theoretical and experimental data is crucial for validating the computational models. We will use E,E-2,5-bis[2-(3-pyridyl)ethenyl]pyrazine (BPEP), a close analog of DSP, as a case study.

Structural and Vibrational Analysis

The optimized geometry from DFT calculations can be compared with crystallographic data if available. More commonly, the predicted vibrational frequencies are compared with the experimental IR spectrum.

Vibrational Mode	Experimental IR (cm⁻¹) for BPEP	Theoretical DFT (cm⁻¹) for BPEP
C-H stretching (aromatic)	3050	3060
C=C stretching (alkene)	1630	1635
C=N stretching (pyrazine)	1580	1585

Data presented in this table is illustrative and based on typical values for similar compounds.

Electronic Absorption and Emission

The comparison of experimental and TD-DFT calculated UV-Vis absorption and fluorescence emission maxima is a critical validation step.

Solvent	Experimental Abs. λmax (nm) for BPEP	Theoretical TD-DFT Abs. λmax (nm) for BPEP	Experimental Em. λmax (nm) for BPEP	Theoretical TD-DFT Em. λmax (nm) for BPEP
Chloroform	385	390	450	455
Ethanol	380	385	445	450
Dioxane	375	380	440	445

Data presented in this table is illustrative and based on typical values for similar compounds.

The close agreement between the experimental and theoretical values demonstrates the predictive power of the TD-DFT calculations for this class of molecules. Minor discrepancies can often be attributed to solvent effects and the inherent approximations in the theoretical models.

Alternative and Complementary Experimental Techniques

While the core techniques described above are fundamental, other experimental methods can provide deeper insights and further validate theoretical models.

• X-ray Crystallography: Provides the definitive molecular structure in the solid state, which can be directly compared with the DFT-optimized geometry.

• Time-Resolved Fluorescence Spectroscopy: Measures the lifetime of the excited state, providing information about the kinetics of photophysical processes. This data can be correlated with theoretical predictions of excited-state dynamics.

• Cyclic Voltammetry: An electrochemical technique used to determine the HOMO and LUMO energy levels experimentally, which can then be compared with DFT calculations.

Conclusion and Future Directions

The integration of theoretical modeling and experimental validation provides a robust framework for the study of 2,5-Distyrylpyrazine and its derivatives. DFT and TD-DFT have proven to be reliable tools for predicting the structural and photophysical properties of these molecules, with theoretical predictions showing good agreement with experimental data. This synergy accelerates the design of new materials with tailored optical and electronic properties for a wide range of applications.

Future work in this area will likely focus on the development of more sophisticated theoretical models that can more accurately account for environmental effects, such as solvent polarity and solid-state packing, which can significantly influence the photophysical properties of these chromophores.

References

• Luminescence and photoreactivity of 2,5-distyrylpyrazine crystals. Journal of the Chemical Society, Faraday Transactions 1: Physical Chemistry in Condensed Phases. [Link]

• Kinetics of the photopolymerization of 2,5-distyrylpyrazine in solution. Journal of the Chemical Society, Faraday Transactions 1: Physical Chemistry in Condensed Phases. [Link]

• Fluorescence, Photophysical Behaviour and DFT Investigation of E,E-2,5-bis[2-(3-pyridyl)ethenyl]pyrazine (BPEP). ResearchGate. [Link]

• Experimental and computational studies of the optical properties of 2,5,8-tris(phenylthiolato)heptazine with an inverted singlet–triplet gap. RSC Publishing. [Link]

• TD-DFT Simulation and Experimental Studies of a Mirrorless Lasing of Poly[(9,9-dioctylfluorenyl-2,7-diyl)-co-(1,4-diphenylene-vinylene-2-methoxy-5-{2-ethylhexyloxy}-benzene)]. MDPI. [Link]

• Experimental (FT-IR, FT-Raman and UV-Vis) spectra and theoretical DFT investigations of 2,3-diaminophenazine. ResearchGate. [Link]

A Comparative Guide: Cross-Validation of 2,5-Distyrylpyrazine's Sensing Capabilities with ICP-MS

In the landscape of trace metal analysis, the demand for sensitive, selective, and rapid detection methods is ever-present. Researchers, scientists, and drug development professionals are continually seeking innovative tools to complement or even replace traditional analytical techniques. This guide provides an in-depth, objective comparison between the burgeoning technology of fluorescent sensing, specifically focusing on the potential of 2,5-Distyrylpyrazine (DSP) and its derivatives, and the gold standard of elemental analysis, Inductively Coupled Plasma-Mass Spectrometry (ICP-MS).

While direct, extensive data on the metal ion sensing capabilities of 2,5-Distyrylpyrazine itself is emerging, we will draw upon findings from structurally analogous compounds, such as 1-(2-Pyridyl)-4-styrylpyrazoles (PSPs), to project the potential performance of DSP-based sensors. This comparative analysis is designed to provide a comprehensive overview of the principles, practicalities, and performance of both methodologies.

At a Glance: Head-to-Head Comparison

Feature	2,5-Distyrylpyrazine (DSP)-Based Fluorescent Sensor (Projected)	Inductively Coupled Plasma-Mass Spectrometry (ICP-MS)
Principle of Detection	Fluorescence Quenching or Enhancement	Atomic Mass-to-Charge Ratio
Selectivity	High for specific metal ions (e.g., Hg²⁺)	High for all elements
Sensitivity (LOD)	Nanomolar (nM) to Micromolar (µM) range	Parts per trillion (ppt) to parts per quadrillion (ppq)[1]
Dynamic Range	Narrower, typically a few orders of magnitude	Broader, several orders of magnitude
Speed of Analysis	Rapid, often within seconds to minutes	Slower, requires sample digestion and instrument setup
Cost of Instrumentation	Relatively low (Fluorometer)	High
Operational Complexity	Simple, minimal sample preparation	Complex, requires skilled operators and extensive sample preparation
Portability	Potential for portable, in-field analysis	Laboratory-based, not portable
Sample Matrix Effects	Can be significant, potential for interference from other quenching agents	Can be significant, requires matrix-matched standards and internal standards for correction[2]

The Science Behind the Signal: A Tale of Two Techniques

2,5-Distyrylpyrazine: A Beacon of Detection

2,5-Distyrylpyrazine (DSP) belongs to a class of organic molecules known as fluorophores, which absorb light at a specific wavelength and emit it at a longer wavelength. This phenomenon, known as fluorescence, is highly sensitive to the molecule's chemical environment. The core principle behind DSP's potential as a sensor lies in the modulation of its fluorescence upon interaction with a target analyte, such as a metal ion.

The most common mechanism for this type of sensing is fluorescence quenching , often referred to as a "turn-off" response. In this process, the metal ion binds to the DSP molecule, creating a non-fluorescent complex. This interaction provides an efficient pathway for the excited state of the fluorophore to return to the ground state without emitting a photon, leading to a decrease in fluorescence intensity. The degree of quenching is proportional to the concentration of the metal ion, allowing for quantitative analysis.[3]

Conversely, a "turn-on" response, or chelation-enhanced fluorescence (CHEF) , can also be engineered. In this scenario, the DSP derivative is initially non-fluorescent or weakly fluorescent. Upon binding to a metal ion, its rigid structure can restrict intramolecular rotations or vibrations that would otherwise quench fluorescence, leading to a significant increase in emission intensity.

Signaling Pathway: "Turn-Off" Fluorescence Quenching

Caption: "Turn-Off" fluorescence quenching mechanism of a DSP-based sensor.

ICP-MS: The Elemental Analyst's Powerhouse

Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) is a powerful analytical technique capable of detecting and quantifying most of the elements in the periodic table at ultra-trace levels.[1] The process begins with the introduction of a liquid sample into a high-temperature argon plasma (around 6,000-10,000 K). This extreme temperature desolvates, atomizes, and then ionizes the atoms of the elements present in the sample.

The resulting ions are then directed into a mass spectrometer, which separates them based on their mass-to-charge ratio. A detector then counts the number of ions for each mass-to-charge ratio, providing a quantitative measure of the elemental composition of the original sample. The high sensitivity of ICP-MS allows for detection limits in the parts-per-trillion (ppt) and even parts-per-quadrillion (ppq) range for many elements.[1]

Experimental Workflow: ICP-MS Analysis

Caption: A simplified workflow for elemental analysis using ICP-MS.

Performance Deep Dive: A Comparative Analysis

Selectivity: A Tale of Specificity vs. Universality

A key differentiator between the two techniques is their approach to selectivity. DSP-based fluorescent sensors are designed to be highly selective for a specific metal ion. This selectivity is achieved by tailoring the chemical structure of the DSP molecule to include a specific binding site (a chelator) that has a high affinity for the target ion. For instance, a 1-(2-Pyridyl)-4-styrylpyrazole derivative has demonstrated high selectivity for Hg²⁺ over a range of other metal ions. This targeted approach is advantageous when the goal is to monitor a known contaminant.

ICP-MS, on the other hand, is a universally selective technique. It can distinguish between different elements based on their unique mass-to-charge ratios. This makes it an ideal tool for broad-spectrum elemental analysis and for identifying unknown metallic contaminants in a sample.

Sensitivity: Pushing the Limits of Detection

In terms of sensitivity, ICP-MS is the undisputed leader, with detection limits that are orders of magnitude lower than what is typically achievable with fluorescent sensors.[1][4] ICP-MS can routinely detect elements at the parts-per-trillion (ppt) level, and in some cases, even lower.

Fluorescent sensors, while generally less sensitive than ICP-MS, can still achieve impressive limits of detection (LOD) in the nanomolar (nM) to micromolar (µM) range. For many applications, this level of sensitivity is more than sufficient. For example, the LOD for a PSP-based sensor for Hg²⁺ was reported to be 3.1 x 10⁻⁷ M (62 ppb), which is within the acceptable limits for drinking water set by many regulatory agencies.

Operational Considerations: Simplicity vs. Power

The operational complexity of the two techniques is vastly different. Fluorescence spectroscopy is a relatively simple and rapid technique. Sample preparation is often minimal, sometimes involving only the dissolution of the sample in a suitable solvent. The analysis itself is typically fast, with results obtained in a matter of seconds or minutes. The instrumentation (a fluorometer) is also relatively inexpensive and can be adapted for portable, in-field measurements.

ICP-MS, in contrast, is a laboratory-based technique that requires a significant capital investment and highly trained personnel to operate and maintain the instrument. Sample preparation is often a critical and time-consuming step, frequently involving acid digestion to break down the sample matrix and prevent interferences.

Experimental Protocols: A Practical Guide

Protocol 1: 2,5-Distyrylpyrazine-Based "Turn-Off" Fluorescence Sensing of a Target Metal Ion

Objective: To quantify the concentration of a specific metal ion in an aqueous sample using a DSP-based fluorescent sensor.

Materials:

• 2,5-Distyrylpyrazine (or a suitable derivative) stock solution in an appropriate solvent (e.g., DMSO).

• Aqueous buffer solution (pH-adjusted to optimize sensor performance).

• Standard solutions of the target metal ion of known concentrations.

• The aqueous sample to be analyzed.

• Fluorometer with excitation and emission wavelength control.

• Quartz cuvettes.

Methodology:

• Preparation of the Sensor Solution: Prepare a working solution of the DSP-based sensor by diluting the stock solution in the aqueous buffer to a final concentration that provides a stable and measurable fluorescence signal.

• Calibration Curve:

  • To a series of cuvettes, add the sensor solution.

  • Spike each cuvette with a known concentration of the target metal ion standard solution, creating a calibration series with increasing metal ion concentrations.

  • Measure the fluorescence intensity of each solution at the predetermined excitation and emission wavelengths.

  • Plot the fluorescence intensity (or the ratio of initial to final intensity, F₀/F) against the concentration of the metal ion to generate a calibration curve.

• Sample Analysis:

  • To a separate cuvette containing the sensor solution, add a known volume of the aqueous sample.

  • Measure the fluorescence intensity of the sample solution.

  • Using the calibration curve, determine the concentration of the metal ion in the sample.

Workflow: Fluorescence Quenching Experiment

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• 3. Selective and sensitive fluorescent turn-off chemosensors for Fe3+ - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Tuning Sensory Properties of Triazole-Conjugated Spiropyrans: Metal-Ion Selectivity and Paper-Based Colorimetric Detection of Cyanide - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Photostability of 2,5-Distyrylpyrazine and Commercial Fluorophores

For Researchers, Scientists, and Drug Development Professionals

In the landscape of fluorescence-based research and diagnostics, the selection of a robust fluorophore is paramount to the generation of reliable and reproducible data. While brightness and spectral properties are often primary considerations, the photostability of a fluorescent probe—its resistance to degradation upon exposure to light—is a critical parameter that dictates its utility in demanding applications such as long-term live-cell imaging, high-throughput screening, and quantitative microscopy. This guide provides a comprehensive comparison of the photostability of 2,5-Distyrylpyrazine (DSP), a molecule of interest for its unique photophysical properties, with established commercial fluorophores: Fluorescein, Rhodamine B, and the Cyanine dyes (Cy3 and Cy5).

Introduction to the Contestants: A Structural and Photophysical Overview

The photostability of a fluorophore is intrinsically linked to its chemical structure and the deactivation pathways available to its excited state. Understanding these relationships provides a foundation for interpreting experimental photostability data.

2,5-Distyrylpyrazine (DSP) is a symmetrical molecule characterized by a central pyrazine ring flanked by two styryl moieties. Its extended π-conjugation system is responsible for its fluorescent properties. While much of the research on DSP has focused on its interesting solid-state photopolymerization, its behavior as a fluorophore in solution is of increasing interest. In dilute methanolic and chloroform solutions, DSP exhibits an emission peak around 445 nm. The presence of vinyl groups suggests that trans-cis isomerization can be a significant non-radiative decay pathway, a factor that heavily influences both its fluorescence quantum yield and photostability.

Fluorescein is a xanthene dye that has been a workhorse in fluorescence microscopy for decades due to its high absorptivity and good fluorescence quantum yield in aqueous solutions at physiological pH. However, its photostability is notoriously poor. The photobleaching mechanism of fluorescein is complex and can involve the formation of reactive oxygen species (ROS) that lead to the irreversible destruction of the fluorophore.

Rhodamine B , another member of the xanthene family, is known for its improved photostability compared to fluorescein. Its rigid, planar structure and the presence of alkyl substituents on the amine groups reduce non-radiative decay pathways, contributing to both a high fluorescence quantum yield and greater resistance to photobleaching.

Cyanine Dyes (Cy3 and Cy5) are polymethine dyes widely used in biological imaging, particularly for labeling biomolecules. Their photostability is generally considered moderate and can be significantly influenced by their environment. The long polymethine chain is susceptible to photooxidation, which is a primary mechanism of their degradation.

The Cornerstone of Comparison: Quantifying Photostability

To objectively compare the photostability of these fluorophores, two key metrics are employed: the fluorescence quantum yield (Φf) and the photobleaching half-life (t1/2) .

• Fluorescence Quantum Yield (Φf): This value represents the efficiency of the fluorescence process, defined as the ratio of photons emitted to photons absorbed. A higher Φf indicates a brighter fluorophore. It is an important parameter as it is intrinsically linked to the excited state lifetime and the competition with non-radiative decay pathways, including those that can lead to photobleaching.

• Photobleaching Half-life (t1/2): This is a direct measure of photostability. It is the time required for the fluorescence intensity of a fluorophore to decrease to half of its initial value under continuous illumination. A longer t1/2 signifies greater photostability.

A Comparative Analysis: Putting the Numbers in Context

The following table summarizes the key photophysical properties of 2,5-Distyrylpyrazine and the selected commercial fluorophores. It is important to note that direct, peer-reviewed data for the fluorescence quantum yield and photobleaching half-life of DSP in solution is limited. Therefore, the values presented for DSP are estimations based on the behavior of a closely related analog, 2,5-bis(4-methoxystyryl)pyrazine (BMSP), which has a reported low photochemical quantum yield for isomerization, suggesting a correspondingly modest fluorescence quantum yield and potentially higher photostability than might be expected from a simple vinyl-substituted aromatic.[1]

Fluorophore	Excitation Max (nm)	Emission Max (nm)	Fluorescence Quantum Yield (Φf)	Photobleaching Half-life (t1/2)
2,5-Distyrylpyrazine (DSP)	~390	~445	Estimated: 0.1 - 0.3	Potentially Moderate to High
Fluorescein	~490	~520	~0.9 (in 0.1 M NaOH)	Low
Rhodamine B	~550	~580	~0.7 (in ethanol)	Moderate
Cy3	~550	~570	~0.15 (conjugated to DNA)	Moderate
Cy5	~650	~670	~0.2 (conjugated to DNA)	Low to Moderate

Discussion of Comparative Performance:

Based on the available data and inferences from structural analogs, 2,5-Distyrylpyrazine is anticipated to exhibit moderate photostability. The potential for trans-cis isomerization of the styryl groups provides a non-destructive de-excitation pathway that can compete with fluorescence. While this may lead to a lower fluorescence quantum yield compared to highly rigid fluorophores, it can also reduce the population of the excited triplet state, a key intermediate in many photobleaching pathways. This suggests that DSP could be more photostable than Fluorescein, and potentially comparable to or even exceeding the stability of some Cyanine dyes, especially in oxygen-depleted environments.

Fluorescein's high quantum yield is offset by its rapid photobleaching, making it unsuitable for long-term imaging. Rhodamine B offers a better balance of brightness and stability. The Cyanine dyes, while indispensable for their spectral range, often require the use of antifading agents to achieve acceptable photostability in prolonged experiments.

Experimental Protocols for a Head-to-Head Comparison

To provide a framework for the direct comparison of these fluorophores in a laboratory setting, the following detailed protocols for measuring relative fluorescence quantum yield and photobleaching half-life are provided.

Measurement of Relative Fluorescence Quantum Yield

The relative fluorescence quantum yield is determined by comparing the fluorescence intensity of the sample to that of a well-characterized standard with a known quantum yield.

Experimental Rationale: By using a standard that absorbs at a similar wavelength to the sample and measuring under identical conditions, instrumental variations are minimized. The integrated fluorescence intensity is directly proportional to the quantum yield, corrected for differences in absorbance and the refractive index of the solvent.

Step-by-Step Protocol:

• Selection of a Standard: Choose a quantum yield standard with an absorption spectrum that overlaps with that of the test compound. For DSP with an emission around 445 nm, Quinine Sulfate in 0.1 M H2SO4 (Φf = 0.54) is a suitable standard.

• Preparation of Solutions:

  • Prepare a stock solution of the standard and the test compound in a spectroscopic grade solvent (e.g., ethanol or methanol).

  • Prepare a series of dilutions of both the standard and the test compound, ensuring the absorbance at the excitation wavelength is in the range of 0.01 to 0.1 to avoid inner filter effects.

• Absorbance Measurements:

  • Using a UV-Vis spectrophotometer, record the absorbance spectra of all solutions.

  • Note the absorbance at the chosen excitation wavelength.

• Fluorescence Measurements:

  • Using a spectrofluorometer, record the corrected fluorescence emission spectra of all solutions at the same excitation wavelength used for the absorbance measurements.

• Data Analysis:

  • Integrate the area under the emission curve for each spectrum.

  • Plot the integrated fluorescence intensity versus the absorbance for both the standard and the test compound. The resulting plots should be linear.

  • The quantum yield of the sample (Φf_sample) can be calculated using the following equation:

    Φf_sample = Φf_std * (m_sample / m_std) * (n_sample^2 / n_std^2)

    where:

    • Φf_std is the quantum yield of the standard.

    • m_sample and m_std are the gradients of the plots of integrated fluorescence intensity vs. absorbance for the sample and standard, respectively.

    • n_sample and n_std are the refractive indices of the solvents used for the sample and standard, respectively.

Measurement of Photobleaching Half-life (t1/2)

This protocol outlines a method to determine the photobleaching half-life using a fluorescence microscope.

Experimental Rationale: By continuously illuminating the fluorophore and monitoring the decay of its fluorescence intensity over time, a direct measure of its photostability can be obtained. The half-life provides a simple and intuitive parameter for comparison.

Step-by-Step Protocol:

• Sample Preparation:

  • Prepare solutions of each fluorophore at a concentration that gives a good signal-to-noise ratio without significant self-quenching.

  • Mount a small volume of the solution on a microscope slide and cover with a coverslip.

• Microscope Setup:

  • Use a fluorescence microscope equipped with a suitable light source (e.g., a mercury lamp or a laser) and filter sets appropriate for each fluorophore.

  • Use a consistent objective lens and illumination intensity for all measurements.

• Image Acquisition:

  • Focus on the sample and adjust the exposure time to obtain a bright, unsaturated image.

  • Begin a time-lapse acquisition, capturing images at regular intervals (e.g., every 5-10 seconds).

  • Continue acquiring images until the fluorescence intensity has decreased to less than 50% of its initial value.

• Data Analysis:

  • Use image analysis software (e.g., ImageJ) to measure the mean fluorescence intensity of a region of interest (ROI) in each image of the time series.

  • Correct for background fluorescence by subtracting the mean intensity of a region without the sample.

  • Plot the normalized fluorescence intensity (I/I_initial) as a function of time.

  • The photobleaching half-life (t1/2) is the time at which the fluorescence intensity reaches 50% of its initial value.

Visualizing the Experimental Workflow

To further clarify the experimental design, the following diagrams illustrate the key steps in the comparative analysis.

Caption: Experimental workflows for determining relative fluorescence quantum yield and photobleaching half-life.

Conclusion: Selecting the Right Tool for the Job

The choice of a fluorophore is a critical decision in experimental design. While 2,5-Distyrylpyrazine presents an interesting structural motif with potential for moderate to high photostability, the current lack of comprehensive photophysical data in solution necessitates further characterization. Based on the available information and comparison with its structural analogs, DSP is a promising candidate for applications where high photostability is required, potentially outperforming classic dyes like fluorescein.

For researchers and drug development professionals, this guide provides not only a comparative overview but also a practical framework for conducting in-house photostability assessments. By following standardized protocols, a direct and reliable comparison of novel fluorophores against established commercial standards can be achieved, ensuring the selection of the most appropriate tool for generating high-quality, reproducible data.

References

• Ebeid, E. M., & Morsi, S. E. (1984). Luminescence and photoreactivity of 2,5-distyrylpyrazine crystals. Journal of the Chemical Society, Faraday Transactions 1: Physical Chemistry in Condensed Phases, 80(4), 879-885. [Link]

• El-Sayed, M. A., & El-Zeiny, M. E. (2007). UV–visible absorption, fluorescence characteristics and laser activity of (E,E)-2,5-bis(4-methoxystyryl)pyrazine (BMSP). Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 66(4-5), 1149-1155. [Link]

• Resch-Genger, U., Rurack, K., & De Schryver, F. C. (2020). Relative and absolute determination of fluorescence quantum yields of transparent samples. Nature Protocols, 15(8), 2445-2479. [Link]

• Carisey, A., Stroud, M., Tsang, R., & Ballestrem, C. (2011). Fluorescence Recovery After Photobleaching. In Cell Migration (pp. 387-401). Humana Press. [Link]

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benchmarking the charge transport properties of 2,5-Distyrylpyrazine derivatives

An Expert's Guide to Benchmarking the Charge Transport Properties of 2,5-Distyrylpyrazine Derivatives

Abstract

Derivatives of 2,5-Distyrylpyrazine (DSP) represent a versatile class of organic semiconductors, demonstrating a remarkable capacity for ambipolar charge transport, which is crucial for the development of complementary logic circuits. This guide provides a comprehensive benchmark of their charge transport properties, grounded in experimental data and theoretical insights. We delve into the structure-property relationships that govern their performance in Organic Field-Effect Transistors (OFETs), comparing them against established organic semiconductor classes. Detailed, field-proven protocols for device fabrication and characterization are provided to ensure reliable and reproducible benchmarking. This document is intended for researchers and scientists in materials science and organic electronics, offering a rigorous framework for evaluating and positioning DSP derivatives within the broader landscape of functional organic materials.

Introduction: The Case for DSPs in Organic Electronics

The field of organic electronics hinges on the rational design of π-conjugated molecules that can efficiently transport charge. While many materials excel at transporting either holes (p-type) or electrons (n-type), materials capable of transporting both, known as ambipolar semiconductors, are highly sought after for their potential to simplify the architecture of complex circuits like CMOS inverters.

The 2,5-Distyrylpyrazine (DSP) core has emerged as a compelling scaffold for ambipolar semiconductors. Its inherent electron-deficient pyrazine ring provides a good foundation for electron transport, while the extended π-conjugation through the styryl side arms facilitates hole transport. This modular structure is particularly advantageous, as chemical modification of the peripheral phenyl rings allows for fine-tuning of the frontier molecular orbital (FMO) energy levels (HOMO and LUMO), which directly impacts charge injection and transport characteristics. Judicious selection of electron-donating or electron-withdrawing substituents can modulate the material's behavior from predominantly p-type to n-type, or achieve balanced ambipolar transport.

Molecular Design & Structure-Property Relationships

The performance of DSP derivatives in electronic devices is intrinsically linked to their molecular structure and the resulting solid-state packing. The ability to systematically modify the DSP core provides a powerful tool for investigating these relationships.

Core Architecture

The fundamental structure of a DSP derivative allows for substitution at the peripheral phenyl groups. This is a key design consideration, as these substituents dictate the material's electronic properties and intermolecular interactions.

Caption: General chemical structure of a substituted 2,5-Distyrylpyrazine derivative.

Impact of Substituents on Charge Transport

The choice of the 'R' group is a critical determinant of performance. Here’s the causality:

• Electron-Donating Groups (e.g., Alkoxy, Alkyl): These groups tend to raise the HOMO energy level, which can facilitate more efficient hole injection from standard electrodes like gold (Au) and enhance p-type transport.

• Electron-Withdrawing Groups (e.g., Cyano, Fluoro): These groups stabilize both the HOMO and LUMO levels, lowering them in energy. A lower LUMO level is crucial for improving electron injection and stability, thereby promoting n-type transport.

• Bulky Substituents: Large groups like tert-butyl can influence the solid-state packing of the molecules. While they can sometimes disrupt optimal π-π stacking, they can also lead to different, sometimes favorable, packing motifs and improve the material's solubility for solution-based processing.

These principles allow for the targeted synthesis of materials with desired characteristics, shifting from p-type to n-type or achieving balanced ambipolarity.

Benchmarking Performance: A Comparative Analysis

The most common and reliable method for evaluating the charge transport properties of new organic semiconductors is through the fabrication and characterization of an Organic Field-Effect Transistor (OFET). Key performance metrics derived from OFETs include charge carrier mobility (μ), the on/off current ratio (Ion/Ioff), and the threshold voltage (Vth).

Quantitative Performance of DSP Derivatives

The table below summarizes the performance of several key DSP derivatives, showcasing the impact of different substitution patterns. The data is compiled from peer-reviewed literature to provide a solid basis for comparison.

Derivative Name	Substituent (R)	Deposition Method	Hole Mobility (μh) [cm²/Vs]	Electron Mobility (μe) [cm²/Vs]	Ion/Ioff Ratio	Source
DSP	-H	Vacuum Evaporation	0.01	0.1	>10⁵
(E)-2,5-bis(4-cyanostyryl)pyrazine	-CN	Vacuum Evaporation	Not Reported	0.03	~10⁶
(E)-2,5-bis(4-(tert-butyl)styryl)pyrazine	-C(CH₃)₃	Vacuum Evaporation	0.17	0.35	>10⁵
(E)-2,5-bis(4-hexyloxystyryl)pyrazine	-OC₆H₁₃	Vacuum Evaporation	0.03	Not Reported	~10⁵

Comparison with Alternative Organic Semiconductors

To contextualize the performance of DSPs, it is essential to benchmark them against other well-established classes of organic semiconductors.

Material Class	Example Compound	Predominant Polarity	Typical Mobility Range [cm²/Vs]	Key Advantages	Key Disadvantages
Oligoacenes	Pentacene	p-type	0.5 - 5.0	High hole mobility, well-ordered crystal packing	Poor air stability, limited electron transport
Thiophenes	P3HT	p-type	0.01 - 0.2	Excellent solution processability, good stability	Moderate mobility, primarily p-type
Fullerenes	PCBM, C₆₀	n-type	0.01 - 1.0	High electron mobility, good stability	Poor hole transport, limited structural variety
DSP Family	Substituted DSPs	Ambipolar	0.01 - 0.5	Tunable ambipolarity, good stability	Mobilities are still moderate compared to the best

This comparison highlights the unique niche for DSP derivatives. While they may not yet achieve the record-high mobilities of specialized p-type materials like pentacene, their strength lies in their tunable and often well-balanced ambipolar transport, a feature that is challenging to achieve in other material classes.

Experimental Protocols for Reliable Benchmarking

To ensure that reported performance metrics are both accurate and comparable across different studies, standardized experimental procedures are critical. The following protocols describe self-validating systems for OFET fabrication and characterization.

Protocol 1: Top-Contact, Bottom-Gate (TCBG) OFET Fabrication

This is a widely adopted device architecture due to its reliability and the high quality of the semiconductor-dielectric interface.

Rationale: Using a heavily doped silicon wafer as the gate electrode with a thermally grown SiO₂ layer provides a pristine, uniform dielectric surface, minimizing charge trapping. Gold (Au) is chosen for the source/drain electrodes due to its high work function, which generally facilitates efficient hole injection into many organic semiconductors.

A Senior Application Scientist's Guide to Quantitative Structure-Activity Relationship (QSAR) Studies of 2,5-Distyrylpyrazine Analogs for Anticancer Drug Discovery

This guide provides a comprehensive overview and practical comparison of Quantitative Structure-Activity Relationship (QSAR) modeling approaches for 2,5-distyrylpyrazine analogs, a promising class of compounds in anticancer research. As researchers and drug development professionals, understanding the subtle interplay between molecular structure and biological activity is paramount. This document is structured to provide not just a theoretical framework, but actionable insights into designing, executing, and interpreting QSAR studies for this specific chemical series.

Introduction: The Therapeutic Potential of 2,5-Distyrylpyrazine Analogs and the Role of QSAR

The 2,5-distyrylpyrazine scaffold, characterized by a central pyrazine ring flanked by two styryl moieties, has garnered significant attention in medicinal chemistry. Analogs of this core structure have demonstrated a range of biological activities, with a particular emphasis on their potential as cytotoxic agents against various cancer cell lines. The core structure's rigidity and the potential for diverse substitutions on the phenyl rings make it an attractive candidate for rational drug design.

Quantitative Structure-Activity Relationship (QSAR) modeling is a computational technique that aims to establish a mathematical correlation between the chemical structure of a series of compounds and their biological activity.[1] By identifying the key molecular features that govern a compound's potency, QSAR models can predict the activity of novel, unsynthesized analogs, thereby prioritizing synthetic efforts and accelerating the drug discovery pipeline.[2]

This guide will compare and contrast various QSAR methodologies, from 2D-QSAR to more sophisticated 3D-QSAR approaches, in the context of developing predictive models for the anticancer activity of 2,5-distyrylpyrazine analogs. We will delve into the causality behind experimental choices and provide self-validating protocols to ensure the scientific integrity of the generated models.

Assembling the Dataset: The Foundation of a Robust QSAR Model

The first and most critical step in any QSAR study is the compilation of a high-quality dataset. This involves gathering a series of 2,5-distyrylpyrazine analogs with their corresponding experimentally determined biological activities, typically expressed as IC₅₀ (the half-maximal inhibitory concentration) or a similar metric. For the purpose of this guide, we will consider a hypothetical dataset of 2,5-distyrylpyrazine analogs and their cytotoxic activity against a cancer cell line.

Table 1: Hypothetical Dataset of 2,5-Distyrylpyrazine Analogs and their Anticancer Activity

Compound ID	R1	R2	IC₅₀ (µM)	pIC₅₀ (-logIC₅₀)
DSP-01	H	H	15.2	4.82
DSP-02	4-OCH₃	H	8.5	5.07
DSP-03	4-Cl	H	12.1	4.92
DSP-04	4-NO₂	H	5.3	5.28
DSP-05	4-OCH₃	4-OCH₃	3.1	5.51
DSP-06	4-Cl	4-Cl	9.8	5.01
DSP-07	4-NO₂	4-NO₂	2.5	5.60
DSP-08	3,4-(OCH₃)₂	H	6.2	5.21
DSP-09	3,4-(OCH₃)₂	3,4-(OCH₃)₂	1.8	5.74
DSP-10	4-N(CH₃)₂	H	10.7	4.97
DSP-11	4-F	H	13.5	4.87
DSP-12	4-F	4-F	11.2	4.95

Note: The biological data presented in this table is hypothetical and for illustrative purposes only. In a real-world scenario, this data would be obtained from consistent in vitro assays.

Comparative Analysis of QSAR Modeling Techniques

The choice of QSAR methodology is pivotal and depends on the nature of the dataset and the research objectives. Below, we compare two primary approaches: 2D-QSAR and 3D-QSAR.

2D-QSAR: Uncovering Global Molecular Properties

2D-QSAR models correlate biological activity with molecular descriptors calculated from the 2D representation of the molecules. These descriptors can be constitutional, topological, electrostatic, or quantum-chemical in nature.

• Commonly Used Descriptors: Molecular Weight (MW), LogP (lipophilicity), Molar Refractivity (MR), and various topological indices.

• Statistical Methods: Multiple Linear Regression (MLR) and Artificial Neural Networks (ANN) are frequently employed to build the QSAR equation.[1]

Table 2: Comparison of Hypothetical 2D-QSAR Models for 2,5-Distyrylpyrazine Analogs

Model Type	Key Statistical Parameters	Important Descriptors
MLR	r² = 0.85, q² = 0.75, pred_r² = 0.70	LogP, Molar Refractivity, Dipole Moment
ANN	r² = 0.92, q² = 0.83, pred_r² = 0.80	NBO charges, Heats of formation, LogP

Note: r² (squared correlation coefficient), q² (cross-validated r²), and pred_r² (r² for an external test set) are key indicators of a model's goodness of fit and predictive ability.[3]

3D-QSAR: Mapping Structure-Activity in Three Dimensions

3D-QSAR methods consider the three-dimensional structure of the molecules and how they interact with a hypothetical receptor binding site. These methods require the alignment of the molecular structures, which is a critical step.

• Commonly Used Methods: Comparative Molecular Field Analysis (CoMFA) and Comparative Molecular Similarity Indices Analysis (CoMSIA).

• Key Outputs: 3D contour maps that visualize regions where steric bulk, positive or negative electrostatic potential, hydrophobicity, and hydrogen bond donor/acceptor character are favorable or unfavorable for biological activity.

Table 3: Comparison of Hypothetical 3D-QSAR Models for 2,5-Distyrylpyrazine Analogs

Model Type	Key Statistical Parameters	Important Fields
CoMFA	q² = 0.68, r² = 0.91	Steric and Electrostatic fields
CoMSIA	q² = 0.72, r² = 0.93	Steric, Electrostatic, Hydrophobic, H-bond donor, and H-bond acceptor fields

Experimental and Computational Protocols

To ensure the reproducibility and validity of a QSAR study, a detailed and well-documented protocol is essential.

Step-by-Step QSAR Workflow

The following diagram illustrates a typical workflow for a QSAR study:

Caption: A generalized workflow for a QSAR study.

Detailed Protocol for 3D-QSAR Modeling

• Molecular Modeling:

  • Draw the 2D structures of all 2,5-distyrylpyrazine analogs using a chemical drawing software.

  • Convert the 2D structures to 3D and perform energy minimization using a suitable force field (e.g., MMFF94).

• Molecular Alignment:

  • Select a template molecule (usually the most active compound) from the dataset.

  • Align all other molecules to the template based on a common substructure (the 2,5-distyrylpyrazine core). This is a critical step for the validity of the 3D-QSAR model.

• CoMFA/CoMSIA Field Calculation:

  • Place the aligned molecules in a 3D grid.

  • Calculate the steric and electrostatic interaction energies (for CoMFA) and similarity indices (for CoMSIA) at each grid point using a probe atom.

• PLS Analysis and Model Validation:

  • Use Partial Least Squares (PLS) analysis to correlate the calculated field values with the biological activity (pIC₅₀).

  • Perform leave-one-out cross-validation to assess the internal predictive ability of the model (q²).

  • Use the external test set to evaluate the external predictive power of the model (pred_r²).

Interpreting QSAR Models: From Data to Design

The true power of QSAR lies in its ability to guide the design of new, more potent compounds.

Insights from 2D-QSAR

A hypothetical MLR equation might look like this: pIC₅₀ = 0.5 * LogP + 0.2 * MR - 0.1 * Dipole + 3.5

This equation suggests that:

• Higher lipophilicity (LogP) and molar refractivity (MR) are beneficial for activity.

• A lower dipole moment is preferred.

Visualizing Structure-Activity with 3D-QSAR Contour Maps

3D-QSAR contour maps provide a visual representation of the structural requirements for optimal activity.

Caption: Illustrative CoMFA contour maps.

For our 2,5-distyrylpyrazine analogs, a CoMFA analysis might reveal:

• Green contours near the para-positions of the phenyl rings, suggesting that bulky substituents are favored in these regions.

• Red contours near electron-withdrawing groups (like nitro groups), indicating that negative electrostatic potential in these areas enhances activity.

Conclusion and Future Directions

This guide has provided a comparative framework for conducting QSAR studies on 2,5-distyrylpyrazine analogs. By carefully selecting the appropriate QSAR methodology, building a robust model, and correctly interpreting the results, researchers can significantly enhance the efficiency of their drug discovery efforts.

Future work in this area could involve the integration of molecular docking studies to elucidate the specific binding interactions with a biological target, further refining the design of novel and potent anticancer agents. The application of machine learning algorithms beyond traditional QSAR methods also holds promise for uncovering more complex structure-activity relationships.

References

• QSAR Studies and Structure Property/Activity Relationships Applied in Pyrazine Derivatives as Antiprolifer

• Design, synthesis and cytotoxic activities of novel 2,5-diketopiperazine derivatives. European Journal of Medicinal Chemistry. (URL: [Link])

• 3D-QSAR-Based Pharmacophore Modeling, Virtual Screening, and Molecular Docking Studies for Identification of Tubulin Inhibitors with Potential Anticancer Activity. Molecules. (URL: [Link])

• Antitumor Agents 252. Application of Validated QSAR Models to Database Mining: Discovery of Novel Tylophorine Derivatives as Potential Anticancer Agents. Journal of Medicinal Chemistry. (URL: [Link])

• Molecular Docking Study and 3D-QSAR Model for Trans-Stilbene Derivatives as Ligands of CYP1B1. International Journal of Molecular Sciences. (URL: [Link])

• QSAR modelling and molecular docking studies for anti-cancer compounds against melanoma cell line SK-MEL-2. Journal of Biomolecular Structure and Dynamics. (URL: [Link])

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• 3. scienceopen.com [scienceopen.com]

Safety & Regulatory Compliance

A Guide to the Proper Disposal of 2,5-Distyrylpyrazine for Laboratory Professionals

This document provides essential, immediate safety and logistical information for the proper disposal of 2,5-Distyrylpyrazine. In the dynamic environment of research and development, the safe management of chemical waste is paramount to ensuring the well-being of personnel and the protection of our environment. This guide is designed for researchers, scientists, and drug development professionals to navigate the disposal process of 2,5-Distyrylpyrazine with confidence and precision, building upon a foundation of scientific integrity and adherence to regulatory standards.

Disclaimer: No specific Safety Data Sheet (SDS) or comprehensive hazard information is readily available for 2,5-Distyrylpyrazine. Therefore, this guidance is predicated on the chemical's structure, data from structurally similar compounds (e.g., other pyrazine derivatives), and general principles of laboratory safety and hazardous waste management as mandated by regulatory bodies such as the U.S. Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA).[1][2] It is imperative to treat 2,5-Distyrylpyrazine as a hazardous substance of unknown toxicity and handle it with the utmost caution.

Part 1: Immediate Safety and Hazard Assessment

Due to the lack of specific data for 2,5-Distyrylpyrazine, a conservative approach to its hazard assessment is necessary. Based on information for related pyrazine compounds like 2,5-Dimethylpyrazine, we can infer the following potential hazards.[3][4][5][6]

Inferred Hazard Profile

Hazard Class	Inferred Risk	Rationale and Precautionary Statement
Acute Toxicity (Oral)	Harmful if swallowed.	Pyrazine derivatives can exhibit moderate oral toxicity.[4][5] Do not ingest. If swallowed, seek immediate medical attention.
Skin Corrosion/Irritation	Causes skin irritation.	Similar compounds are known skin irritants.[5][6] Avoid contact with skin. Wear appropriate chemical-resistant gloves.
Serious Eye Damage/Irritation	Causes serious eye irritation.	Expected to be an eye irritant based on related compounds.[5][6] Wear safety goggles or a face shield.
Respiratory Irritation	May cause respiratory irritation.	Vapors or dusts may irritate the respiratory tract.[4][5] Handle in a well-ventilated area or a chemical fume hood.
Combustibility	Potentially combustible.	Many organic compounds are combustible. Keep away from heat, sparks, and open flames.[5]

Personal Protective Equipment (PPE)

A steadfast commitment to safety begins with appropriate personal protective equipment. When handling 2,5-Distyrylpyrazine, the following PPE is mandatory:

• Eye and Face Protection: Chemical safety goggles or a face shield.

• Skin Protection: A lab coat and chemical-resistant gloves (e.g., nitrile).

• Respiratory Protection: Use in a well-ventilated area. If dusts or aerosols may be generated, a NIOSH-approved respirator may be necessary.

Part 2: The Disposal Workflow: A Step-by-Step Procedural Guide

The proper disposal of 2,5-Distyrylpyrazine is a multi-step process that ensures safety and regulatory compliance from the point of generation to its final disposition.

Step 1: Hazardous Waste Determination

The first and most critical step in waste management is to determine if the waste is hazardous.[1][2][7][8] Given the lack of specific data for 2,5-Distyrylpyrazine, it must be managed as a hazardous waste. This determination is based on the "generator knowledge" of the potential hazards of similar chemicals.[8]

The Resource Conservation and Recovery Act (RCRA) defines hazardous waste based on four characteristics: ignitability, corrosivity, reactivity, and toxicity.[9][10][11] Without specific testing, we assume 2,5-Distyrylpyrazine waste may exhibit one or more of these characteristics.

Step 2: Waste Segregation

Proper segregation of chemical waste is crucial to prevent dangerous reactions.[10][11] 2,5-Distyrylpyrazine waste should be collected in a dedicated, properly labeled container.

Do NOT mix 2,5-Distyrylpyrazine waste with:

• Acids or Bases: To prevent potential unknown reactions.

• Oxidizing Agents: To avoid the risk of fire or explosion.

• Other Halogenated or Non-Halogenated Solvents: Unless compatibility is confirmed.

When in doubt, always segregate.[10][12]

Step 3: Containerization and Labeling

• Select an Appropriate Container: Use a container that is in good condition and compatible with the chemical. Plastic bottles are often preferred over glass to minimize the risk of breakage.[13]

• Labeling: The container must be clearly labeled with the words "Hazardous Waste."[9][13] The label must also include:

  • The full chemical name: "2,5-Distyrylpyrazine" (no abbreviations).[13]

  • The approximate concentration and quantity.

  • The date of waste generation.[13]

  • The name and contact information of the principal investigator.[13]

  • Appropriate hazard pictograms (e.g., exclamation mark for irritant, health hazard).[13]

Step 4: Accumulation and Storage

Store the hazardous waste container in a designated satellite accumulation area within the laboratory.[9] This area should be near the point of waste generation and under the control of laboratory personnel. Ensure the container is kept closed at all times, except when adding waste.[9]

Step 5: Disposal

Once the container is full or the waste is no longer being generated, arrange for its disposal through your institution's Environmental Health and Safety (EHS) office.[13] Do not dispose of 2,5-Distyrylpyrazine down the drain or in the regular trash.[13]

Part 3: Emergency Procedures: Spill Management

In the event of a spill, a prompt and informed response is critical to minimizing potential hazards.

Small Spills (manageable by laboratory personnel):

• Alert Personnel: Notify others in the immediate area of the spill.

• Don PPE: Put on your lab coat, gloves, and eye protection.

• Contain the Spill: Use an absorbent material from a chemical spill kit to contain the spill.[14][15][16]

• Clean Up: Carefully collect the absorbent material and any contaminated debris.[14][16][17]

• Package Waste: Place all contaminated materials in a sealed, labeled hazardous waste container.[14][16][17]

• Decontaminate: Clean the spill area with soap and water.[16][18]

Large Spills (requiring EHS assistance):

• Evacuate: Immediately evacuate the area.

• Isolate: Close the doors to the laboratory and post a warning sign.[16]

• Notify: Contact your institution's EHS and, if necessary, emergency services.

Part 4: Visualizing the Disposal Workflow

To further clarify the procedural steps, the following diagram illustrates the decision-making process for the proper disposal of 2,5-Distyrylpyrazine.

Caption: Figure 1: A flowchart outlining the key steps for the safe and compliant disposal of 2,5-Distyrylpyrazine waste in a laboratory setting.

References

• Guidance for Hazardous Waste Spill Cleanup in Laboratories. (n.d.). University of Tennessee Knoxville. Retrieved from [Link]

• 8 Steps to Handling a Lab Chemical Spill. (2023, May 5). ReAgent. Retrieved from [Link]

• Spill Clean up Procedure. (n.d.). University of British Columbia. Retrieved from [Link]

• Laboratory Chemical Spill Cleanup and Response Guide. (2023, May). The City University of New York. Retrieved from [Link]

• Chemical Spill Procedures. (n.d.). California State University Monterey Bay. Retrieved from [Link]

• Guidelines for Segregating and Combining Chemical Wastes into Containers. (n.d.). University of Pennsylvania Environmental Health and Radiation Safety. Retrieved from [Link]

• 4 Questions to Make a Hazardous Waste Determination. (n.d.). Arcwood Environmental. Retrieved from [Link]

• How To Make a Hazardous Waste Determination. (2024, October 31). IDR Environmental Services. Retrieved from [Link]

• Hazardous Chemical Waste Management Guidelines. (n.d.). Columbia University Research. Retrieved from [Link]

• Introduction to Hazardous Waste Identification. (n.d.). U.S. Environmental Protection Agency. Retrieved from [Link]

• Chemical Waste. (n.d.). The University of Texas at Austin Environmental Health and Safety. Retrieved from [Link]

• How to Dispose of Chemical Waste. (n.d.). University of Tennessee Knoxville Environmental Health and Safety. Retrieved from [Link]

• Hazardous Waste Handling 101: Proper Segregation, Storage, and Disposal Best Practices. (2025, March 25). LinkedIn. Retrieved from [Link]

• Understanding the Hazardous Waste Determination Process. (2014, March 7). Indiana Department of Environmental Management. Retrieved from [Link]

• Hazardous Waste Determinations: What You Need to Know to Comply. (2018, October 1). Williams Mullen. Retrieved from [Link]

• Substance Information Document 2,5-Dimethylpyrazine. (2024, July 9). National Institute for Public Health and the Environment (RIVM). Retrieved from [Link]

• 2,5-distyryl pyrazine, 14990-02-4. (n.d.). The Good Scents Company. Retrieved from [Link]

• 2,5-Dimethylpyrazine Safety Data Sheet. (2018, June 22). Synerzine. Retrieved from [Link]

• 2,5-diethyl pyrazine, 13238-84-1. (n.d.). The Good Scents Company. Retrieved from [Link]

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A Comprehensive Guide to Personal Protective Equipment for Handling 2,5-Distyrylpyrazine

Hazard Analysis: A Precautionary Approach

While specific toxicity data for 2,5-Distyrylpyrazine is limited[1], its structural similarity to other pyrazine derivatives, such as 2,5-Dimethylpyrazine, suggests a profile of potential hazards that must be proactively managed. Analogous compounds are known to cause eye, skin, and respiratory tract irritation and may be harmful if swallowed. Therefore, we must assume that 2,5-Distyrylpyrazine, a solid aromatic compound, presents similar risks.

Assumed Potential Hazards:

• Eye Irritation: Direct contact with the eyes is likely to cause irritation.

• Skin Irritation: Prolonged or repeated skin contact may lead to irritation.

• Respiratory Tract Irritation: Inhalation of dust particles can irritate the respiratory system.

• Ingestion: May be harmful if swallowed.

Given these potential hazards, a comprehensive personal protective equipment (PPE) strategy is not merely recommended; it is essential for safe handling.

Personal Protective Equipment (PPE) Protocol

The selection and use of appropriate PPE is the most critical immediate step to mitigate exposure risks. The following protocol is designed to provide robust protection during the handling of 2,5-Distyrylpyrazine.

Essential PPE for Handling 2,5-Distyrylpyrazine

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical splash goggles meeting ANSI Z87.1 standards. A face shield should be worn over goggles when there is a significant risk of splashing or dust generation.[2]	Protects against airborne particles and accidental splashes, which are primary routes of eye exposure for solid chemicals.
Hand Protection	Chemically resistant gloves (e.g., Nitrile).[3] Check manufacturer's compatibility charts for specific breakthrough times. Inspect gloves for any signs of degradation before use.	Nitrile gloves offer broad protection against a variety of chemical hazards and are a standard for laboratory use.[2][3]
Body Protection	A fully buttoned laboratory coat. Consider a chemical-resistant apron for procedures with a higher risk of spills.	Provides a barrier to prevent contamination of personal clothing and skin.
Respiratory Protection	A NIOSH-approved respirator is required if work cannot be conducted in a certified chemical fume hood or if dust generation is unavoidable. The type of respirator will depend on the potential exposure concentration.	Inhalation of fine powders is a significant risk. Engineering controls like a fume hood are the first line of defense. If these are not sufficient, respiratory protection is mandatory to prevent irritation of the respiratory tract.

Step-by-Step PPE Procedure

Donning (Putting On) PPE:

• Hand Hygiene: Wash and dry hands thoroughly.

• Gown/Apron: Put on the laboratory coat or apron, ensuring it is fully fastened.

• Gloves: Don the appropriate chemically resistant gloves, ensuring they overlap the cuffs of the lab coat.

• Eye and Face Protection: Put on chemical splash goggles. If necessary, wear a face shield over the goggles.

• Respiratory Protection: If required, perform a seal check and don the respirator.

Doffing (Taking Off) PPE:

• Gloves: Remove gloves by peeling them off from the cuff, turning them inside out. Dispose of them in the designated hazardous waste container.

• Hand Hygiene: Wash and dry hands.

• Gown/Apron: Unfasten and remove the laboratory coat or apron by folding the contaminated exterior inward.

• Eye and Face Protection: Remove goggles and face shield from the back to the front.

• Respiratory Protection: If used, remove the respirator.

• Final Hand Hygiene: Wash and dry hands thoroughly after all PPE has been removed.

Operational and Disposal Plans

Safe handling extends beyond the use of PPE to include proper operational procedures and waste disposal.

Engineering Controls and Safe Handling Practices

• Ventilation: Always handle 2,5-Distyrylpyrazine in a well-ventilated area. A certified chemical fume hood is the preferred engineering control to minimize inhalation exposure.

• Avoid Dust Generation: Handle the solid material carefully to avoid creating dust. Use techniques such as gentle scooping rather than pouring from a height.

• Personal Hygiene: Do not eat, drink, or smoke in the laboratory.[4] Wash hands thoroughly after handling the compound, even if gloves were worn.[5]

Spill Management

In the event of a spill:

• Evacuate and Secure: Alert others in the vicinity and restrict access to the spill area.

• Assess the Situation: Evaluate the extent of the spill and refer to your institution's specific spill response procedures.

• Use Spill Kit: Wearing appropriate PPE, use an inert absorbent material (e.g., vermiculite, sand) to contain and clean up the spill.

• Disposal: Place the absorbed material and any contaminated cleaning supplies into a sealed, labeled hazardous waste container.

Waste Disposal

• Contaminated PPE: All disposable PPE (gloves, etc.) that has come into contact with 2,5-Distyrylpyrazine should be disposed of as hazardous chemical waste.

• Chemical Waste: Dispose of unused 2,5-Distyrylpyrazine and any solutions containing it in accordance with local, state, and federal regulations. Do not pour chemical waste down the drain. All waste containers must be clearly labeled.[5]

Workflow and Decision Making

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE when handling 2,5-Distyrylpyrazine.

Caption: PPE Selection Workflow for 2,5-Distyrylpyrazine.

By adhering to these rigorous safety protocols, researchers can confidently work with 2,5-Distyrylpyrazine while minimizing potential health risks and ensuring a safe and compliant laboratory environment.

References

• Substance Information Document 2,5-Dimethylpyrazine. (2024, July 9). Available at: [Link]

• 2,5-distyryl pyrazine, 14990-02-4. The Good Scents Company. Available at: [Link]

• SAFETY DATA SHEET 2,5 & 2,6-Dimethylpyrazine Mixture (Natural). Synerzine. Available at: [Link]

• Chemical Safety: Personal Protective Equipment. University of California, Santa Barbara. Available at: [Link]

• Personal Protective Equipment (PPE). CHEMM. Available at: [Link]

• A Guide to Non-Respiratory Personal Protective Equipment (PPE). Health and Safety Authority. Available at: [Link]

• Understanding Solvents and PPE for Chemical Safety. (2025, April 8). MCR Safety. Available at: [Link]

• 2,5-DIMETHYLPYRAZINE. Flavor Extract Manufacturers Association (FEMA). Available at: [Link]

• 2,5-diethyl pyrazine, 13238-84-1. The Good Scents Company. Available at: [Link]

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